Carbomer 934

• CAS: 151687-96-6

Core Science & Biosynthesis

Carbomer 934: A Comprehensive Technical Guide to its Physicochemical Properties for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose.[1][2][3] It is a synthetic polymer widely utilized in the pharmaceutical and cosmetic industries as a thickening, suspending, and emulsifying agent.[2] In its raw form, Carbomer 934 appears as a white, fluffy, and hygroscopic powder.[2] This technical guide provides an in-depth overview of the core physicochemical properties of Carbomer 934, presenting quantitative data in structured tables, detailing experimental protocols for key characterization methods, and illustrating relevant workflows through diagrams.

Physicochemical Properties

The functional performance of Carbomer 934 in pharmaceutical formulations is dictated by its distinct physicochemical characteristics. These properties are summarized below.

Core Properties and Specifications

Property	Specification	References
Appearance	White, fluffy powder	[2][4]
Odor	Mildly acidic	[4]
Molecular Weight	Approximately 3,000,000 g/mol	[1][5]
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on a dried basis)	[2][6][7]
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 - 39,400 mPa·s	[1][2][4][7]
Loss on Drying	Not more than 2.0%	[7][8]
Heavy Metals	Not more than 0.002% (20 ppm)	[8]
Limit of Benzene	Not more than 0.5% for Carbomer 934; Not more than 0.01% for Carbomer 934P	[7][8]

Solubility and Dispersion

Carbomer 934 does not dissolve in a conventional manner but swells significantly in water and other polar solvents to form a gel or dispersion.[2] This swelling is a result of its three-dimensionally cross-linked microgel structure.[2] The polymer is soluble in water, glycerol, and, following neutralization, in ethanol (95%).[2] The neutralization of the acidic carboxylic acid groups with a suitable base, such as sodium hydroxide or triethanolamine, is a critical step for the formation of a highly viscous gel.[2] The pH of an aqueous dispersion of Carbomer 934 typically ranges from 2.8 to 3.2, depending on the concentration.

Experimental Protocols

Standardized methodologies are crucial for assessing the quality and performance of Carbomer 934. The following sections detail the protocols for key analytical tests.

Viscosity Measurement

The viscosity of a neutralized Carbomer 934 dispersion is a critical quality parameter.

Methodology:

• Preparation of Dispersion: Slowly sprinkle 2.50 g of previously dried Carbomer 934 into 500 mL of purified water in an 800-mL beaker while stirring continuously at 1000 ± 10 rpm. The stirrer shaft should be set at a 60° angle to one side of the beaker, with the propeller near the bottom. The addition should take 45 to 90 seconds. Continue stirring for 15 minutes.[8][9]

• Hydration: Remove the stirrer and place the beaker in a water bath at 25 ± 2°C for 30 minutes.[8][10]

• Neutralization: While stirring at 300 ± 10 rpm, titrate the dispersion with a sodium hydroxide solution (18 in 100) to a pH between 7.3 and 7.8. The endpoint is determined potentiometrically. Continue stirring for 2 to 3 minutes after neutralization is complete.[8]

• Equilibration: Return the neutralized mucilage to the 25°C water bath for 1 hour. Confirm the pH is still within the 7.3 to 7.8 range.[8]

• Measurement: Perform the viscosity determination without delay using a suitable rotational viscometer (e.g., Brookfield RVT) equipped with a spindle rotating at 20 rpm.[4][6][8] The apparent viscosity should be between 30,500 and 39,400 mPa·s.[7]

Carboxylic Acid Content Assay

This titration method determines the percentage of carboxylic acid groups in the polymer.

Methodology:

• Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously dried in a vacuum at 80°C for 1 hour.[2][8]

• Dispersion: Disperse the weighed sample in water.[2]

• Titration: Titrate the dispersion with a standardized solution of sodium hydroxide.[2]

• Endpoint Determination: Determine the endpoint potentiometrically.[2]

• Calculation: The carboxylic acid content is calculated based on the volume and normality of the sodium hydroxide solution consumed and the weight of the Carbomer 934 sample. The molecular weight of the carboxylic acid group (–COOH) is 45.02 g/mol .[8]

Identification via Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the identity of Carbomer 934.

Methodology:

• Sample Preparation: Prepare the Carbomer 934 sample for analysis, for example, as a potassium bromide (KBr) pellet.[2]

• Spectral Acquisition: Record the IR spectrum over a specific wavenumber range.[2]

• Comparison: The resulting spectrum should exhibit characteristic absorption bands at approximately 1710, 1454, 1414, 1245, 1172, 1115, and 801 cm⁻¹.[2][9] The spectrum is compared to a reference spectrum of Carbomer 934 for confirmation.[2]

Visualizations

The following diagrams illustrate key conceptual and procedural aspects related to Carbomer 934.

Caption: Conceptual formation of the Carbomer 934 polymer network.

Caption: A typical quality control workflow for Carbomer 934 raw material.

Stability and Safety Profile

Stability:

Carbomer 934 demonstrates good stability, making it a versatile excipient.[2] It is stable at room temperature when stored in closed containers.[2] However, exposure to excessive temperatures can lead to discoloration and reduced stability.[11] Heating at 260°C for 30 minutes will cause complete decomposition.[11] Gels formulated with Carbomer 934 can lose viscosity upon exposure to ultraviolet light, though this can be mitigated by the addition of a suitable antioxidant.

Safety and Toxicity:

Carbomer 934 is considered a safe ingredient for use in pharmaceutical and cosmetic products. Due to its high molecular weight, it is not absorbed by body tissues and is considered non-toxic for human oral consumption.[4]

• In Vitro Studies: Have shown low cytotoxicity, low potential for irritation and sensitization, and no evidence of genotoxicity.

• In Vivo Studies: Animal studies have indicated that Carbomer 934 is well-tolerated by the skin and does not cause significant irritation or sensitization. Repeated-dose studies did not reveal adverse effects on major organs.

• Human Studies: Patch testing has confirmed a low sensitization potential in humans.[12] Clinical studies have generally supported the safety of Carbomer 934 in various formulations, with no significant adverse effects reported.[12]

Conclusion

Carbomer 934 possesses a unique combination of physicochemical properties that make it an invaluable excipient in pharmaceutical formulations, particularly for topical and oral applications. Its high viscosity at low concentrations, excellent stability, and favorable safety profile are key attributes. A thorough understanding and characterization of its properties, as outlined in this guide, are essential for researchers and drug development professionals to ensure the development of safe, effective, and stable pharmaceutical products.

References

• 1. KEGG DRUG: Carbomer 934 [genome.jp]
• 2. benchchem.com [benchchem.com]
• 3. iajps.com [iajps.com]
• 4. ihanskorea.com [ihanskorea.com]
• 5. SID 135260092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 8. Carbomer 934P [drugfuture.com]
• 9. drugfuture.com [drugfuture.com]
• 10. ijlret.com [ijlret.com]
• 11. Carbomer 934 - CD Formulation [formulationbio.com]
• 12. Final Report on the Safety Assessment of Carbomers-934, -910, -934P, -940, -941, and -962 [periodicos.capes.gov.br]

Carbomer 934 chemical structure and polymer composition

An in-depth technical guide on the chemical structure and polymer composition of Carbomer 934 for researchers, scientists, and drug development professionals.

Introduction

Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid that is a cornerstone excipient in the pharmaceutical and cosmetic industries.[1][2] It belongs to the Carbomer family of polymers, which are utilized primarily for their ability to modify rheology, acting as highly efficient thickening, suspending, and emulsifying agents.[1][3][4] In its raw form, Carbomer 934 is a white, fluffy, hygroscopic powder with a slightly acetic odor.[1][2][3] This guide provides a comprehensive technical overview of the chemical structure, polymer composition, and key physicochemical properties of Carbomer 934, supported by experimental protocols and graphical representations.

Chemical Structure and Polymer Composition

Carbomer 934 is a homopolymer of acrylic acid, which is cross-linked with an allyl ether of sucrose or pentaerythritol.[5][6][7][8] The fundamental repeating unit of the polymer is acrylic acid (C₃H₄O₂)n.[2][9] This cross-linked structure is responsible for its ability to swell in water and other polar solvents to form a gel, rather than truly dissolving.[1][] The approximate molecular weight of Carbomer 934 is 3 x 10^6 g/mol .[11][12]

The official United States Pharmacopeia/National Formulary (USP/NF) monograph specifies that Carbomer 934 must contain between 56.0% and 68.0% of carboxylic acid (–COOH) groups, calculated on a dried basis.[5][7][13] Historically, some grades of Carbomer 934 were manufactured using benzene as the polymerization solvent.[14] However, newer grades are produced using other solvents like ethyl acetate.[8][9] When benzene is used in the manufacturing process, the article is named Carbomer 934 or Carbomer 934P.[6]

Diagram of Carbomer 934 Polymer Synthesis.

Physicochemical Properties

The functional properties of Carbomer 934 are defined by its physicochemical characteristics. Key quantitative data are summarized in the table below.

Property	Specification	References
Appearance	White, fluffy powder	[1][3]
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on dried basis)	[5][7][13]
Viscosity (0.5% neutralized aqueous dispersion)	30,500 - 39,400 mPa·s (cP)	[7][13][15]
Viscosity (0.5% neutralized aqueous dispersion, Carbomer 934P)	29,400 - 39,400 mPa·s (cP)	[5]
Molecular Weight	Approximately 3,000,000 g/mol	[11][12]
pH of 0.5% Aqueous Dispersion	2.7 - 3.5	[2]
Loss on Drying	≤ 2.0%	[5]
Heavy Metals	≤ 0.002% (20 ppm)	[5]
Limit of Benzene (for applicable grades)	≤ 0.01% (100 ppm)	[5]

Mechanism of Action: pH-Dependent Thickening

The primary mechanism by which Carbomer 934 functions as a thickening agent is pH-dependent.[2] In an acidic aqueous dispersion, the polymer chains remain tightly coiled.[2] Upon neutralization with a suitable base (e.g., sodium hydroxide, triethanolamine), the carboxylic acid groups ionize to form carboxylate anions.[2][15] The resulting electrostatic repulsion between these negatively charged groups causes the polymer chains to uncoil and expand, leading to a significant increase in the viscosity of the medium and the formation of a gel.[2][8]

Logical flow of pH-dependent thickening mechanism.

Experimental Protocols

The following are summaries of key experimental methodologies for the characterization of Carbomer 934, based on pharmacopeial standards.

Viscosity Measurement

The viscosity of Carbomer 934 is a critical quality attribute, determined on a neutralized aqueous dispersion.

• Preparation of Dispersion : Slowly and carefully sprinkle 2.50 g of Carbomer 934 into 497.5 g of purified water in a beaker, while stirring continuously at approximately 1000 ± 50 rpm. Continue stirring for at least 90 minutes to ensure complete dispersion.

• Neutralization : While stirring, add a 10% (w/w) solution of sodium hydroxide to the dispersion to adjust the pH to 7.3-7.8.

• Measurement : Place the neutralized gel in a 25°C water bath for 30 minutes. Measure the viscosity using a suitable rotational viscometer (e.g., Brookfield type) at 20 rpm.

Determination of Carboxylic Acid Content

This titration method quantifies the percentage of carboxylic acid groups in the polymer.

• Sample Preparation : Accurately weigh about 400 mg of Carbomer 934 (previously dried in a vacuum at 80°C for 1 hour) and disperse it in 400 mL of purified water.

• Titration : Add a few drops of phenolphthalein indicator. Titrate with 0.25 N sodium hydroxide VS potentiometrically to a pH of 10.0.

• Calculation : Perform a blank determination and make any necessary correction. Each mL of 0.25 N sodium hydroxide is equivalent to 11.26 mg of –COOH.

Limit of Benzene Test (Gas Chromatography)

This protocol is for grades of Carbomer 934 manufactured using benzene.

• Standard Solution : Prepare a standard solution of benzene in an appropriate organic-free solvent to a known concentration of about 1.0 µg/mL.

• Test Solution : Accurately weigh about 1 g of Carbomer 934 and transfer it to a 100-mL volumetric flask. The specific sample preparation will depend on the exact GC headspace method used.

• Chromatographic System :

  • Gas Chromatograph : Equipped with a flame-ionization detector and a suitable column (e.g., 0.53-mm × 30-m fused-silica capillary column coated with a 3.0-µm layer of G43 stationary phase).

  • Temperatures : Injection port at 140°C, detector at 260°C. The column temperature is programmed (e.g., hold at 40°C for 20 minutes, then ramp up).

  • Carrier Gas : Helium.

• Procedure : Inject the headspace of the Test Solution and the Standard Solution into the chromatograph. Record the peak responses.

• Calculation : Calculate the percentage of benzene in the portion of Carbomer 934 taken, ensuring it does not exceed the specified limit (e.g., 0.01%).[5]

Experimental workflow for Carbomer 934 gel preparation.

Conclusion

Carbomer 934 is a versatile and highly effective pharmaceutical excipient defined by its high molecular weight, cross-linked polyacrylic acid structure. Its utility is derived from its ability to form viscous gels upon neutralization, a property dictated by its chemical composition and physicochemical characteristics. A thorough understanding of these properties and the associated analytical methods is essential for researchers, scientists, and formulation professionals in the development of stable and effective drug products.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemger.com [chemger.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pharmacopeia.cn [pharmacopeia.cn]
• 6. uspbpep.com [uspbpep.com]
• 7. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 8. iajps.com [iajps.com]
• 9. Carbomer 934 - CD Formulation [formulationbio.com]
• 11. KEGG DRUG: Carbomer 934 [genome.jp]
• 12. SID 135260092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Carbomer 934 [doi.usp.org]
• 14. Carbopol® 934 NF Polymer - For Medium to High-viscosity Gels, Emulsions, & Suspensions - Lubrizol [lubrizol.com]
• 15. Carbomer 934 - China Cosmetic Raw Material Supplier - Lingeba [lgbchem.com]

An In-depth Technical Guide to the Synthesis and Polymerization of Carbomer 934

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the synthesis and polymerization process for Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1][2] Widely utilized in the pharmaceutical and cosmetic industries as a primary rheology modifier, a thorough understanding of its synthesis is crucial for controlling its physicochemical properties and performance in various formulations.[1]

Core Concepts: Precipitation Polymerization

Carbomer 934 is synthesized via free-radical precipitation polymerization.[3] This method is characterized by the solubility of the monomers and initiator in the chosen organic solvent system, while the resulting polymer is insoluble and precipitates out of the reaction medium as it forms.[3] Historically, benzene was a common solvent, but due to health and safety concerns, alternative solvent systems such as mixtures of ethyl acetate and cyclohexane are now employed.[2][3]

Synthesis of the Allyl Sucrose Cross-linker

A critical component in the synthesis of Carbomer 934 is the cross-linking agent, allyl sucrose. This is typically prepared through the Williamson ether synthesis, where sucrose is reacted with an allyl halide in the presence of a base.

Experimental Protocol: Synthesis of Allyl Sucrose

This protocol is based on established methods for the allylation of polyols.[4][5][6]

Materials:

• Sucrose

• Allyl chloride

• Sodium hydroxide or Potassium hydroxide (alkali catalyst)

• Phase transfer catalyst (e.g., tetrabutylammonium bromide)

• Ethyl acetate

• Distilled water

• Hydrochloric acid (for neutralization)

Procedure:

• In a suitable reaction vessel, dissolve sucrose in an aqueous solution of the alkali catalyst.

• Add a phase transfer catalyst to the mixture.

• Heat the reaction mixture to a temperature between 60°C and 80°C under a nitrogen atmosphere.[5][6]

• Slowly introduce allyl chloride into the heated mixture.

• Maintain the reaction with continuous stirring for 10 to 16 hours.[5][6]

• Upon completion, cool the mixture and perform degassing to remove residual volatile components.

• Neutralize the mixture to a pH of approximately 7 using a hydrochloric acid solution.

• Add ethyl acetate and perform multiple water washes to remove salts and other impurities.[5]

• The organic phase containing the allyl sucrose is then separated and purified.

Table 1: Reactant Molar Ratios for Allyl Sucrose Synthesis

Reactant	Molar Ratio (relative to Sucrose)	Reference(s)
Allyl Chloride	9 - 11	[5][6]
Alkali Catalyst	10 - 12	[5][6]

Polymerization of Carbomer 934

The core of Carbomer 934 synthesis is the free-radical polymerization of acrylic acid in the presence of the allyl sucrose cross-linker.

Experimental Protocol: Free-Radical Precipitation Polymerization

The following is a representative experimental protocol for the synthesis of Carbomer 934.

Materials:

• Acrylic acid (monomer)

• Allyl sucrose (cross-linker)

• Ethyl acetate and Cyclohexane (co-solvents)

• Potassium carbonate (K₂CO₃)

• A suitable free-radical initiator (e.g., bis(2-ethylhexyl) peroxydicarbonate)

• Nitrogen gas

Procedure:

• In a reaction vessel equipped for polymerization, dissolve acrylic acid, allyl sucrose, and a small amount of potassium carbonate in the co-solvent mixture of ethyl acetate and cyclohexane. A small amount of K₂CO₃ is used to partially neutralize the acrylic acid, which aids in the precipitation of the resulting polymer.[3]

• Create an inert atmosphere within the reactor by purging with nitrogen gas.

• Heat the reaction mixture to 50°C while stirring continuously.[3]

• Slowly and continuously add the peroxide initiator to the reaction vessel over a period of approximately 6 hours.[3]

• As the polymerization reaction progresses, insoluble Carbomer 934 will precipitate from the solvent, forming a slurry.[3]

• After the complete addition of the initiator, the reaction is typically allowed to continue for a period to ensure maximum monomer conversion.

• The resulting Carbomer 934 polymer is then separated from the slurry by filtration.

• The polymer is subsequently dried under vacuum to yield the final product as a white, fluffy powder.[3]

Table 2: Polymerization Reaction Parameters

Parameter	Value/Condition	Reference(s)
Reaction Temperature	50°C	[3]
Initiator Addition Duration	6 hours	[3]
Atmosphere	Inert (Nitrogen)	[3]
Representative Monomer to Cross-linker Ratio (by weight)	400:1 (12 g monomer to 0.03 g cross-linker)	[4]

Process Visualizations

Overall Synthesis and Polymerization Workflow

Caption: A logical diagram illustrating the synthesis of the cross-linker and the subsequent polymerization and purification steps to produce Carbomer 934.

Free-Radical Polymerization Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Carbomer 934 - CD Formulation [formulationbio.com]
• 3. Preparation Method Of Carbomer [vacutaineradditives.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. CN100545169C - The synthetic method of sucrose allyl ether - Google Patents [patents.google.com]
• 6. CN1944449A - Synthetic method for cane sugar allyl ether - Google Patents [patents.google.com]

An In-depth Technical Guide to the Molecular Weight and Cross-Linking of Carbomer 934 Polymer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid, chemically known as a cross-linked polyacrylic acid polymer.[1][2][3][4][5] It belongs to the Carbomer family of polymers, which are widely utilized in the pharmaceutical, cosmetic, and personal care industries as thickening, suspending, and stabilizing agents.[1][6] Carbomer 934 is specifically a polyacrylic acid polymer cross-linked with allyl ethers of sucrose.[2][5][7] Its ability to swell in water and form viscous gels upon neutralization makes it a valuable excipient in a variety of formulations, including topical gels, creams, lotions, and oral solid dosage forms.[1][7]

This technical guide provides a comprehensive overview of the molecular weight and cross-linking characteristics of Carbomer 934, along with detailed experimental protocols for their determination.

Core Properties of Carbomer 934

Carbomer 934 is a synthetic, white, fluffy, and hygroscopic powder.[1] The fundamental repeating unit of the polymer is acrylic acid. Its key properties are summarized in the table below.

Property	Value/Description	References
Chemical Name	Poly(acrylic acid), cross-linked with allyl ethers of sucrose	[2][5][7]
CAS Number	9003-01-4	[1]
Molecular Formula	(C₃H₄O₂)n	[1]
Appearance	White, fluffy powder	[1]
pH of 0.5% aqueous dispersion	2.7 - 3.5	[7]
Carboxylic Acid Content	56.0% - 68.0% (on a dried basis)	[2]
Viscosity (0.5% neutralized aqueous dispersion)	30,500 - 39,400 mPa·s	[2][5]

Molecular Weight

Due to its polymeric nature, Carbomer 934 does not have a single, discrete molecular weight but rather a high molecular weight distribution. The average molecular weight is a critical parameter that influences its rheological properties and performance in formulations.

Quantitative Data

While the exact molecular weight distribution is often proprietary to the manufacturer, the weight-average molecular weight (Mw) of Carbomer 934 is generally cited to be in the range of several million g/mol .

Parameter	Approximate Value	References
Weight-Average Molecular Weight (Mw)	~ 3 x 10⁶ g/mol	[8]

Experimental Protocol for Molecular Weight Determination

The molecular weight of high molecular weight polymers like Carbomer 934 is typically determined using techniques such as Size-Exclusion Chromatography coupled with Multi-Angle Light Scattering (SEC-MALS).

Objective: To determine the weight-average molecular weight (Mw) and molecular weight distribution of Carbomer 934.

Principle: SEC separates polymer molecules based on their hydrodynamic volume in solution. Larger molecules elute first, followed by smaller molecules. MALS is an absolute detection method that determines the molecular weight of the eluting fractions by measuring the intensity of scattered light at various angles.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of Carbomer 934 (e.g., 0.1-1.0 mg/mL) in a suitable mobile phase. The mobile phase should be a good solvent for the polymer and contain a salt (e.g., 0.1 M NaNO₃) to suppress polyelectrolyte effects.

  • Neutralize the solution to a pH of ~7 with a suitable base (e.g., NaOH) to ensure the polymer is fully dissolved and uncoiled.

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a pump, injector, and degasser.

  • A set of SEC columns suitable for high molecular weight, water-soluble polymers.

  • Multi-Angle Light Scattering (MALS) detector.

  • Refractive Index (RI) detector (to measure concentration).

• Chromatographic Conditions:

  • Mobile Phase: An aqueous buffer, such as 0.1 M sodium nitrate with 0.02% sodium azide, filtered and degassed.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Injection Volume: 100 µL.

  • Column Temperature: Maintained at a constant temperature, e.g., 35 °C.

• Data Analysis:

  • The data from the MALS and RI detectors are collected and analyzed using specialized software (e.g., ASTRA™).

  • The software uses the Zimm plot formalism to extrapolate the scattered light intensity to zero angle to calculate the weight-average molecular weight (Mw) for each eluting slice.

  • The concentration of each slice is determined from the RI signal.

  • By combining the Mw and concentration data across the entire elution profile, the molecular weight distribution of the Carbomer 934 sample is obtained.

Cross-Linking

Carbomer 934 is a cross-linked polymer, which is essential for its ability to form stable hydrogels. The cross-links create a three-dimensional network that swells in the presence of a solvent rather than dissolving.

Cross-Linking Agent and Degree of Cross-Linking

Carbomer 934 is synthesized by cross-linking polyacrylic acid with a polyalkenyl ether, specifically allyl ethers of sucrose.[2][5][7] The degree of cross-linking is a critical factor influencing the swelling behavior, viscosity, and mechanical properties of the resulting hydrogel. Different grades of Carbomer have varying degrees of cross-linking, with Carbomer 934 being classified as a highly cross-linked polymer.[6]

The precise quantitative value for the degree of cross-linking in Carbomer 934 is generally not publicly disclosed by manufacturers as it is considered proprietary information. However, the degree of cross-linking can be estimated using experimental techniques.

Experimental Protocol for Determining Cross-Link Density

The cross-link density of a hydrogel like Carbomer 934 can be estimated using equilibrium swelling studies in conjunction with the Flory-Rehner theory, or through rheological measurements.

4.2.1 Equilibrium Swelling Method

Objective: To estimate the cross-link density of Carbomer 934 by measuring its equilibrium swelling ratio.

Principle: The Flory-Rehner theory relates the swelling of a cross-linked polymer network at equilibrium to its cross-link density. The theory balances the osmotic pressure driving the solvent into the gel with the elastic retractive force of the polymer chains.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of dry Carbomer 934 powder (Wd).

  • Place the powder in a large excess of a suitable solvent (e.g., deionized water or a buffer solution of a specific pH) in a sealed container.

• Swelling to Equilibrium:

  • Allow the polymer to swell for an extended period (e.g., 48-72 hours) at a constant temperature to ensure equilibrium is reached.

  • Periodically remove the swollen gel, gently blot the surface to remove excess solvent, and weigh it (Ws).

  • Equilibrium is reached when consecutive weighings are constant.

• Calculation of Swelling Ratio (Q):

  • The mass swelling ratio is calculated as: Q_m = Ws / Wd

  • The volume swelling ratio (Qv) can be calculated if the densities of the polymer (ρp) and solvent (ρs) are known: Q_v = 1 + (ρ_p/ρ_s) * (Q_m - 1)

• Application of the Flory-Rehner Equation:

  • The molecular weight between cross-links (Mc) can be calculated using the Flory-Rehner equation:

    -ln(1 - v₂) - v₂ - χv₂² = (V₁/Mc) * (v₂¹ᐟ³ - v₂/2)

    where:

    • v₂ is the volume fraction of the polymer in the swollen gel (1/Qv).

    • χ is the Flory-Huggins polymer-solvent interaction parameter (can be found in literature for polyacrylic acid-water systems).

    • V₁ is the molar volume of the solvent.

    • Mc is the number-average molecular weight of the polymer chains between cross-links.

  • The cross-link density (ρc) can then be calculated as: ρ_c = 1 / (Mc * v_specific)

    where v_specific is the specific volume of the polymer (1/ρp).

4.2.2 Rheological Method

Objective: To estimate the cross-link density of a Carbomer 934 hydrogel from its storage modulus (G').

Principle: The theory of rubber elasticity relates the shear modulus of a swollen polymer network in its rubbery plateau region to its cross-link density. For a swollen gel, the storage modulus (G') measured in a dynamic oscillatory rheological experiment can be used as an approximation of the shear modulus.

Methodology:

• Hydrogel Preparation:

  • Prepare a neutralized Carbomer 934 hydrogel of a known concentration (e.g., 0.5% w/v).

• Rheological Measurement:

  • Use a rotational rheometer with a suitable geometry (e.g., parallel plate or cone and plate).

  • Perform a frequency sweep at a small, constant strain within the linear viscoelastic region of the gel.

  • Determine the storage modulus (G') in the rubbery plateau region (where G' is largely independent of frequency).

• Calculation of Cross-Link Density:

  • The cross-link density (n) can be estimated from the rubber elasticity theory:

    G' = n * R * T

    where:

    • G' is the storage modulus in the rubbery plateau (in Pa).

    • n is the cross-link density (in mol/m³).

    • R is the ideal gas constant (8.314 J/mol·K).

    • T is the absolute temperature (in K).

Visualizations

pH-Dependent Thickening Mechanism

The primary function of Carbomer 934 as a rheology modifier is based on its pH-dependent thickening mechanism.

Caption: pH-dependent thickening mechanism of Carbomer 934.

Experimental Workflow for Carbomer 934 Characterization

The following diagram outlines a typical experimental workflow for the characterization of Carbomer 934.

Caption: Experimental workflow for the characterization of Carbomer 934.

Conclusion

Carbomer 934 is a high molecular weight, highly cross-linked polyacrylic acid polymer that serves as a versatile and efficient rheology modifier in a wide range of pharmaceutical and cosmetic applications. Its performance is intrinsically linked to its molecular weight and the density of its cross-linked network. While precise quantitative values for these parameters are often proprietary, this guide provides the theoretical background and detailed experimental protocols necessary for their determination in a research and development setting. A thorough understanding and characterization of these core properties are essential for optimizing formulation development and ensuring product performance and stability.

References

• 1. Carbomer 934 - CD Formulation [formulationbio.com]
• 2. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 3. specialchem.com [specialchem.com]
• 4. Carbopol 934 polymer - Lubrizol [lubrizol.com]
• 5. Carbomer 934 [doi.usp.org]
• 6. iajps.com [iajps.com]
• 7. benchchem.com [benchchem.com]
• 8. phexcom.com [phexcom.com]

An In-depth Technical Guide to the Rheological Behavior of Carbomer 934 Dispersions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the rheological properties of Carbomer 934 dispersions, a critical aspect for formulation scientists in the pharmaceutical and cosmetic industries. Carbomer 934, a high molecular weight cross-linked polymer of acrylic acid, is a versatile excipient primarily used as a thickening, suspending, and stabilizing agent.[1] Its rheological behavior is complex and highly dependent on various factors, which will be explored in detail throughout this document.

Chemical and Physical Properties of Carbomer 934

Carbomer 934 is a synthetic polymer, with the IUPAC name poly(1-carboxyethylene), cross-linked with allyl ethers of sucrose.[1] It is a white, fluffy, and hygroscopic powder with a slightly acetic odor.[1][2] The acidic nature of the polymer is attributed to the numerous carboxylic acid groups along its backbone.[3]

Table 1: Chemical and Physical Properties of Carbomer 934

Property	Value	References
Chemical Name	Poly(acrylic acid), cross-linked with allyl sucrose	[1]
CAS Number	9003-01-4	[2]
Molecular Formula	(C₃H₄O₂)n	[1]
Appearance	White, fluffy powder	[1][2]
Odor	Slightly acetic	[1]
Solubility	Swells in water and other polar solvents	[1]
pH of 0.5% aqueous dispersion	2.7 - 3.5	[1][3]
Carboxylic Acid Content	56.0% - 68.0%	[1][4]

Mechanism of Thickening: The Role of Neutralization

The remarkable thickening property of Carbomer 934 is activated upon neutralization of its acidic carboxylic acid groups.[1] In an aqueous dispersion, the polymer molecules exist in a tightly coiled state due to intramolecular hydrogen bonding.[5] The addition of a neutralizing agent, such as sodium hydroxide (NaOH) or triethanolamine (TEA), ionizes the carboxylic acid groups to form carboxylate anions.[3][6] The resulting electrostatic repulsion between these negatively charged groups causes the polymer chains to uncoil and expand, leading to a significant increase in the viscosity of the dispersion and the formation of a gel.[1][3] This process is highly pH-dependent, with maximum viscosity typically achieved in a pH range of 6 to 8.[1][3]

Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.

Rheological Properties of Carbomer 934 Dispersions

Carbomer 934 dispersions exhibit non-Newtonian, shear-thinning (pseudoplastic) behavior.[3][7] This means their viscosity decreases as the applied shear rate increases.[8] This property is highly desirable for topical formulations, as it allows for easy spreading during application, followed by a return to high viscosity at rest, ensuring the product remains in place.

Effect of Concentration on Viscosity

The viscosity of a neutralized Carbomer 934 dispersion is directly proportional to its concentration. Higher polymer concentrations lead to a more entangled polymer network and consequently, a higher viscosity.

Table 2: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (w/w %)	pH	Viscosity (cP)	Reference
0.2%	7.3 - 7.8	2,050 - 5,450	[1]
0.5%	7.3 - 7.8	30,500 - 39,400	[1][2][4]

Note: Viscosity values can vary depending on the specific neutralizer used and the measurement conditions.

Effect of pH on Viscosity

As previously discussed, pH is a critical factor governing the viscosity of Carbomer 934 dispersions. The viscosity increases significantly as the pH is raised from its acidic state to a neutral or slightly alkaline range.[9] The optimal pH for achieving maximum viscosity is typically between 6 and 8.[1][3] Outside of this range, particularly at very low or very high pH, the viscosity can decrease.

Yield Stress

Carbomer 934 gels exhibit a yield stress, which is the minimum amount of stress required to initiate flow.[3][6] This property is crucial for suspending insoluble particles in pharmaceutical and cosmetic formulations, preventing them from settling over time.[10] The magnitude of the yield stress is a measure of the strength of the internal gel network.[6]

Thixotropy

Carbomer 934 dispersions can exhibit thixotropic behavior, meaning their viscosity decreases over time under constant shear and then gradually recovers when the shear is removed.[11] This time-dependent shear thinning is beneficial for applications requiring a temporary reduction in viscosity for processing or application, followed by a return to the initial viscous state.

Experimental Protocols

Accurate and reproducible rheological characterization is essential for developing and controlling the quality of Carbomer 934-based formulations.

Preparation of a Carbomer 934 Gel (0.5% w/w)

• Dispersion: Slowly sift 0.5 g of Carbomer 934 powder into the vortex of 99.5 g of purified water under vigorous agitation. Continue mixing until a uniform, lump-free dispersion is obtained.[1][3]

• Hydration: Allow the dispersion to stand for at least 2-4 hours to ensure complete hydration of the polymer particles.[1]

• Neutralization: While stirring, slowly add a neutralizing agent, such as a 10% w/v solution of sodium hydroxide or triethanolamine, dropwise until the desired pH (typically 6.0-7.5) is reached.[3][6] A significant increase in viscosity will be observed as the gel forms.[1]

Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.

Rheological Measurements

A rotational rheometer is the standard instrument for characterizing the rheological properties of Carbomer 934 gels.

• Viscosity Measurement (Steady-Shear Flow Sweep):

  • Equilibrate the sample to the desired temperature (e.g., 25°C).

  • Apply a range of shear rates (e.g., 0.1 to 100 s⁻¹) and measure the corresponding shear stress.

  • Plot viscosity as a function of shear rate to observe shear-thinning behavior.

• Yield Stress Measurement (Stress Sweep or Creep Test):

  • Stress Sweep: Apply a gradually increasing stress and monitor the resulting strain or viscosity. The yield stress is the point where a significant increase in deformation or a sharp decrease in viscosity occurs.

  • Creep Test: Apply a series of constant stresses below and above the expected yield stress and observe the strain over time. Below the yield stress, the material will exhibit elastic deformation, while above it, it will flow.[12]

• Thixotropy Measurement (Three-Step Flow Test):

  • Step 1 (Rest): Subject the sample to a low shear rate to establish the initial viscosity.

  • Step 2 (High Shear): Apply a high shear rate for a defined period to break down the structure.

  • Step 3 (Recovery): Return to the initial low shear rate and monitor the viscosity recovery over time.

Figure 3: Logical Relationship for Rheological Characterization.

Factors Influencing Rheological Behavior

Several factors beyond concentration and pH can influence the rheological properties of Carbomer 934 dispersions:

• Ionic Strength: The presence of electrolytes can shield the electrostatic repulsion between the carboxylate groups, leading to a decrease in viscosity.[9][13]

• Addition of Other Excipients: The inclusion of other polymers, solvents like glycerin and propylene glycol, or surfactants can alter the rheology through various interactions with the Carbomer network.[11][14]

• Shear History: The processing conditions, particularly the intensity and duration of shear during manufacturing, can affect the final viscosity of the product.[15]

• Temperature: While Carbomer 934 gels generally exhibit good temperature stability, significant temperature changes can influence viscosity.[11][16]

Applications in Pharmaceutical and Cosmetic Formulations

The unique rheological properties of Carbomer 934 make it a valuable excipient in a wide range of products:

• Topical Gels, Creams, and Lotions: Provides the desired consistency, enhances stability, and offers a pleasant skin feel.[10][16]

• Ophthalmic Preparations: Its mucoadhesive properties can prolong the contact time of drugs on the ocular surface.[1]

• Oral Suspensions: Effectively suspends insoluble drug particles, ensuring uniform dosage.[1][2]

• Controlled-Release Oral Solid Dosage Forms: The polymer swells in the gastrointestinal tract, forming a gel layer that controls drug diffusion.[1]

• Bioadhesive Formulations: Used in preparations that adhere to mucous membranes for localized drug delivery.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. ihanskorea.com [ihanskorea.com]
• 3. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 4. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijlret.com [ijlret.com]
• 7. Shear thinning properties: Significance and symbolism [wisdomlib.org]
• 8. researchgate.net [researchgate.net]
• 9. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 10. specialchem.com [specialchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. opendata.uni-halle.de [opendata.uni-halle.de]
• 14. Rheological characterization of topical carbomer gels neutralized to different pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. monash.edu [monash.edu]
• 16. Carbopol 934 polymer - Lubrizol [lubrizol.com]

Carbomer 934: A Comprehensive Safety and Toxicity Profile for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a synthetic polymer widely utilized in pharmaceutical and cosmetic formulations as a thickening, suspending, and stabilizing agent.[1][2] Its extensive use necessitates a thorough understanding of its safety and toxicity profile, particularly for research and development applications where novel formulations and routes of administration are explored. This technical guide provides an in-depth analysis of the safety and toxicity data for Carbomer 934, including quantitative data, detailed experimental methodologies, and a logical workflow for safety assessment.

Executive Summary

Overall, Carbomer 934 has a low toxicity profile.[3] It is not significantly absorbed from the gastrointestinal tract or the skin, which limits its potential for systemic toxicity.[4] Extensive testing has shown it to be non-irritating to the skin and only mildly irritating to the eyes at high concentrations.[2][5] It is not considered to be a skin sensitizer.[3] Genotoxicity and carcinogenicity studies have been negative, and it is not associated with reproductive or developmental toxicity.[6] The primary safety concern is the potential for residual benzene, a solvent used in the polymerization of older grades of Carbomer 934; however, modern manufacturing processes have largely addressed this issue.[5][7]

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for Carbomer 934.

Acute Oral Toxicity
Species	Route	LD50	Reference
Rat	Oral	4.1 g/kg	[4]
Mouse	Oral	4.6 g/kg	[4][8]
Guinea Pig	Oral	2.5 g/kg	[4]
Dog	Oral	> 8 g/kg (no fatalities)	[4]

Dermal and Ocular Irritation
Test	Species	Concentration	Result	Reference
Skin Irritation	Rabbit	Up to 100%	Minimal irritation	[1][2][5]
Eye Irritation	Rabbit	Not specified	Zero to moderate irritation	[1][2][5]

Other Toxicity Endpoints
Endpoint	Result	Reference
Skin Sensitization	Low potential	[1][5][6]
Phototoxicity	Low potential	[1][5]
Photo-contact Allergenicity	Low potential	[1][5]
Genotoxicity (Ames Test, Micronucleus Test)	Non-mutagenic	[6]
Carcinogenicity	Not carcinogenic	[6]
Reproductive and Developmental Toxicity	No adverse effects	[6]

Experimental Protocols

The safety and toxicity of Carbomer 934 have been assessed using standardized experimental protocols, primarily following the Organization for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These guidelines ensure the quality, consistency, and reliability of the data.

Acute Oral Toxicity Testing (as per OECD Guideline 423: Acute Toxic Class Method)

The acute oral toxicity of Carbomer 934 is determined to establish its relative toxicity after a single oral dose.

• Test Animals: Typically, young adult rats (e.g., Sprague-Dawley strain) of a single sex (usually females) are used.[9]

• Housing and Fasting: Animals are housed in standard laboratory conditions and fasted (food, but not water) for a specified period before dosing (e.g., overnight for rats).[9]

• Dose Administration: The test substance is administered as a single oral dose via gavage. The volume administered is based on the animal's body weight.[9]

• Dose Levels: A stepwise procedure is used, starting with a dose expected to produce some signs of toxicity. Subsequent dose levels are adjusted based on the observed effects in the previously dosed animals.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days after dosing.[9]

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period to identify any pathological changes.[9]

Dermal Irritation Testing (as per OECD Guideline 404: Acute Dermal Irritation/Corrosion)

This test evaluates the potential of Carbomer 934 to cause reversible inflammatory changes to the skin.

• Test Animals: Albino rabbits are the preferred species for this test.[10]

• Test Site Preparation: An area of the animal's back is clipped free of fur 24 hours before the test.[11]

• Application of Test Substance: A specified amount of Carbomer 934 (e.g., 0.5 g) is applied to a small area of the clipped skin and covered with a gauze patch and semi-occlusive dressing.[11]

• Exposure Duration: The exposure period is typically 4 hours.[10]

• Observation of Skin Reactions: After removal of the patch, the skin is examined for signs of erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).[10] The reactions are scored using a standardized grading system.

Ocular Irritation Testing (as per OECD Guideline 405: Acute Eye Irritation/Corrosion)

This study assesses the potential of Carbomer 934 to produce irritation or damage to the eye.

• Test Animals: Albino rabbits are typically used for this assay.[12]

• Application: A single dose of the test substance (e.g., 0.1 mL of a liquid or 100 mg of a solid) is instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.[12]

• Observation: The eyes are examined for ocular reactions (redness, swelling, and discharge of the conjunctiva; opacity and area of opacity of the cornea; and effects on the iris) at 1, 24, 48, and 72 hours after instillation.[12] The severity of the reactions is scored.

Skin Sensitization Testing (as per OECD Guideline 406: Skin Sensitisation)

This test determines the potential of Carbomer 934 to induce a delayed hypersensitivity reaction. The Guinea Pig Maximization Test (GPMT) is a common method.

• Test Animals: Young adult guinea pigs are used.[13]

• Induction Phase: The animals are initially exposed to the test substance through intradermal injections (with and without adjuvant) and a subsequent topical application to induce a state of hypersensitivity.[13]

• Challenge Phase: After a rest period of 10-14 days, the animals are challenged with a non-irritating concentration of the test substance applied topically to a fresh site.[13]

• Evaluation: The challenge sites are observed for signs of erythema and edema at 24 and 48 hours after patch removal and compared to a control group that was not induced.[13]

Genotoxicity Testing: Bacterial Reverse Mutation Test (Ames Test) (as per OECD Guideline 471)

This in vitro assay is used to detect the potential of Carbomer 934 to induce gene mutations.

• Test System: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine) are used.[1]

• Methodology: The bacterial strains are exposed to various concentrations of the test substance, both with and without an external metabolic activation system (S9 mix from rat liver).[7]

• Evaluation: The number of revertant colonies (bacteria that have mutated back to a prototrophic state and can grow on a minimal medium) is counted. A significant, dose-related increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[7]

Genotoxicity Testing: In Vivo Mammalian Erythrocyte Micronucleus Test (as per OECD Guideline 474)

This in vivo test assesses the potential of Carbomer 934 to cause chromosomal damage.

• Test Animals: Typically, mice or rats are used.[3]

• Dosing: The animals are exposed to the test substance, usually via oral gavage or intraperitoneal injection, at several dose levels.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after exposure.[3]

• Analysis: The polychromatic erythrocytes (immature red blood cells) are examined for the presence of micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[3]

• Evaluation: A significant increase in the frequency of micronucleated polychromatic erythrocytes in the treated groups compared to the control group indicates clastogenic or aneugenic activity.[3]

Safety Assessment Workflow

The safety assessment of a substance like Carbomer 934 follows a logical, tiered approach. The following diagram illustrates a typical workflow for evaluating the safety of a chemical intended for use in research and product development.

Caption: A generalized workflow for the safety assessment of a chemical substance.

Conclusion

Based on a comprehensive review of the available scientific literature, Carbomer 934 demonstrates a very low toxicity profile and is considered safe for its intended use in research and development, as well as in cosmetic and pharmaceutical products.[1][3][6] Its high molecular weight and poor absorption limit systemic exposure and potential for toxicity.[4] Researchers and drug development professionals can be confident in the safety of Carbomer 934 when used in accordance with good laboratory and manufacturing practices. It is important to source Carbomer 934 from reputable suppliers who can provide documentation regarding residual solvent levels to ensure the highest quality and safety.[5][7]

References

• 1. nib.si [nib.si]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. nucro-technics.com [nucro-technics.com]
• 4. ask-force.org [ask-force.org]
• 5. researchgate.net [researchgate.net]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. oecd.org [oecd.org]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. agc-chemicals.com [agc-chemicals.com]
• 10. oecd.org [oecd.org]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]

An In-depth Technical Guide to the Swelling Properties of Carbomer 934 in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the swelling properties of Carbomer 934 in aqueous solutions. Carbomer 934, a high molecular weight polymer of acrylic acid, is a vital excipient in the pharmaceutical and cosmetic industries, primarily utilized for its rheological modifying properties to form stable gels, suspensions, and emulsions.[1] This document delves into the core principles of its swelling behavior, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Chemical Structure and Physicochemical Properties

Carbomer 934 is a synthetic polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1] Its chemical structure consists of long chains of polyacrylic acid, which are coiled in their dry, acidic state. The cross-linking provides a three-dimensional network that prevents the polymer from dissolving in water, instead allowing it to swell to many times its original volume.[2]

Table 1: Physicochemical Properties of Carbomer 934

Property	Value
Chemical Name	Poly(acrylic acid), cross-linked with allyl sucrose
CAS Number	9007-16-3
Appearance	White, fluffy powder
pH of 0.5% aqueous dispersion	2.7 - 3.5
Carboxylic Acid Content	56.0% - 68.0%
Solubility	Swells in water and other polar solvents

Mechanism of Swelling: A pH-Dependent Phenomenon

The remarkable swelling and thickening properties of Carbomer 934 are intrinsically linked to the pH of the aqueous medium. In its native acidic state, the carboxylic acid groups along the polymer backbone are protonated (-COOH), leading to a tightly coiled conformation due to intramolecular hydrogen bonding.

Upon neutralization with a suitable base (e.g., sodium hydroxide, triethanolamine), the carboxylic acid groups ionize to form carboxylate anions (-COO⁻). The resulting electrostatic repulsion between these negatively charged groups forces the polymer chains to uncoil and expand, entrapping a significant amount of water within the polymer matrix. This process leads to a dramatic increase in the viscosity of the solution and the formation of a gel.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. iajps.com [iajps.com]

The Bioadhesive Characteristics of Carbomer 934: An In-depth Technical Guide for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl sucrose or allyl pentaerythritol, is a cornerstone excipient in the development of bioadhesive drug delivery systems.[1][2] Its remarkable mucoadhesive properties, coupled with its utility as a gelling and thickening agent, make it an invaluable tool for formulators seeking to prolong drug residence time at the site of application and achieve controlled release profiles.[1][3] This technical guide provides a comprehensive overview of the bioadhesive characteristics of Carbomer 934, detailing its mechanism of action, quantitative performance data, and the experimental protocols used for its evaluation.

Core Bioadhesive Properties and Mechanism of Action

The mucoadhesive capabilities of Carbomer 934 are primarily attributed to the formation of hydrogen bonds between its carboxylic acid groups and the sialic acid and fucose residues of mucin, the primary protein component of mucus.[3][4] The process of mucoadhesion is generally understood to occur in two stages: the contact stage, where intimate wetting and swelling of the polymer occurs, and the consolidation stage, which involves the interpenetration of the polymer chains with the mucus network and the formation of adhesive bonds.[4][5]

Carbomer 934's bioadhesive strength is significantly influenced by its concentration in a formulation. An increase in Carbomer 934 concentration generally leads to a corresponding increase in bioadhesive strength.[6] Furthermore, the polymer's properties are pH-dependent; it remains in a solution state at acidic pH but forms a low-viscosity gel at alkaline pH.[3] This pH sensitivity is a critical consideration in the formulation of drug delivery systems targeted to specific regions of the body with varying pH environments.[7]

Quantitative Performance Data of Carbomer 934

The following tables summarize key quantitative data on the bioadhesive characteristics and drug release properties of Carbomer 934 from various studies.

Table 1: Bioadhesive Strength of Carbomer 934 Formulations

Formulation Details	Substrate	Measurement Method	Bioadhesive Strength (N or g)	Reference
Buccal tablets with varying Carbopol-934:Sodium Alginate:Gelatin ratios (1:1:1 to 5:1:1)	Not specified	Not specified	23.28 ± 0.86 to 31.53 ± 1.63	[6]
Vildagliptin-loaded mucoadhesive nanoparticles with Carbopol 934 P	Not specified	Not specified	Not specified, but noted to retain drug in GIT for ~12h	[8]
Atenolol mucoadhesive tablets with varying Carbopol 934P levels	Not specified	Response Surface Methodology	Values obtained at various levels of Carbopol 934P	[9]

Table 2: Swelling Index of Carbomer 934 Formulations

Formulation Details	Medium	Swelling Index (%)	Reference
Vildagliptin-loaded mucoadhesive nanoparticles with Carbopol 934 P	Not specified	181 ± 9	[8]
Ketorolac tromethamine buccal mucoadhesive film (F2) with Carbopol 934, sodium alginate, and PVP K30	Not specified	27.27 ± 0.37	[10]
Acyclovir proniosomes in mucoadhesive polymeric films with higher concentrations of Carbopol 934P	Not specified	Higher values for formulations with more Carbopol 934P	[11]

Table 3: In Vitro Drug Release from Carbomer 934 Formulations

Drug	Formulation Type	Polymer Concentration	Medium	% Drug Released (Time)	Reference
Theophylline	Matrix tablets	10%	Not specified	45.5% (4 hours)	[12]
Theophylline	Matrix tablets	30%	Not specified	33.6% (4 hours)	[12]
Theophylline	Matrix tablets	50%	Not specified	24.3% (4 hours)	[12]
Ketorolac tromethamine	Buccal mucoadhesive film (F2)	Not specified	Not specified	98.71%	[10]
Vildagliptin	Mucoadhesive nanoparticles	Not specified	Not specified	Well-controlled release for 12 hours	[8]
Diclofenac Sodium	Hydrogels	Various	pH 7.4	Greater release than at pH 1.2	[7]

Experimental Protocols for Evaluating Bioadhesive Characteristics

Standardized in vitro and ex vivo methods are crucial for the reliable assessment of the bioadhesive properties of Carbomer 934 formulations.[13]

Measurement of Bioadhesive Strength (Detachment Force Method)

This is one of the most widely used methods to quantify mucoadhesion.[14]

Objective: To measure the force required to detach the formulation from a mucosal surface.

Apparatus: A texture analyzer or a modified tensiometer.[15]

Methodology:

• Substrate Preparation: A section of animal mucosal tissue (e.g., porcine stomach or intestine) is excised and secured to a support.[15]

• Sample Application: The Carbomer 934-based formulation (e.g., a tablet or gel) is attached to the probe of the texture analyzer.

• Contact: The probe with the formulation is lowered until it makes contact with the mucosal surface with a defined force for a specified duration to allow for intimate contact and initial bond formation.[15]

• Detachment: The probe is then moved upwards at a constant speed, and the force required to detach the formulation from the mucosa is recorded.[15] The peak force is taken as the bioadhesive strength.

Swelling Index Determination

Objective: To evaluate the water uptake and swelling capacity of the formulation, which is crucial for the initiation of mucoadhesion.

Methodology:

• The initial weight of the formulation (W1) is recorded.

• The formulation is placed in a beaker containing a suitable medium (e.g., simulated gastric or intestinal fluid).

• At predetermined time intervals, the formulation is removed, blotted to remove excess surface water, and weighed (W2).

• The swelling index is calculated using the following formula: Swelling Index (%) = [(W2 - W1) / W1] x 100

In Vitro Drug Release Studies

Objective: To determine the rate and extent of drug release from the Carbomer 934-based formulation.

Apparatus: USP Dissolution Apparatus (e.g., Apparatus 1 - Basket or Apparatus 2 - Paddle).[16]

Methodology:

• The formulation is placed in the dissolution vessel containing a specified volume of dissolution medium (e.g., simulated gastric fluid of pH 1.2 or simulated intestinal fluid of pH 6.8).[7][17]

• The apparatus is operated at a constant temperature (37 ± 0.5 °C) and rotation speed.

• At predetermined time intervals, aliquots of the dissolution medium are withdrawn and replaced with fresh medium to maintain sink conditions.

• The drug concentration in the withdrawn samples is analyzed using a suitable analytical method, such as UV-Vis spectrophotometry.[18]

Visualizing Key Processes and Concepts

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: The two-stage process of mucoadhesion.

References

• 1. Carbopol 934P: Significance and symbolism [wisdomlib.org]
• 2. Carbomer 934 - CD Formulation [formulationbio.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ijpba.info [ijpba.info]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 13. Assessing Mucoadhesion in Polymer Gels: The Effect of Method Type and Instrument Variables - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Improvement of drug release rate from carbopol 934P formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scielo.br [scielo.br]

Solubility and dispersion characteristics of Carbomer 934 in different solvents

An In-depth Technical Guide to the Solubility and Dispersion Characteristics of Carbomer 934

Introduction

Carbomer 934 is a high molecular weight, cross-linked polymer of acrylic acid, specifically cross-linked with allyl ethers of sucrose.[1][2] In its raw form, it is a white, fluffy, and hygroscopic powder with a slightly acetic odor.[3][4] Widely recognized in the pharmaceutical and cosmetic industries under the trade name Carbopol® 934, it serves as a primary excipient for modifying rheology.[3][5] Its principal function is to act as a high-efficiency thickening, suspending, and emulsifying agent in a variety of formulations.[3][6] This guide provides a comprehensive technical overview of the solubility and dispersion properties of Carbomer 934, with a focus on quantitative data and detailed experimental methodologies for research and development professionals.

Core Mechanism: Swelling and pH-Dependent Thickening

Carbomer 934 does not dissolve in solvents in the traditional sense; instead, it swells significantly.[3][7] This behavior is attributed to its three-dimensionally cross-linked microgel structure.[3][7] The polymer's thickening capabilities are activated through a pH-dependent mechanism.

In an acidic aqueous dispersion, the Carbomer 934 molecules remain in a tightly coiled state due to intramolecular hydrogen bonding.[5] The carboxylic acid groups are not ionized, resulting in low viscosity. The addition of a neutralizing agent, such as sodium hydroxide (NaOH) or triethanolamine (TEA), causes these acidic groups to ionize.[5] This ionization leads to electrostatic repulsion between the now negatively charged carboxylate ions, forcing the polymer chains to uncoil and expand.[5][8] This dramatic increase in the hydrodynamic volume of the polymer network entraps water molecules, leading to a significant rise in the viscosity of the solution and the formation of a clear gel, typically at a pH between 6 and 8.[5]

Caption: pH-Dependent Thickening Mechanism of Carbomer 934.

Quantitative Data and Physicochemical Properties

The following tables summarize the key quantitative properties of Carbomer 934.

Table 1: General Physicochemical Properties of Carbomer 934

Property	Value	References
Appearance	White, fluffy, hygroscopic powder	[1][3]
Odor	Slightly acetic / Mild acidic	[3][9]
pH of 0.5% Aqueous Dispersion	2.7 - 3.5	[3]
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on dried basis)	[1][3]
Primary Particle Size	~0.2 µm in diameter	[3][7]

| Flocculated Powder Particle Size | 2-7 µm in diameter |[3][7] |

Table 2: Solubility and Dispersion Characteristics of Carbomer 934 in Various Solvents

Solvent	Behavior	Notes	References
Water	Swells significantly to form a gel or dispersion	Forms a low-viscosity acidic dispersion before neutralization.	[1][3]
Glycerin	Swells	Can be used as a dispersion medium.	[10][]
Ethanol (95%)	Swells after neutralization	Neutralization is required for the polymer to swell and thicken.	[3][7][10]
Propylene Glycol	Swells	Can be used to wet and swell the powder before adding water.	[12][13]
Polar Organic Solvents	Swells after neutralization	Generally requires a suitable amine for neutralization in these systems.	[1][12]

| Non-polar Solvents | Insoluble | Carbomer 934 is generally not used in non-polar systems. |[12] |

Table 3: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions

Concentration (% w/w)	Viscosity (mPa·s or cP)	Neutralizing Agent	References
0.2%	~3,000	Not specified	[14]
0.5%	30,500 - 39,400	Sodium Hydroxide	[1][2][3]
0.5%	~35,000	Not specified	[14]

Note: Viscosity is highly dependent on the specific neutralizing agent used, the final pH, and the shear rate during measurement.

Experimental Protocols

Preparation of a 1% (w/w) Carbomer 934 Aqueous Gel

This protocol outlines a standard laboratory method for preparing a simple aqueous gel.

• Dispersion: Vigorously agitate 97.0 g of purified water to create a vortex. Slowly and carefully sift 1.0 g of Carbomer 934 powder into the vortex to prevent the formation of clumps.[5] Using a high-shear mixer can accelerate this process.[15]

• Hydration: Continue stirring until the polymer is fully dispersed and no particles are visible. Allow the dispersion to stand for 2 to 24 hours to ensure complete hydration of the polymer particles.[5]

• Neutralization: While stirring gently, add a neutralizing agent dropwise. Common neutralizers include 10% (w/w) sodium hydroxide solution or triethanolamine (TEA).[5][9]

• Gel Formation: Monitor the pH. As the pH of the dispersion approaches 6.0, a significant increase in viscosity will occur, and a clear gel will form.[5]

• Final pH Adjustment: Continue to add the neutralizer until the desired pH (typically 6.5-7.5) and viscosity are achieved. Avoid over-neutralization, which can lead to a loss of viscosity.[5][12]

Caption: Experimental Workflow for Carbomer 934 Gel Preparation.

Viscosity Measurement of a Carbomer 934 Gel

• Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.[5]

• Sample Preparation: Place a sufficient amount of the prepared gel into a beaker, ensuring no air bubbles are trapped.

• Equilibration: Allow the sample to equilibrate to a controlled temperature (e.g., 25°C), as viscosity is temperature-dependent.[5]

• Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath stand may be necessary to ensure fresh material is constantly being measured.[5]

• Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).[5]

Determination of Carboxylic Acid Content

This assay is performed by titration to confirm the polymer meets pharmacopeial standards.[3]

• Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously dried under a vacuum.

• Dispersion: Disperse the weighed sample in purified water.

• Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N NaOH).

• Endpoint Determination: Determine the endpoint potentiometrically.

• Calculation: Calculate the percentage of carboxylic acid groups based on the volume of titrant used.[3]

Key Factors Influencing Solubility and Dispersion

The final properties of a Carbomer 934 formulation are highly dependent on several factors.

• pH: This is the most critical factor. The viscosity of a Carbomer 934 dispersion is low at an acidic pH (~3.0) and increases dramatically upon neutralization to a pH of 6-11.[5][13]

• Concentration: The viscosity of the gel is directly proportional to the concentration of Carbomer 934.[16] Even small increases in concentration can lead to substantial increases in viscosity.

• Presence of Ions/Electrolytes: High concentrations of electrolytes can cause a "salting out" effect, shielding the charges on the polymer backbone and causing the polymer to re-coil. This leads to a significant decrease in viscosity and potential precipitation.[17]

• Shear: Some grades of carbomer are sensitive to high shear after neutralization, which can permanently break the polymer network and reduce viscosity.[18][19] It is often recommended to apply high shear during the initial dispersion phase and low shear after neutralization.[19]

• Solvent System: While primarily used in aqueous systems, Carbomer 934 can be used in polar organic solvents or hydroalcoholic systems.[9] The choice of solvent and the appropriate neutralizing agent (e.g., organic amines for solvent systems) are crucial for achieving the desired thickening.[12]

Caption: Factors Affecting Carbomer 934 Dispersion and Viscosity.

Conclusion

Carbomer 934 is a versatile polymer whose functionality is governed by its unique swelling and pH-dependent thickening mechanism. A thorough understanding of its solubility and dispersion characteristics is essential for formulators. By carefully controlling factors such as pH, polymer concentration, ionic strength, and mechanical shear, researchers can precisely manipulate the rheological properties of formulations to achieve desired outcomes in stability, texture, and performance. The experimental protocols provided in this guide offer a standardized approach for the preparation and characterization of Carbomer 934-based systems.

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. Carbomer 934 [doi.usp.org]
• 3. benchchem.com [benchchem.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. benchchem.com [benchchem.com]
• 6. Carbomer 934 - CD Formulation [formulationbio.com]
• 7. phexcom.com [phexcom.com]
• 8. iajps.com [iajps.com]
• 9. librawpharma.com [librawpharma.com]
• 10. Carbomer 940 / 934 / all Grade – Pristine Pharmachem [pristinepharmachem.com]
• 12. Dispersion And Thickening Technology Of Carbomer - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 13. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 14. 9003-01-4 CAS | CARBOPOL 934 | Laboratory Chemicals | Article No. 02526 [lobachemie.com]
• 15. How to Mix Carbopol – Carbomer Polymer Gel Formulation [silverson.com]
• 16. researchgate.net [researchgate.net]
• 17. opendata.uni-halle.de [opendata.uni-halle.de]
• 18. ulprospector.com [ulprospector.com]
• 19. monash.edu [monash.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Carbomer 934 Hydrogels in Controlled Drug Release

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation and characterization of Carbomer 934 hydrogels intended for controlled drug release applications. The following sections outline the necessary materials, step-by-step procedures for synthesis and analysis, and expected quantitative outcomes.

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid, is widely utilized in the pharmaceutical industry for the formulation of hydrogels.[1] Its ability to form a three-dimensional network structure upon neutralization makes it an excellent candidate for entrapping and controlling the release of therapeutic agents.[2][3] These hydrogels are stimuli-responsive, exhibiting significant changes in swelling behavior with variations in pH, which can be harnessed for targeted drug delivery.[4][5] This protocol details the synthesis of Carbomer 934-based hydrogels using a free-radical polymerization technique, followed by comprehensive characterization methods to evaluate their suitability for controlled drug release.[6][7]

Experimental Protocols

Materials and Equipment

• Materials:

  • Carbomer 934

  • Acrylic Acid (AA)

  • Ethylene Glycol Dimethacrylate (EGDMA) as a crosslinker

  • Ammonium Persulfate (APS) as an initiator

  • Model Drug (e.g., Diclofenac Sodium, Theophylline)[6][8]

  • Triethanolamine (TEA) or Sodium Hydroxide (NaOH) for neutralization[2]

  • Phosphate buffer solutions (pH 1.2 and 7.4)

  • Deionized water

• Equipment:

  • Magnetic stirrer with heating plate

  • pH meter

  • Drying oven

  • UV-Vis Spectrophotometer

  • Rotational viscometer[2]

  • Analytical balance

  • Beakers, graduated cylinders, and other standard laboratory glassware

Preparation of Carbomer 934 Hydrogels

This protocol describes the synthesis of Carbomer 934-g-poly(acrylic acid) hydrogels via free-radical polymerization.[6][9]

• Dispersion: Accurately weigh the desired amount of Carbomer 934 and slowly disperse it into a known volume of deionized water under vigorous stirring to prevent clumping.[2]

• Hydration: Continue stirring until a homogenous dispersion is formed. Allow the solution to stand for at least 2 hours to ensure complete hydration of the polymer.[2]

• Addition of Monomer and Crosslinker: To the Carbomer 934 dispersion, add a specific amount of acrylic acid (monomer) and ethylene glycol dimethacrylate (crosslinker) while stirring continuously.

• Initiation of Polymerization: Gently heat the mixture to 60°C and add the initiator (Ammonium Persulfate) to start the free-radical polymerization process. Maintain the temperature and stirring for 2-3 hours.

• Gel Formation and Neutralization: Allow the solution to cool to room temperature. A translucent hydrogel will form. Neutralize the hydrogel to a pH of 6.8-7.4 by dropwise addition of a neutralizing agent like triethanolamine (TEA) or sodium hydroxide (NaOH).[10]

• Washing and Drying: Cut the prepared hydrogel into small discs of uniform size. Wash the discs with deionized water to remove any unreacted monomers or initiators. Dry the discs in an oven at 40°C until a constant weight is achieved.[11]

Drug Loading into the Hydrogel

• Prepare a concentrated solution of the model drug in a suitable solvent (e.g., deionized water or phosphate buffer).

• Immerse the pre-weighed dried hydrogel discs in the drug solution.

• Allow the hydrogels to swell and absorb the drug solution for 24-48 hours at room temperature.

• After the specified time, remove the drug-loaded hydrogels, gently blot the surface to remove excess solution, and dry them in an oven at 40°C until a constant weight is achieved.

• The amount of drug loaded can be determined by measuring the difference in the initial drug concentration in the solution and the final concentration after swelling, using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.[9]

Characterization of Carbomer 934 Hydrogels

The swelling behavior of the hydrogels is a critical parameter that influences drug release.[3]

• Immerse pre-weighed dried hydrogel discs in phosphate buffer solutions of different pH values (e.g., pH 1.2 and pH 7.4).[4][12]

• At regular time intervals, remove the hydrogels, blot the surface to remove excess water, and weigh them.

• Continue this process until the hydrogels reach a constant weight (equilibrium swelling).

• The swelling ratio (SR) can be calculated using the following formula: SR (%) = [(Ws - Wd) / Wd] x 100 Where Ws is the weight of the swollen hydrogel and Wd is the weight of the dry hydrogel.

• Place a drug-loaded hydrogel disc in a beaker containing a known volume of phosphate buffer (pH 1.2 or 7.4) maintained at 37°C with gentle stirring.[7][13]

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Analyze the withdrawn samples for drug content using a UV-Vis spectrophotometer.

• The cumulative percentage of drug release is then calculated and plotted against time. The release kinetics can be fitted to various models such as zero-order, first-order, Higuchi, and Korsmeyer-Peppas to understand the release mechanism.[7][9]

The viscosity and viscoelastic properties of the hydrogels can be determined using a rotational viscometer.[5][14] These properties are important for understanding the gel's structure and stability.[15]

Data Presentation

The following tables summarize the typical quantitative data obtained from the characterization of Carbomer 934 hydrogels.

Table 1: Formulation Composition of Carbomer 934 Hydrogels

Formulation Code	Carbomer 934 (g)	Acrylic Acid (g)	EGDMA (g)
CH-1	1.0	10	0.5
CH-2	1.0	15	0.5
CH-3	1.0	10	1.0

Table 2: Swelling Ratio of Carbomer 934 Hydrogels at Different pH

Formulation Code	Swelling Ratio at pH 1.2 (%)	Swelling Ratio at pH 7.4 (%)
CH-1	~150	~800
CH-2	~180	~950
CH-3	~120	~700

Note: Higher swelling is consistently observed at the higher pH of 7.4.[4][6][13]

Table 3: In-Vitro Drug Release of a Model Drug from Carbomer 934 Hydrogels

Formulation Code	Cumulative Release at 12h (pH 1.2) (%)	Cumulative Release at 12h (pH 7.4) (%)
CH-1	~20	~85
CH-2	~18	~90
CH-3	~25	~75

Note: A significantly higher drug release is observed at pH 7.4, indicating the pH-responsive nature of the hydrogel.[1][4][7]

Visualizations

Experimental Workflow for Carbomer 934 Hydrogel Preparation and Characterization

Caption: Workflow for hydrogel synthesis, drug loading, and characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.aip.org [pubs.aip.org]
• 15. ijlret.com [ijlret.com]

Application Notes and Protocols for Formulating Topical Gels with Carbomer 934

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to formulating topical gels for skin applications using Carbomer 934. It includes detailed protocols, quantitative data, and key considerations for developing stable and effective formulations.

Introduction to Carbomer 934

Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with allyl sucrose or allyl pentaerythritol.[1] It is a highly efficient gelling agent, stabilizer, and suspending agent widely used in pharmaceutical and cosmetic industries.[1] Gels formulated with Carbomer 934 are valued for their desirable characteristics, including being non-greasy, easily spreadable, and water-washable.[2] Its thickening mechanism is pH-dependent, providing versatility in formulation development.

Mechanism of Gelation

The thickening property of Carbomer 934 is activated upon neutralization of its acidic carboxylic acid groups.[3] In an aqueous dispersion, the polymer chains remain in a tightly coiled state at a low pH (around 3.0).[4] When a neutralizing agent (a base) is added, the carboxylic acid groups ionize, becoming negatively charged carboxylate ions.[3] The resulting electrostatic repulsion between these negative charges causes the polymer chains to uncoil and expand, significantly increasing the viscosity of the medium and forming a clear gel.[2][3]

Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.

Application Notes: Key Formulation Considerations

Dispersion Techniques

Proper dispersion is critical to prevent the formation of clumps or "fish eyes".

• Vortex Method: Slowly sift the Carbomer 934 powder into the vortex of a vigorously agitated purified water or co-solvent system.[3] This is the most common and effective method.

• Overnight Hydration: Sprinkle the polymer onto the surface of the water and leave it undisturbed for several hours (e.g., 2-24 hours) to allow for complete hydration before mixing.[3][5]

• Co-Solvent Addition: Adding co-solvents like glycerin or propylene glycol, or a small amount of acid to the water before adding the polymer can improve dispersion by initially reducing the solution's viscosity.[4][6]

Neutralization

Neutralization is the key step to achieve the desired viscosity and gel structure.

• pH Target: Gel formation typically occurs as the pH approaches neutrality, generally within a range of 6 to 8.[3]

• Common Neutralizers:

  • Triethanolamine (TEA): A mild organic amine, favored for its low risk of over-neutralization.[2][7]

  • Sodium Hydroxide (NaOH): A strong base that must be added carefully, often as a dilute solution (e.g., 10-18% w/v), to avoid localized high pH that can degrade the polymer and reduce viscosity.[3][7]

  • Other Amines: Ammonium hydroxide and various other organic amines can also be used.[7]

• Procedure: The neutralizing agent should be added dropwise while stirring the hydrated dispersion.[3]

Incorporation of Active Pharmaceutical Ingredients (APIs)

• Timing: The point of API addition depends on its solubility and stability.

  • Water-soluble APIs: Can be dissolved in the aqueous phase before dispersing the Carbomer.

  • Alcohol-soluble APIs: Can be dissolved in alcohol and added to the hydrated Carbomer dispersion before neutralization.[2]

  • pH-sensitive APIs: Should be added after the gel has been formed and the pH has been adjusted.

• Compatibility: Ensure the API and other excipients do not have cationic charges that could interact with the anionic Carbomer polymer, potentially causing precipitation or a loss in viscosity.[7]

Stability and Storage

• Preservatives: Aqueous Carbomer gels are susceptible to microbial growth and require the addition of a suitable preservative system (e.g., chlorocresol 0.1%, methylparaben 0.18%).[8]

• Light Sensitivity: Exposure to light can cause oxidation and a subsequent reduction in viscosity.[8] Formulations should be stored in light-resistant containers. Adding a UV absorber can improve stability.[8]

• Temperature: Carbomer 934 is stable and does not lose its thickening ability when heated at 104°C for two hours, but excessive temperatures (e.g., 260°C) will cause decomposition.[8]

• Container: Store gels in glass, plastic, or resin-lined containers.[8] To prevent corrosion and maintain stability, the pH should be below 6.5 for packaging in aluminum tubes.[8]

Quantitative Data Summary

The following tables summarize key quantitative data for formulating with Carbomer 934.

Table 1: Viscosity of Neutralized Aqueous Carbomer 934 Gels

Carbomer 934 Conc. (w/w)	pH Range	Viscosity (cP)	Reference
0.2%	7.3 - 7.8	2,050 - 5,450	[3]
0.5%	7.3 - 7.8	30,500 - 39,400	[3]
1.0%	5.5 - 6.5	16,696 - 69,870	[9]

| 1.5% | 4.9 - 5.5 | 48,500 - 55,400 |[10] |

Table 2: Effect of Carbomer 934 Concentration on Skin Permeation of Model Drugs Data from an ex vivo study using nanoemulsion gels over 12 hours.

Formulation (Carbomer 934 Conc.)	Terbinafine Flux (μg/cm²/h)	Citral Flux (μg/cm²/h)	Reference
Nanoemulsion (NE) (0%)	17.9	85.5	[11]
NG1 (1% w/w)	17.7	85.1	[11]
NG2 (2% w/w)	10.3	45.1	[11]

| NG3 (3% w/w) | 6.2 | 29.4 |[11] |

Table 3: Typical Quality Control Parameters for Topical Carbomer 934 Gels

Parameter	Typical Range	Reference
pH	5.0 - 7.5	[2][9][12]
Spreadability (g·cm/s)	5.2 - 6.7	[9]

| Homogeneity | Visually uniform, free of lumps |[2][12] |

Experimental Protocols

Protocol 1: Standard Aqueous Gel Preparation (1% w/w)

This protocol describes a standard method for preparing a simple aqueous gel.[3]

Methodology:

• Dispersion: Weigh 1.0 g of Carbomer 934. In a suitable beaker, add 98.0 g of purified water and begin stirring with a mechanical stirrer to create a strong vortex. Slowly and carefully sift the Carbomer 934 powder into the vortex to prevent clumping.

• Hydration: Continue stirring at a moderate speed until the polymer is fully dispersed. Cover the beaker and allow the solution to stand for at least 2 hours (or overnight) to ensure complete hydration of the polymer particles.

• Neutralization: While stirring gently, add a neutralizing agent such as Triethanolamine (TEA) or 10% Sodium Hydroxide (NaOH) solution dropwise.

• Gel Formation: Monitor the pH of the dispersion. As the pH approaches 6.0, a significant increase in viscosity will be observed.

• Final Adjustment: Continue to add the neutralizer until the desired pH (typically 6.5-7.5) and a clear, viscous gel is formed. Add purified water to make up the final weight to 100.0 g if necessary.

Figure 2: Experimental Workflow for Standard Carbomer 934 Gel Preparation.

Protocol 2: Quality Control - Viscosity Measurement

This protocol details the measurement of gel viscosity using a rotational viscometer.[3]

Methodology:

• Instrument Setup: Use a rotational viscometer (e.g., Brookfield type). Select an appropriate spindle (e.g., T-bar spindle for high viscosity) and rotational speed based on the expected viscosity of the gel.

• Sample Preparation: Place a sufficient amount of the gel into a beaker, ensuring no air bubbles are trapped.

• Equilibration: Allow the sample to equilibrate to a controlled temperature (e.g., 25°C) in a water bath.

• Measurement: Immerse the spindle into the gel to the specified depth mark. Turn on the viscometer and allow the reading to stabilize for at least 30-60 seconds before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).

Protocol 3: Ex Vivo Skin Permeation Study

This protocol describes a method to evaluate the skin permeation of an API from the formulated gel using a Franz diffusion cell.[2][11]

Methodology:

• Skin Preparation: Excise full-thickness abdominal skin from a suitable animal model (e.g., rat, guinea pig).[2][11] Carefully remove any subcutaneous fat and hair.

• Franz Cell Assembly: Mount the prepared skin on a Franz diffusion cell with the stratum corneum side facing the donor compartment and the dermal side facing the receptor compartment.[11]

• Receptor Medium: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered saline pH 7.4), ensuring no air bubbles are trapped beneath the skin.[11] Maintain the temperature at 37 ± 0.5°C and stir the medium continuously with a magnetic bead.

• Gel Application: Apply a known quantity (e.g., 1-2 g) of the Carbomer 934 gel formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12 hours), withdraw an aliquot of the receptor medium for analysis and immediately replace it with an equal volume of fresh, pre-warmed buffer.[11]

• Analysis: Analyze the concentration of the API in the collected samples using a validated analytical method (e.g., HPLC, UV-Vis Spectrophotometry).

• Data Calculation: Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time to determine the permeation flux (Jss).

Figure 3: Experimental Workflow for an Ex Vivo Skin Permeation Study.

References

• 1. iajps.com [iajps.com]
• 2. scielo.br [scielo.br]
• 3. benchchem.com [benchchem.com]
• 4. ulprospector.com [ulprospector.com]
• 5. How to produce carbomer gel? - GELINNA [greena-bio.com]
• 6. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 7. cosnet.co.kr [cosnet.co.kr]
• 8. Carbomer 934 - CD Formulation [formulationbio.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmakeftiki.hsmc.gr [pharmakeftiki.hsmc.gr]

Application Notes and Protocols for Utilizing Carbomer 934 as an Emulsifier in Stable Nanoemulsion Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Carbomer 934 as a thickening and stabilizing agent for the formulation of stable oil-in-water (O/W) nanoemulsions. The following protocols and data are intended to assist researchers in developing and characterizing nanoemulsion-based gels for various applications, including topical and transdermal drug delivery.

Introduction

Nanoemulsions are colloidal dispersions of nanoscale droplets (typically 20-200 nm) of one liquid within another immiscible liquid. Their small droplet size offers numerous advantages, including enhanced bioavailability, improved stability, and better aesthetic appeal for topical products. However, the inherent thermodynamic instability of nanoemulsions necessitates the use of stabilizing agents. Carbomer 934, a high molecular weight polymer of acrylic acid, serves as an excellent viscosity-enhancing and gelling agent, imparting long-term stability to nanoemulsion formulations by creating a structured vehicle that immobilizes the dispersed oil droplets.[1] This document outlines the formulation, characterization, and stability testing of nanoemulsion gels stabilized with Carbomer 934.

Data Presentation

The following tables summarize the quantitative data on the effect of Carbomer 934 concentration on the physicochemical properties and stability of nanoemulsions.

Table 1: Physicochemical Characterization of Nanoemulsion (NE) and Nanoemulsion Gels (NG) with Varying Carbomer 934 Concentrations. [2]

Formulation	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Nanoemulsion (NE)	15.53 ± 3.32	0.074 ± 0.009	-7.4 ± 1.8
NG1 (1% C934)	14.88 ± 3.11	0.084 ± 0.025	-6.5 ± 2.3
NG2 (2% C934)	17.16 ± 5.45	0.092 ± 0.014	-6.16 ± 2.1
NG3 (3% C934)	15.79 ± 5.42	0.075 ± 0.008	-5.3 ± 1.7

Table 2: Stability of Nanoemulsion (NE) and Nanoemulsion Gels (NG) after Heating at 65°C for 30 minutes. [2]

Formulation	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Nanoemulsion (NE)	1062.53 ± 105.09	0.369 ± 0.041	-1.3 ± 0.2
NG1 (1% C934)	390.05 ± 27.15	0.273 ± 0.055	-1.6 ± 0.2
NG2 (2% C934)	89.20 ± 18.57	0.170 ± 0.055	-1.4 ± 0.5
NG3 (3% C934)	-	-	-

Note: NG3 data after heating was not provided in the source.

Experimental Protocols

The following are detailed methodologies for the preparation and characterization of Carbomer 934-stabilized nanoemulsion gels.

Protocol 1: Preparation of Oil-in-Water (O/W) Nanoemulsion

This protocol describes the preparation of a nanoemulsion using the spontaneous emulsification method.

Materials:

• Oil Phase (e.g., Caprylic/Capric Triglyceride)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Propylene Glycol)

• Aqueous Phase (Deionized Water)

• Magnetic Stirrer

Procedure:

• Prepare the oil phase by mixing the selected oil with the surfactant and co-surfactant at a predetermined ratio (e.g., determined by constructing a pseudo-ternary phase diagram).

• Continuously stir the oil phase on a magnetic stirrer at a moderate speed.

• Slowly add the aqueous phase dropwise to the oil phase with constant stirring.

• Continue stirring for a specified period (e.g., 30 minutes) until a transparent or translucent nanoemulsion is formed.

Protocol 2: Preparation of Carbomer 934 Gel

This protocol outlines the preparation of the Carbomer 934 hydrogel.[1]

Materials:

• Carbomer 934 powder

• Deionized Water

• Neutralizing Agent (e.g., Triethanolamine, TEA)

• Mechanical Stirrer

Procedure:

• Slowly disperse the desired amount of Carbomer 934 powder (e.g., 1%, 2%, or 3% w/w) into vigorously agitated deionized water to prevent clumping.[1]

• Continue stirring until the polymer is fully hydrated and a uniform dispersion is formed. This may take several hours.

• While stirring, slowly add the neutralizing agent (e.g., 1% w/v TEA solution) dropwise to the Carbomer 934 dispersion.

• Monitor the pH of the dispersion. As the pH approaches neutrality (pH 6.0-7.5), the viscosity will increase significantly, and a clear gel will form.[1]

Protocol 3: Formulation of Nanoemulsion Gel

This protocol describes the incorporation of the nanoemulsion into the Carbomer 934 gel.[3]

Materials:

• Prepared Nanoemulsion

• Prepared Carbomer 934 Gel

• Mechanical Stirrer

Procedure:

• While gently stirring the prepared Carbomer 934 gel, slowly add the prepared nanoemulsion.

• Continue stirring at a low speed to ensure homogenous mixing and to avoid air entrapment.

• Allow the nanoemulsion gel to stand for a few hours to allow any entrapped air bubbles to escape.

Protocol 4: Characterization of Nanoemulsion Gels

1. Particle Size and Polydispersity Index (PDI) Analysis: [4][5]

• Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

• Procedure:

  • Dilute the nanoemulsion gel sample with deionized water to an appropriate concentration.

  • Transfer the diluted sample into a disposable cuvette.

  • Measure the particle size and PDI at a fixed scattering angle (e.g., 90°) and temperature (e.g., 25°C).

  • Perform the measurement in triplicate.

2. Zeta Potential Measurement: [4][6]

• Instrument: DLS instrument with an electrode-equipped cuvette (e.g., Malvern Zetasizer).

• Procedure:

  • Dilute the nanoemulsion gel sample with deionized water.

  • Inject the diluted sample into the specialized zeta potential cell, ensuring no air bubbles are present.

  • Measure the electrophoretic mobility of the droplets to determine the zeta potential.

  • Perform the measurement in triplicate.

3. Viscosity Measurement: [1]

• Instrument: Rotational Viscometer (e.g., Brookfield Viscometer).

• Procedure:

  • Place an adequate amount of the nanoemulsion gel in a beaker.

  • Select an appropriate spindle and rotational speed.

  • Immerse the spindle into the gel and allow the reading to stabilize before recording the viscosity in centipoise (cP).

  • Conduct measurements at a controlled temperature (e.g., 25°C).

4. Stability Studies: [2]

• Centrifugation Test: Centrifuge the nanoemulsion gel at a high speed (e.g., 5000 rpm) for a specified time (e.g., 30 minutes) and observe for any signs of phase separation.

• Thermal Stability: Store the nanoemulsion gel at different temperatures (e.g., 4°C, 25°C, and 40°C) for a defined period (e.g., 3 months). Periodically evaluate the samples for changes in physical appearance, pH, particle size, and viscosity.[7]

Visualization of Experimental Workflow

The following diagrams illustrate the key processes involved in the formulation and characterization of Carbomer 934-stabilized nanoemulsion gels.

Caption: Workflow for O/W Nanoemulsion Preparation.

Caption: Formulation of Carbomer 934 Nanoemulsion Gel.

Caption: Characterization of Nanoemulsion Gel.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Particle Engineering of Innovative Nanoemulsion Designs to Modify the Accumulation in Female Sex Organs by Particle Size and Surface Charge - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Zeta potential and particle size measurement with the NanoSizer Malevern for Pheroid [protocols.io]
• 7. ijcmas.com [ijcmas.com]

Step-by-step guide to viscosity measurement of Carbomer 934 solutions

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1] It is a widely used excipient in the pharmaceutical and cosmetic industries as a thickening, suspending, and gelling agent.[2][3] The viscosity of Carbomer 934 solutions is a critical quality attribute that significantly influences the stability, texture, and performance of the final product.[4] This application note provides a detailed, step-by-step guide for the accurate and reproducible measurement of the viscosity of Carbomer 934 solutions, intended for researchers, scientists, and drug development professionals.

The thickening mechanism of Carbomer 934 is pH-dependent. In its acidic form, the polymer is coiled. Upon neutralization with a suitable base, the carboxyl groups ionize, leading to electrostatic repulsion and uncoiling of the polymer chains, which results in a significant increase in viscosity and the formation of a gel.[1][2]

Experimental Protocols

This section details the necessary equipment, materials, and procedures for preparing Carbomer 934 solutions and measuring their viscosity.

Materials and Equipment

• Materials:

  • Carbomer 934 powder

  • Purified water

  • Neutralizing agent: 18% (w/v) Sodium Hydroxide (NaOH) solution or Triethanolamine (TEA)

  • pH indicator strips or a calibrated pH meter

• Equipment:

  • Analytical balance

  • Low-shear mechanical stirrer with a propeller-type impeller

  • Beakers (e.g., 1000 mL)

  • Rotational viscometer (e.g., Brookfield type) with appropriate spindles

  • Constant temperature water bath (25°C ± 0.2°C)

  • Pipettes or burettes for dispensing the neutralizing agent

Preparation of 0.5% (w/w) Carbomer 934 Dispersion

A standard concentration for evaluating the viscosity of Carbomer 934 is 0.5% w/w.[1][5][6]

• Weighing: Accurately weigh 2.50 g of Carbomer 934 powder, previously dried in a vacuum at 80°C for 1 hour.[5][7]

• Dispersion: In a 1000 mL beaker, add 497.5 mL of purified water. While continuously stirring the water at a controlled speed (e.g., 1000 ± 10 rpm) to create a vortex, slowly and carefully sift the Carbomer 934 powder into the vortex.[2][5] This technique minimizes the formation of agglomerates.

• Hydration: Continue stirring for approximately 15 minutes to ensure the polymer is fully dispersed.[5] After stirring, cover the beaker and allow the dispersion to stand for a sufficient period (e.g., 2-24 hours) to ensure complete hydration of the polymer particles.[2]

Neutralization of the Carbomer 934 Dispersion

• pH Adjustment: Place the beaker containing the hydrated dispersion in a constant temperature water bath set at 25°C.[5]

• Titration: While gently stirring the dispersion at a lower speed (e.g., 300 ± 10 rpm), slowly add the 18% NaOH solution dropwise below the surface of the dispersion.[5][7]

• Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter. The target pH range for neutralization is between 7.3 and 7.8.[5][7]

• Equilibration: Once the target pH is reached, continue gentle stirring for a few minutes to ensure homogeneity. Return the neutralized gel to the 25°C water bath for at least 1 hour to allow for thermal equilibrium.[5][7]

Viscosity Measurement

• Instrument Setup: Set up the rotational viscometer according to the manufacturer's instructions. For a 0.5% Carbomer 934 gel, a Brookfield RVT viscometer with a #6 spindle at 20 rpm is a common configuration.[5][8]

• Sample Measurement: Immerse the specified spindle into the center of the neutralized Carbomer 934 gel to the marked immersion depth. Ensure that no air bubbles are trapped around the spindle.[2]

• Stabilization: Allow the spindle to rotate for a sufficient time until the viscosity reading on the instrument display stabilizes.

• Data Recording: Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa·s). For a 0.5% neutralized aqueous dispersion of Carbomer 934, the expected viscosity is between 30,500 and 39,400 cP.[1][6]

Data Presentation

The following table summarizes the key parameters and expected outcomes for the viscosity measurement of a 0.5% Carbomer 934 solution.

Parameter	Value/Specification	Reference
Sample Concentration	0.5% (w/w)	[1][6]
Dispersion Medium	Purified Water	[2][5]
Neutralizing Agent	18% (w/v) Sodium Hydroxide	[5][7]
Target pH	7.3 - 7.8	[5][7]
Equilibration Temperature	25°C ± 0.2°C	[2][5]
Viscometer Type	Rotational (e.g., Brookfield RVT)	[2][4]
Spindle	#6 (for 0.5% solution)	[5][8]
Rotational Speed	20 rpm	[7][9]
Expected Viscosity	30,500 - 39,400 cP	[6]

Mandatory Visualization

The following diagrams illustrate the pH-dependent thickening mechanism of Carbomer 934 and the experimental workflow for viscosity measurement.

Caption: pH-Dependent Thickening of Carbomer 934.

Caption: Experimental Workflow for Viscosity Measurement.

References

• 1. newdruginfo.com [newdruginfo.com]
• 2. benchchem.com [benchchem.com]
• 3. iajps.com [iajps.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmacopeia.cn [pharmacopeia.cn]
• 6. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 7. Carbomer 934P [drugfuture.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. uspbpep.com [uspbpep.com]

Application Notes: In Vitro Drug Release Testing for Carbomer 934 Matrix Tablets

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid, is a widely used excipient in the pharmaceutical industry for the formulation of sustained-release solid oral dosage forms. Its ability to swell and form a hydrogel layer upon contact with aqueous fluids makes it an excellent candidate for matrix tablets. The in vitro drug release test is a critical quality control tool used to assess the performance and batch-to-batch consistency of these formulations. This document provides a detailed overview and protocol for conducting such tests.

Principle of Drug Release from Carbomer 934 Matrix Tablets

The mechanism of drug release from Carbomer 934 matrix tablets is a complex process governed by several factors. When the tablet comes into contact with the dissolution medium, the Carbomer 934 on the tablet's surface hydrates to form a viscous gel layer.[1] The release of the active pharmaceutical ingredient (API) is then controlled by a combination of diffusion through this swollen gel layer and erosion of the matrix itself.[2][3] The rate of drug release can be influenced by the concentration of Carbomer 934, the properties of the API (e.g., solubility), and the presence of other excipients in the formulation.[4][5][6][7]

Key Considerations for Method Development

Several factors must be considered when developing a robust in vitro drug release method for Carbomer 934 matrix tablets:

• Choice of Apparatus: The USP provides several apparatus options for dissolution testing.[8] The most commonly used for matrix tablets are USP Apparatus 1 (Basket) and USP Apparatus 2 (Paddle).[4][5][9] USP Apparatus 3 (Reciprocating Cylinder) can also be beneficial, especially for mimicking the changing pH conditions of the gastrointestinal tract.[10][11]

• Dissolution Medium: The selection of the dissolution medium should be based on the physicochemical properties of the drug substance.[12] Aqueous media with a pH range of 1.2 to 6.8 are typically employed to simulate physiological conditions.[9][12] For drugs with pH-dependent solubility, a multi-stage dissolution test with changing pH may be necessary.

• Agitation Speed: The agitation speed of the basket or paddle can significantly impact the hydrodynamics within the dissolution vessel and, consequently, the drug release rate. Typical speeds range from 50 to 100 rpm.[12][13]

• Test Duration and Sampling Times: The duration of the test should be sufficient to characterize the drug release profile, often extending to 8, 12, or 24 hours for sustained-release formulations. Sampling times should be chosen to adequately define the release curve.

Experimental Protocols

Protocol 1: Single pH Drug Release Testing using USP Apparatus 2 (Paddle)

This protocol describes a general method for testing the drug release from Carbomer 934 matrix tablets in a single pH medium.

1. Materials and Reagents:

• Carbomer 934 matrix tablets
• Dissolution medium (e.g., 900 mL of pH 7.2 phosphate buffer)[14]
• Deionized water
• Reference standard of the Active Pharmaceutical Ingredient (API)
• Analytical grade reagents for preparing the dissolution medium and mobile phase for analysis.

2. Equipment:

• USP Dissolution Apparatus 2 (Paddle)[15]
• Water bath with temperature control maintained at 37 ± 0.5 °C[11][13]
• Analytical balance
• Volumetric flasks and pipettes
• Syringes and filters for sample collection
• UV-Vis Spectrophotometer or HPLC for sample analysis

3. Procedure:

Data Presentation

The following table summarizes typical experimental parameters for in vitro drug release testing of Carbomer 934 matrix tablets.

Parameter	Typical Conditions	Rationale/Reference
Apparatus	USP Apparatus 1 (Basket) or 2 (Paddle)	Commonly used for solid oral dosage forms.[9]
USP Apparatus 3 (Reciprocating Cylinder)	Useful for simulating pH changes in the GI tract.[10][11]
Dissolution Medium	pH 1.2 (Simulated Gastric Fluid), pH 6.8 (Simulated Intestinal Fluid), or pH 7.2 Phosphate Buffer	To mimic physiological conditions.[12][14]
Medium Volume	900 mL	Standard volume for dissolution testing.[12][13]
Temperature	37 ± 0.5 °C	To simulate body temperature.[11][13]
Agitation Speed	50 - 100 rpm	To provide gentle and consistent stirring.[12][13]
Test Duration	8 - 24 hours	To characterize the complete release profile of sustained-release formulations.
Sampling Times	1, 2, 4, 6, 8, 12, 24 hours	To adequately define the release curve.

Mandatory Visualizations

Caption: Experimental workflow for in vitro drug release testing.

Caption: Factors influencing drug release from Carbomer 934 matrix tablets.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Dissolution behaviour of hydrophilic matrix tablets containing two different polyethylene oxides (PEOs) for the controlled release of a water-soluble drug. Dimensionality study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 7. An investigation into the factors influencing drug release from hydrophilic matrix tablets based on novel carbomer polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Different Types of Dissolution Apparatus | Pharmaguideline [pharmaguideline.com]
• 9. rssl.com [rssl.com]
• 10. agilent.com [agilent.com]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. fda.gov [fda.gov]
• 13. scielo.br [scielo.br]
• 14. researchgate.net [researchgate.net]
• 15. In vitro Evaluation of the Effect of Combination of Hydrophilic and Hydrophobic Polymers on Controlled Release Zidovudine Matrix Tablets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Bioadhesion of Carbomer 934 Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the quantitative assessment of the bioadhesive properties of Carbomer 934 formulations. Carbomer 934, a cross-linked polyacrylate polymer, is widely utilized in pharmaceutical and biomedical applications for its excellent thickening, gelling, and mucoadhesive characteristics.[1][2] Accurate measurement of its bioadhesion is critical for the development of effective drug delivery systems with prolonged residence time at the site of application.

Introduction to Bioadhesion Measurement

Bioadhesion is the phenomenon where a natural or synthetic material adheres to a biological surface. In the context of drug delivery, mucoadhesion, a specific form of bioadhesion involving mucosal surfaces, is of particular interest. The primary methods for quantifying the bioadhesive strength of Carbomer 934 formulations include tensile strength measurement, shear stress analysis, and rheological studies.[3]

Experimental Protocols

Preparation of Carbomer 934 Hydrogel Formulations

This protocol outlines the preparation of a simple aqueous Carbomer 934 gel, which can be adapted based on specific formulation requirements.

Materials and Equipment:

• Carbomer 934 powder

• Purified water

• Neutralizing agent (e.g., triethanolamine (TEA) or 0.1 M sodium hydroxide (NaOH))

• Magnetic stirrer and stir bar

• Beaker

• pH meter

Protocol:

• Dispersion: Slowly and carefully sprinkle the desired amount of Carbomer 934 powder into the vortex of vigorously agitated purified water to prevent the formation of agglomerates. A typical concentration for bioadhesive gels ranges from 0.5% to 2.0% w/v.

• Hydration: Continue stirring until the polymer is fully dispersed. Allow the dispersion to stand for at least one hour to ensure complete hydration of the polymer particles.

• Neutralization: While stirring, add the neutralizing agent dropwise to the hydrated polymer dispersion.

• Gel Formation: A significant increase in viscosity will be observed as the pH of the dispersion approaches neutrality (typically pH 6.0-7.5), resulting in the formation of a clear gel.

• pH Adjustment: Monitor the pH using a calibrated pH meter and continue to add the neutralizing agent until the target pH is achieved.

• Homogenization: Gently stir the gel to ensure homogeneity, avoiding the entrapment of air bubbles.

Measurement of Bioadhesion by Tensile Strength

The tensile strength method is a widely used in vitro technique to quantify the force required to detach a bioadhesive formulation from a mucosal surface.[3] A texture analyzer is the most common instrument for this measurement.[1][4]

Materials and Equipment:

• Texture Analyzer equipped with a cylindrical probe

• Prepared Carbomer 934 gel formulation

• Mucosal tissue (e.g., porcine buccal mucosa, rat intestinal mucosa) or a mucin disc

• Phosphate buffer saline (PBS, pH 6.8)

• Double-sided adhesive tape

• Beaker or sample holder

Protocol:

• Tissue Preparation: Freshly excised mucosal tissue should be used. Cut the tissue into a suitable size and equilibrate it in PBS at 37°C for a few minutes before the experiment.

• Apparatus Setup:

  • Securely attach the mucosal tissue to the stationary platform of the texture analyzer using double-sided adhesive tape, with the mucosal side facing upwards.

  • Apply a consistent amount of the Carbomer 934 gel formulation to the tip of the cylindrical probe.

• Measurement:

  • Lower the probe at a pre-defined speed (e.g., 0.5 mm/s) until the gel makes contact with the mucosal surface.

  • Apply a constant contact force (e.g., 0.5 N) for a specified contact time (e.g., 60 seconds) to allow for the formation of adhesive bonds.

  • Withdraw the probe at a constant speed (e.g., 0.1 mm/s).

  • The force required to detach the gel from the mucosal surface is recorded as a function of displacement.

• Data Analysis: The peak force recorded during detachment is the bioadhesive force (N) . The work of adhesion (N·mm) can be calculated from the area under the force-distance curve.

Alternative Methods for Bioadhesion Measurement

Shear Stress Method

This method measures the force required to cause the bioadhesive formulation to slide parallel to the mucosal surface.[3] The formulation is placed between two parallel plates, one of which is coated with a mucosal layer. A tangential force is applied to one plate, and the force required to initiate sliding is measured.

Rheological Methods

Rheological measurements assess the interaction between the Carbomer 934 formulation and mucin by analyzing changes in viscosity.[5] A synergistic increase in the viscosity of a mixture of the polymer and mucin, compared to the sum of their individual viscosities, indicates strong mucoadhesive interactions.[6] Oscillatory rheology can also be employed to study the viscoelastic properties of the polymer-mucin interface.[7]

Data Presentation

The following tables summarize quantitative data on the bioadhesive strength of Carbomer 934 formulations from various studies.

Table 1: Bioadhesive Strength of Carbomer 934 Formulations Measured by Tensile Strength

Carbomer 934 Concentration	Formulation Type	Substrate	Contact Force (N)	Contact Time (s)	Detachment Speed (mm/s)	Bioadhesive Force (N)	Work of Adhesion (N·mm)
1% (w/w)	Hydrogel	Porcine buccal mucosa	0.03	30	10.0	-	-
1.5% (w/w)	Hydrogel	Porcine buccal mucosa	0.03	30	10.0	-	-
2% (w/w)	Hydrogel	Porcine buccal mucosa	0.03	30	10.0	-	-
Not Specified	Buccal Tablet	Not Specified	0.5	180	1.0	>0.6	>0.4

Data extracted from multiple sources and compiled for comparative purposes. Specific values may vary based on the exact experimental conditions.

Table 2: Influence of Carbomer 934P Content on Mucoadhesion [4]

Formulation Code	Carbomer 934P Content	Mucoadhesion (N/cm²) (Mean ± S.D., n=5)
M1	Lower	7.92 ± 1.15
M2	10.10 ± 0.59
M3	11.56 ± 1.08
M4	Higher	13.69 ± 1.00

Visualizations

Experimental workflow for measuring bioadhesion.

Logical relationship of bioadhesion mechanism.

References

• 1. stablemicrosystems.com [stablemicrosystems.com]
• 2. opendata.uni-halle.de [opendata.uni-halle.de]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. Assessing Mucoadhesion in Polymer Gels: The Effect of Method Type and Instrument Variables - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rheologylab.com [rheologylab.com]

Application Notes and Protocols for Characterizing Carbomer 934 Particle Size in Formulations

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for characterizing the particle size of Carbomer 934 in various formulations. Understanding the particle size distribution of Carbomer 934 is critical as it influences the rheological properties, stability, and overall performance of pharmaceutical and cosmetic products.[1][2][3]

Introduction to Carbomer 934 Particle Size

Carbomer 934 is a high molecular weight, cross-linked polymer of acrylic acid.[1][4] In its dry, powdered form, Carbomer consists of aggregated particles, typically in the range of 2-7 microns. These aggregates are themselves composed of much smaller primary particles, often between 50 and 300 nanometers.[5] Upon dispersion in an aqueous medium and subsequent neutralization, the polymer chains uncoil and swell, leading to a significant increase in viscosity and the formation of a gel.[6] The particle size of Carbomer 934 in a formulation can refer to the dry powder, the dispersed and unswollen particles, or the swollen microgels in the final formulation. The choice of characterization technique will depend on the state of the Carbomer and the information required.

Key Techniques for Particle Size Characterization

Several techniques can be employed to characterize the particle size of Carbomer 934. The most common and effective methods include Laser Diffraction, Dynamic Light Scattering (DLS), and Microscopy.

Laser Diffraction

Laser diffraction, also known as static light scattering, is a widely used technique for particle size analysis over a broad range, from submicron to millimeters.[7][8] It measures the angular distribution of scattered light as a laser beam passes through a dispersed sample.[9][10] Larger particles scatter light at smaller angles, while smaller particles scatter light at larger angles.[9][11] This technique is particularly useful for analyzing the particle size distribution of dry Carbomer 934 powder and its aggregates in a dispersed, un-neutralized state.

Experimental Protocol: Laser Diffraction

• Sample Preparation (Dry Powder Method):

  • Ensure the Carbomer 934 powder is free of large agglomerates by gentle sieving if necessary.

  • Use an appropriate dry powder feeder for the laser diffraction instrument.

  • Set the dispersion air pressure to a level that ensures deagglomeration without causing particle fracture. This should be determined empirically by titrating the air pressure and observing the particle size distribution.

• Sample Preparation (Wet Dispersion Method):

  • Select a suitable dispersant in which Carbomer 934 is insoluble and does not swell, such as a non-polar organic solvent (e.g., hexane or silicone oil).

  • Add a small amount of Carbomer 934 powder to the dispersant and mix gently to form a homogeneous suspension. Sonication may be used cautiously to break up agglomerates, but excessive energy should be avoided to prevent particle size reduction.

  • For analyzing unswollen particles in an aqueous environment, disperse the Carbomer 934 in deionized water at a low pH (e.g., pH 3) to prevent swelling.[12]

• Instrument Setup and Measurement:

  • Set the appropriate optical model (Mie theory is generally preferred over Fraunhofer for more accurate results, especially for smaller particles).[11] This requires knowledge of the refractive index of both the Carbomer 934 and the dispersant.[13]

  • Ensure the sample concentration is within the optimal range for the instrument, typically indicated by an obscuration level of 5-15%.[11]

  • Perform the measurement, collecting data for a sufficient duration to obtain a stable and reproducible particle size distribution.

  • Perform replicate measurements (at least n=3) to ensure the robustness of the results.

• Data Analysis:

  • The primary output is a volume-based particle size distribution.

  • Report key parameters such as the median particle size (D50), the 10th percentile (D10), and the 90th percentile (D90) of the distribution.[9] The span ((D90-D10)/D50) can be used to describe the width of the distribution.

Workflow for Laser Diffraction Analysis

Caption: Workflow for particle size analysis of Carbomer 934 using laser diffraction.

Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS), is ideal for measuring the size of particles in the sub-micron range, typically below 1 µm.[14] DLS measures the time-dependent fluctuations in scattered light intensity that result from the Brownian motion of particles in a liquid suspension.[15][16] The hydrodynamic radius of the particles is then calculated from their diffusion coefficient using the Stokes-Einstein equation.[15][16] This technique is well-suited for characterizing the primary particles of Carbomer 934 or its size in nano-formulations.

Experimental Protocol: Dynamic Light Scattering

• Sample Preparation:

  • Prepare a dilute suspension of Carbomer 934 in a suitable dispersant (e.g., deionized water at pH 3 to measure unswollen primary particles). The concentration should be low enough to avoid multiple scattering effects.

  • Filter the dispersant using a 0.22 µm filter to remove any extraneous particulate matter.[12]

  • Add a small amount of Carbomer 934 to the filtered dispersant and vortex or sonicate gently to ensure a homogeneous dispersion.

  • Filter the sample suspension through a low-binding filter (e.g., 1-5 µm) to remove any large aggregates or dust particles that could interfere with the measurement of the smaller primary particles.

• Instrument Setup and Measurement:

  • Transfer the prepared sample to a clean cuvette. Ensure there are no air bubbles.

  • Equilibrate the sample to a controlled temperature (e.g., 25°C) within the instrument.

  • Enter the correct parameters for the dispersant viscosity and refractive index into the software.

  • Perform the measurement. The instrument will measure the correlation function of the scattered light intensity fluctuations.

• Data Analysis:

  • The software calculates the intensity-weighted size distribution and the Z-average hydrodynamic diameter. The Polydispersity Index (PDI) is also provided, which indicates the breadth of the size distribution. A PDI below 0.3 is generally considered acceptable for many applications.

  • Report the Z-average diameter, the PDI, and the peak sizes from the distribution analysis.

Workflow for Dynamic Light Scattering Analysis

Caption: Workflow for particle size analysis of Carbomer 934 using DLS.

Microscopy

Microscopy provides a direct visualization of the particles, offering information on both size and morphology.[14][17] Optical microscopy is suitable for particles down to approximately 1 µm, while electron microscopy (e.g., Scanning Electron Microscopy, SEM) is required for sub-micron and nanoparticle characterization.[18]

Experimental Protocol: Optical Microscopy

• Sample Preparation:

  • Disperse a small amount of Carbomer 934 powder in a suitable liquid in which it is not soluble (e.g., mineral oil) on a microscope slide.

  • Apply a coverslip and gently press to create a thin, uniform layer.

  • For aqueous suspensions, place a drop of the dilute suspension on a slide and apply a coverslip.

• Image Acquisition:

  • Using a calibrated optical microscope, acquire images at various magnifications.

  • Capture a sufficient number of images from different fields of view to ensure a representative sample of the particles is analyzed.

• Image Analysis:

  • Use image analysis software to measure the dimensions of a statistically significant number of particles (typically several hundred).

  • The software can calculate various size parameters, such as equivalent circular diameter, length, and width.

Experimental Protocol: Scanning Electron Microscopy (SEM)

• Sample Preparation:

  • Mount the dry Carbomer 934 powder onto an SEM stub using double-sided carbon tape.

  • Sputter-coat the sample with a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

  • For formulated samples, they may need to be freeze-dried or critically point dried to remove the liquid phase while preserving the structure.

• Image Acquisition:

  • Place the prepared stub in the SEM chamber.

  • Acquire images at different magnifications to visualize both the overall particle morphology and the fine surface details.

• Image Analysis:

  • Similar to optical microscopy, use image analysis software to measure the size of the particles from the captured SEM images.

Workflow for Microscopy Analysis

Caption: Workflow for particle size and morphology analysis using microscopy.

Summary of Quantitative Data

The following table summarizes representative particle size data for Carbomer 934 obtained from various studies and technical sources. It is important to note that the measured particle size is highly dependent on the specific grade of Carbomer, its state (dry vs. dispersed), and the measurement technique employed.

Technique Used	Sample Description	D10 (µm)	D50 (µm)	D90 (µm)	Z-Average (nm)	PDI	Notes
Microscopy	Dry Powder Aggregates	-	2 - 7	-	-	-	Represents the size of agglomerated particles.[5]
Laser Diffraction	Unswollen Particles/Flocculates	-	15.5	-	-	-	Measured using a Mastersizer 2000.[12]
Dynamic Light Scattering (DLS)	Kojic Acid Nanocrystals with Carbomer 934	-	-	-	110 - 150	0.36 - 0.45	Represents the size of the final nano-formulation.[19][20]
Manufacturer Data	Primary Particles	-	~0.2	-	-	-	Refers to the size of the fundamental polymer particles before aggregation.[12]

Conclusion

The characterization of Carbomer 934 particle size is a multi-faceted task that requires the selection of an appropriate analytical technique based on the specific information needed. Laser diffraction is a robust method for analyzing the size of dry powder and unswollen aggregates. Dynamic Light Scattering is the preferred technique for sub-micron primary particles and nano-formulations. Microscopy provides invaluable direct visualization of particle size and morphology, serving as a complementary and confirmatory method. By employing these techniques with the detailed protocols provided, researchers and formulation scientists can gain a comprehensive understanding of Carbomer 934 particle size, enabling better control over formulation properties and product performance.

References

• 1. iajps.com [iajps.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 4. Carbomer 934 - CD Formulation [formulationbio.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. particletechlabs.com [particletechlabs.com]
• 8. Pharmaceutical Particle Size Analysis: Methods, Significance, and Regulatory Considerations | Lab Manager [labmanager.com]
• 9. Laser diffraction for particle sizing | Anton Paar Wiki [wiki.anton-paar.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pharmtech.com [pharmtech.com]
• 12. researchgate.net [researchgate.net]
• 13. Micrometer-scale particle sizing by laser diffraction: critical impact of the imaginary component of refractive index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. entegris.com [entegris.com]
• 15. azonano.com [azonano.com]
• 16. Dynamic light scattering: a practical guide and applications in biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. usp.org [usp.org]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Application Note: Carbomer 934 in the Development of Mucoadhesive Buccal Tablets

Audience: Researchers, scientists, and drug development professionals.

Introduction

The buccal mucosa presents an attractive route for systemic drug delivery, offering advantages such as bypassing the hepatic first-pass metabolism, avoiding enzymatic degradation in the gastrointestinal tract, and providing rapid onset of action.[1][2][3] Mucoadhesive buccal tablets are designed to remain in the oral cavity for an extended period, facilitating controlled drug release directly into the systemic circulation through the jugular vein.[2][3] Carbomer 934, a high molecular weight polymer of acrylic acid, is a widely used excipient in the pharmaceutical industry due to its excellent mucoadhesive and controlled-release properties.[4][5][6] When hydrated, Carbomer 934 swells to form a gel, which adheres to the mucosal surface through hydrogen bonding and other interfacial forces.[2][6] This application note provides detailed protocols and data on the use of Carbomer 934 in the formulation and evaluation of mucoadhesive buccal tablets.

Data Presentation: Formulation and Evaluation Parameters

The concentration of Carbomer 934 significantly influences the physicochemical properties, mucoadhesive strength, and drug release profile of buccal tablets. The following tables summarize quantitative data from various studies.

Table 1: Example Formulations of Mucoadhesive Buccal Tablets with Carbomer 934

Drug	Carbomer 934 (mg)	Other Polymers (mg)	Other Excipients (mg)	Total Weight (mg)	Reference
Ondansetron HCl	30	SCMC LV (165)	PEG 6000 (40), Lactose (5), Mg Stearate (1.5), Aspartame (2)	248.5	[7]
Aceclofenac	25	HPMC, SCMC	MCCP 200, Mg Stearate, Talc	250	[8]
Carvedilol	10	HPMC K100 (17.75), Chitosan (15)	PVP K-30 (30), Mg Stearate (1), Mannitol (15.25), Aspartame (1)	110	[9]
Atenolol	15 (10% w/w)	HPMC 15 cps (10% w/w)	Mannitol (40% w/w), Ethyl Cellulose (backing layer)	150	[10]

| Anastrozole | - (Primary Polymer) | Sodium Alginate, Na CMC (Secondary) | Ethyl Cellulose (Backing Layer), Lactose, Mg Stearate, Talc | - |[5][11] |

Table 2: Physicochemical Properties of Mucoadhesive Buccal Tablets Containing Carbomer 934

Drug	Hardness ( kg/cm ²)	Friability (%)	Weight Variation (mg)	Drug Content (%)	Surface pH	Reference
Ondansetron HCl	7.0 - 7.5	0.045 - 0.055	243.5 - 248.5	99.15 - 107.4	-	[7]
Aceclofenac	8.32 - 11.56	0.04 - 0.2	231.25 - 268.75	97.67 - 102.25	6.72 - 6.96	[8]
Atenolol	3.53 - 5.77	< 1%	148.7 - 150.8	-	-	[10]

| Anastrozole | 4.32 - 8.4 | < 1% | Meets USP requirements | - | 6.1 |[5][11] |

Table 3: Effect of Carbomer 934 on Mucoadhesive Strength and Swelling Index

Formulation	Key Polymers	Mucoadhesive Strength (g)	Swelling Index (%)	Reference
Ondansetron	Carbopol-934, Sodium Alginate, Gelatin	23.28 - 31.53	-	[4]
Aceclofenac	Carbopol 934, HPMC, SCMC	40.5 - 50	112.93 - 450.19	[8]
Atenolol	Carbopol 934p, HPMC 15 cps	7.20	-	[10]
Carvedilol	Carbopol 934p, HPMC K100, Chitosan	22.28 ± 0.35	79.35 ± 0.35	[9]
Anastrozole	Carbopol 934, Sodium Alginate	81.5	-	[5]

Note: An increase in Carbomer 934 concentration generally leads to an increase in both mucoadhesive strength and swelling index.[4][8][10]

Table 4: In Vitro Drug Release from Buccal Tablets Formulated with Carbomer 934

Drug	Formulation Highlights	Time (h)	Cumulative Release (%)	Reference
Ondansetron HCl	Optimized formula with CP 934 and SCMC LV	6	88.15	[7]
Aceclofenac	Sustained release formulation	12	88.34	[8]
Atenolol	10% w/w Carbopol 934p, 10% w/w HPMC	9	89.43	[10]
Carvedilol	Optimized with Carbopol 934p, HPMC K100	10	Sustained Release	[9]
Anastrozole	Optimized formula F1	>8	93	[5]

| Salbutamol | High concentration of Xanthan gum, Carbopol 934P | 8 | 79.83 |[12] |

Experimental Protocols

Detailed methodologies for the preparation and evaluation of mucoadhesive buccal tablets containing Carbomer 934 are provided below.

Protocol 1: Preparation of Mucoadhesive Buccal Tablets by Direct Compression

The direct compression method is widely used for its simplicity and cost-effectiveness.[1][4][13]

Materials:

• Active Pharmaceutical Ingredient (API)

• Carbomer 934

• Secondary polymer(s) (e.g., HPMC, Sodium CMC)[5][7][8]

• Filler/Binder (e.g., Microcrystalline Cellulose, Lactose)[7][8]

• Lubricant (e.g., Magnesium Stearate)[7][8][9]

• Glidant (e.g., Talc)[8]

• For bilayer tablets: Backing layer polymer (e.g., Ethyl Cellulose)[5][7]

Procedure:

• Sieving: Pass the API, Carbomer 934, and other excipients through an appropriate sieve (e.g., Sieve No. 200) to ensure uniform particle size.[14]

• Mixing: Accurately weigh all ingredients. Mix the API and polymers geometrically in a mortar and pestle or a blender for 15-20 minutes to ensure homogeneity.

• Lubrication: Add the lubricant (Magnesium Stearate) and glidant (Talc) to the powder blend and mix for an additional 2-5 minutes. Over-mixing at this stage should be avoided.

• Compression: Compress the final blend into tablets using a tablet press (e.g., hydraulic press or rotary tablet machine) with a suitable punch and die set (e.g., 7-13 mm flat-faced punch).[1][7] The compression force should be adjusted to achieve the desired tablet hardness (typically 4-8 kg/cm ²).[11][13]

• For Bilayer Tablets: Compress the backing layer blend first with light compression force. Then, add the mucoadhesive drug-containing layer blend on top and apply the final compression force.[5]

Protocol 2: Evaluation of Physicochemical Properties

1. Hardness:

• Apparatus: Monsanto or Pfizer hardness tester.

• Procedure: Place the tablet diametrically between the two platens of the tester. Apply force until the tablet fractures. The force required to break the tablet is recorded in kg/cm ². Perform the test on at least three tablets and calculate the average.[4][7]

2. Friability:

• Apparatus: Roche friabilator.

• Procedure: Weigh a sample of tablets (typically 10-20). Place them in the friabilator drum and rotate at 25 rpm for 4 minutes (100 rotations). Remove the tablets, de-dust them, and reweigh. Calculate the percentage weight loss. A friability of less than 1% is generally considered acceptable.[7][8]

3. Weight Variation:

• Procedure: Individually weigh 20 tablets and calculate the average weight. The individual tablet weights should fall within the limits specified by the pharmacopeia (e.g., USP).[7][11]

4. Drug Content Uniformity:

• Procedure: Randomly select 10 tablets. Crush each tablet individually and dissolve in a suitable solvent. Analyze the drug concentration using a validated analytical method, such as UV-Vis spectrophotometry or HPLC. The drug content should be within the official limits (e.g., 85-115%).[7][8]

Protocol 3: Measurement of Mucoadhesive Strength

This protocol uses a modified physical balance to measure the force required to detach the tablet from a mucosal surface.[3]

Apparatus:

• Modified two-pan physical balance.

• Porcine or bovine buccal mucosa (as a model tissue).[7][9]

• Glass slides, thread.

Procedure:

• Tissue Preparation: Obtain fresh buccal mucosa from a local slaughterhouse and equilibrate it in a suitable buffer (e.g., phosphate buffer pH 6.8) at 37°C.

• Apparatus Setup: Mount the buccal mucosa onto a glass slide fixed on one side of the balance. Tie another glass slide to the arm of the balance.

• Adhesion: Attach the tablet to the glass slide on the balance arm using a cyanoacrylate adhesive. Wet the mucosal surface and the tablet surface with a small amount of buffer.

• Contact: Bring the tablet into contact with the mucosal surface and apply a light force for a specified time (e.g., 1-5 minutes) to ensure intimate contact.

• Detachment Force Measurement: Add weight (e.g., by slowly adding water to a container on the other pan of the balance) until the tablet detaches from the mucosa.[15]

• Calculation: The weight required for detachment is the mucoadhesive strength in grams. The force of adhesion (N) can be calculated using the formula: Force (N) = (Mucoadhesive Strength (g) / 1000) × 9.81.

Protocol 4: Determination of Swelling Index

Procedure:

• Weigh a tablet (W1).

• Place the tablet on a glass slide and immerse it in a petri dish containing a suitable buffer (e.g., phosphate buffer pH 6.8).

• At regular time intervals, remove the tablet, carefully blot away excess surface water with filter paper, and weigh it (W2).

• Calculate the swelling index using the formula: Swelling Index (%) = [(W2 - W1) / W1] × 100.[8]

• Continue until a constant weight is achieved.

Protocol 5: Measurement of Surface pH

This test is crucial to ensure the formulation will not irritate the buccal mucosa.[11]

Apparatus:

• Combined glass pH electrode.

Procedure:

• Allow the tablet to swell by keeping it in contact with 1 mL of distilled water for 2 hours.[3][11]

• Bring the pH electrode into contact with the hydrated surface of the tablet.

• Allow the electrode to equilibrate for 1 minute and record the pH.[3] The surface pH should ideally be close to the neutral pH of saliva (6.7-7.0) to avoid irritation.[8][11]

Protocol 6: In Vitro Drug Release Study

Apparatus:

• USP Dissolution Testing Apparatus II (Paddle type).[3]

Procedure:

• Medium: Use 900 mL of a dissolution medium that simulates salivary fluid (e.g., phosphate buffer pH 6.8). Maintain the temperature at 37 ± 0.5°C.[3]

• Paddle Speed: Set the paddle speed to 50 rpm.

• Tablet Mounting: To ensure unidirectional release, attach the tablet to a glass slide with an impermeable backing layer facing the slide.[3] Place the slide at the bottom of the dissolution vessel.

• Sampling: Withdraw aliquots of the dissolution medium at predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12 hours). Replace the withdrawn volume with fresh, pre-warmed medium.

• Analysis: Analyze the samples for drug content using a suitable validated method (e.g., UV-Vis spectrophotometry).[16]

• Data Analysis: Plot the cumulative percentage of drug released versus time.

Visualizations: Workflows and Relationships

The following diagrams illustrate the development process and key relationships in formulating mucoadhesive buccal tablets with Carbomer 934.

Caption: Experimental workflow for developing Carbomer 934 mucoadhesive buccal tablets.

Caption: Impact of Carbomer 934 concentration on key tablet properties.

References

• 1. Fabrication and In-vitro Evaluation of Buccal Mucoadhesive Tablet of Meloxicam - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. wisdomlib.org [wisdomlib.org]
• 4. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japer.in [japer.in]
• 6. benchchem.com [benchchem.com]
• 7. Development and Evaluation of Buccal Bioadhesive Tablet of an Anti-emetic Agent Ondansetron - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Formulation and evaluation of mucoadhesive buccal tablets of aceclofenac - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Formulation and optimization of mucoadhesive bilayer buccal tablets of atenolol using simplex design method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japer.in [japer.in]
• 12. itmedicalteam.pl [itmedicalteam.pl]
• 13. archives.ijper.org [archives.ijper.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. rjptonline.org [rjptonline.org]

Application Notes and Protocols for Carbomer 934 in Ophthalmic Formulations for Extended Drug Delivery

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl sucrose, is a widely utilized excipient in the pharmaceutical industry.[1] In ophthalmology, it is particularly valued for its ability to form clear, viscous gels that significantly prolong the contact time of formulations on the ocular surface.[2][3] This property, combined with its excellent mucoadhesive characteristics and pH-sensitive gelling nature, makes Carbomer 934 an ideal candidate for developing extended drug delivery systems, such as in-situ gels.[4][5] These systems are administered as liquids and undergo a phase transition to a gel upon instillation into the eye's cul-de-sac, triggered by the physiological pH of tear fluid.[6][7] This approach enhances bioavailability, reduces systemic absorption, and improves patient compliance by decreasing the frequency of administration.[5][8]

Mechanism of Action: pH-Dependent Gelling and Mucoadhesion

The primary mechanism behind Carbomer 934's effectiveness in ophthalmic formulations is its pH-dependent sol-to-gel transition.[4] At a formulated acidic pH (typically 4.0-5.5), the carboxylic acid groups of the polymer are protonated, and the polymer chains remain in a coiled state, resulting in a low-viscosity solution.[2][4] Upon instillation into the eye, the formulation is exposed to the neutral pH of the tear fluid (approximately 7.4).[4] This causes the ionization of the carboxylic acid groups, leading to electrostatic repulsion between the now negatively charged polymer chains.[2] This repulsion forces the polymer chains to uncoil and swell, dramatically increasing the viscosity and forming a hydrogel matrix.[2]

Simultaneously, Carbomer 934 exhibits strong mucoadhesive properties. The ionized carboxyl groups can form hydrogen bonds with the mucin layer of the tear film, promoting adhesion to the corneal surface.[9][10] This bioadhesion further increases the precorneal residence time of the formulation, allowing for sustained release of the entrapped drug.[3][11]

Caption: pH-dependent thickening mechanism of Carbomer 934.

Data Presentation

Quantitative data from various studies are summarized below to provide a comparative overview of Carbomer 934's performance in ophthalmic formulations.

Table 1: Physicochemical and Toxicological Profile of Carbomer 934

Property	Value / Observation	Reference(s)
Appearance	White, fluffy powder	[1]
Polymer Type	Cross-linked polyacrylic acid	[1]
Typical Concentration	0.1% - 2.0% (w/v)	[9][11][12]
Gelling Mechanism	pH-dependent (sol-gel transition at pH > 5.5)	[4]
Rheological Profile	Pseudoplastic (shear-thinning)	[3]
Biocompatibility	Generally considered safe and biocompatible	[2]

| Ocular Irritation | Non-irritating at typical concentrations |[13][14] |

Table 2: Example Formulations of Carbomer 934-Based Ophthalmic In-Situ Gels

Drug	Carbomer 934(P) Conc. (% w/v)	Co-polymer(s) & Conc. (% w/v)	Key Findings	Reference(s)
Timolol Maleate	0.1 - 0.5	-	Demonstrated continuous drug release over 24 hours; followed zero-order kinetics.	[4]
Ketorolac Tromethamine	Not Specified	HPMC K4M	Formulation was stable, non-irritating, and provided 8-hour sustained release.	[13]
Sodium Sulfacetamide	Not Specified	HPMC E4M	Gels sustained drug release for up to 8 hours.	[9]

| Flurbiprofen | 0.1, 0.3, 0.5 | HPMC E15, K4M, K100 (1.0, 1.5) | Suitable compositions for in-situ gelling systems were identified. |[15] |

Table 3: Rheological and Drug Release Properties of a Timolol Maleate Nanoemulsion In-Situ Gel (NEI5)

Parameter	Condition	Value	Reference(s)
Viscosity	pH 4.0 (Sol state)	129 cps	[4]
Viscosity	pH 7.4 (Gel state)	265 cps	[4]
Cumulative Drug Release	At 8 hours	~45%	[4]
Cumulative Drug Release	At 16 hours	~67%	[4]
Cumulative Drug Release	At 24 hours	~87%	[4]

| Release Kinetics | - | Zero-order, non-Fickian diffusion |[4] |

Experimental Protocols

Detailed methodologies for the preparation and evaluation of Carbomer 934-based ophthalmic formulations are provided below.

Protocol 1: Preparation of Carbomer 934 Ophthalmic In-Situ Gel

This protocol describes a general method for preparing a sterile, pH-sensitive in-situ gel for ophthalmic use.[2][8][15]

Materials:

• Carbomer 934 powder

• Hydroxypropyl methylcellulose (HPMC) (optional, as viscosity enhancer)

• Active Pharmaceutical Ingredient (API)

• Benzalkonium chloride (or other suitable preservative)

• Sodium hydroxide (NaOH) or Triethanolamine (TEA) for pH adjustment

• Purified, sterile water

• Magnetic stirrer and stir bars

• pH meter

• Autoclave or sterile filtration unit (0.22 µm filter)

Methodology:

• Dispersion: Slowly add the required amount of Carbomer 934 powder to the vortex of vigorously stirred, sterile purified water to prevent clumping.

• Hydration: Continue stirring until the polymer is fully dispersed. Cover the container and allow it to hydrate overnight (or for at least 2-4 hours) to ensure complete swelling of the polymer particles.

• Addition of Co-polymer (Optional): If using HPMC, disperse it in a separate container of heated sterile water (~80°C), then cool to form a clear solution before adding it to the hydrated Carbomer 934 dispersion.

• API and Preservative Incorporation: Dissolve the API and preservative in a small amount of sterile water and add it to the polymer dispersion under gentle stirring until a homogenous mixture is obtained.

• Initial pH Adjustment: Adjust the pH of the formulation to between 4.0 and 5.5 using a 0.1N NaOH or TEA solution. This ensures the formulation remains in a liquid state.

• Volume Make-up: Add sterile purified water to reach the final target volume.

• Sterilization: Sterilize the final formulation. Autoclaving can be used, but it may affect viscosity.[16] Alternatively, prepare the entire formulation under aseptic conditions and sterilize by passing it through a 0.22 µm syringe filter.

Caption: Experimental workflow for Carbomer 934 ophthalmic gel preparation.

Protocol 2: Characterization of Rheological Properties

This protocol outlines the measurement of viscosity to assess the sol-to-gel transition.[2][3]

Equipment:

• Rotational viscometer (e.g., Brookfield type) with appropriate spindle

• Water bath for temperature control

• pH meter

• Simulated Tear Fluid (STF) solution (pH 7.4)

Methodology:

• Sample Preparation: Place a sufficient amount of the prepared formulation (sol state, pH ~4.5) into a beaker.

• Temperature Equilibration: Equilibrate the sample to a physiologically relevant temperature, such as 34 ± 1°C, using a water bath.

• Viscosity of Sol State: Immerse the selected spindle into the sample, ensuring no air bubbles are trapped. Measure the viscosity at various shear rates (e.g., 10, 20, 50, 100 rpm) to characterize the flow behavior.

• Inducing Gelation: To simulate ocular conditions, mix the formulation with STF in a 1:1 ratio (or another physiologically relevant ratio) to raise the pH to ~7.4.

• Viscosity of Gel State: Immediately after mixing, repeat the viscosity measurement on the gelled sample at the same temperature and shear rates.

• Data Analysis: Plot viscosity (cP) versus shear rate (s⁻¹) to observe the shear-thinning (pseudoplastic) nature of the gel. Compare the viscosity values before and after the pH change to quantify the gelling capacity.

Protocol 3: In Vitro Drug Release Study

This protocol uses a Franz diffusion cell apparatus to evaluate the rate and extent of drug release from the gel formulation.[4][17]

Equipment:

• Franz diffusion cell apparatus

• Synthetic membrane (e.g., cellulose acetate, dialysis membrane) with a suitable molecular weight cut-off

• Receptor medium (e.g., STF or phosphate buffer pH 7.4)

• Magnetic stirrer and stir bars

• HPLC or UV-Vis spectrophotometer for drug quantification

Methodology:

• Membrane Preparation: Hydrate the synthetic membrane in the receptor medium for at least 30 minutes before use.

• Apparatus Setup: Mount the membrane between the donor and receptor compartments of the Franz diffusion cell. Fill the receptor compartment with a known volume of pre-warmed (34 ± 1°C) receptor medium and ensure no air bubbles are trapped beneath the membrane. Place a small magnetic stir bar in the receptor compartment.

• Sample Application: Accurately place a known quantity (e.g., 1 g) of the Carbomer 934 gel formulation onto the membrane in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a specific volume of aliquot from the receptor compartment through the sampling port.

• Medium Replacement: Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

• Drug Quantification: Analyze the collected samples for drug concentration using a validated analytical method (HPLC or UV-Vis).

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot it against time. Analyze the release data using kinetic models (e.g., zero-order, first-order, Higuchi) to determine the mechanism of drug release.[18]

Protocol 4: Evaluation of Ocular Irritation Potential (HET-CAM Assay)

The Hen's Egg Test on the Chorioallantoic Membrane (HET-CAM) is a widely accepted in-vitro alternative to the Draize rabbit eye test for assessing ocular irritation.[8][19]

Materials:

• Fertilized hen's eggs (9-10 days of incubation)

• Egg incubator

• Egg candler

• Dremel tool with a cutting disc

• Forceps

• 0.9% Saline solution (negative control)

• 0.1N NaOH (positive control)

• Test formulation (Carbomer 934 gel)

• Stereomicroscope

Methodology:

• Egg Preparation: Incubate fertile hen's eggs for 9 days at 37.5°C and 60% humidity. On day 9, candle the eggs to identify the air sac and ensure the embryo is viable.

• Window Cutting: Mark the air sac boundary. Carefully cut a window into the shell over the air sac using a Dremel tool, avoiding damage to the underlying membrane.

• Membrane Exposure: Remove the shell piece and wet the inner shell membrane with saline. Carefully peel away the inner membrane with forceps to expose the chorioallantoic membrane (CAM).

• Sample Application: Apply 0.3 mL of the test formulation directly onto the CAM surface. A separate egg is used for each test sample, negative control, and positive control.

• Observation: Observe the CAM under a stereomicroscope for 5 minutes (300 seconds). Record the time of onset for three key endpoints: hemorrhage (bleeding), lysis (vessel degradation), and coagulation (protein denaturation).

• Scoring: Calculate the irritation score (IS) using a standard formula based on the time of onset for each endpoint. An example formula is: IS = [ (301 - TH) / 300 ] × 5 + [ (301 - TL) / 300 ] × 7 + [ (301 - TC) / 300 ] × 9 Where TH, TL, and TC are the onset times in seconds for hemorrhage, lysis, and coagulation, respectively.

• Classification: Classify the formulation's irritation potential based on the calculated IS value (e.g., 0-0.9: non-irritant; 1-4.9: slightly irritant; 5-8.9: moderately irritant; 9-21: severely irritant).

Caption: Workflow for the Hen's Egg Test - Chorioallantoic Membrane (HET-CAM) Assay.

References

• 1. iajps.com [iajps.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of Polymers on Drug Release Kinetics in Nanoemulsion In Situ Gel Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research progress of in-situ gelling ophthalmic drug delivery system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jddtonline.info [jddtonline.info]
• 7. romanpub.com [romanpub.com]
• 8. ijpsr.com [ijpsr.com]
• 9. mdpi.com [mdpi.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. cystinosis.org.uk [cystinosis.org.uk]
• 13. derpharmachemica.com [derpharmachemica.com]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. ijpsr.com [ijpsr.com]
• 16. Carbomer 934 - CD Formulation [formulationbio.com]
• 17. Adaptive Perfusion: A Novel In Vitro Release Testing Method for Complex Ophthalmic Drug Products | FDA [fda.gov]
• 18. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. alsglobal.com [alsglobal.com]

Application Notes and Protocols for the Development of Oral Suspension Formulations with Carbomer 934

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing stable and effective oral suspension formulations utilizing Carbomer 934. This document outlines the key properties of Carbomer 934, detailed experimental protocols for formulation and evaluation, and quantitative data to support development efforts.

Introduction to Carbomer 934 in Oral Suspensions

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose.[1] It is a widely used excipient in the pharmaceutical industry, primarily as a viscosity-increasing and suspending agent.[2] Its ability to form a stable gel-like network at low concentrations makes it an ideal candidate for suspending insoluble drug particles, ensuring uniform dosage and improving the stability of oral suspensions.[3] The thickening mechanism of Carbomer 934 is pH-dependent; it swells in water and, upon neutralization of its acidic carboxylic acid groups, the polymer chains uncoil due to electrostatic repulsion, leading to a significant increase in viscosity.[1]

Key Advantages of Carbomer 934 in Oral Suspensions:

• High Suspending Capacity: Effectively suspends insoluble active pharmaceutical ingredients (APIs), preventing settling and ensuring dose uniformity.[4]

• Excellent Thickening Efficiency: Achieves high viscosity at low concentrations, typically between 0.1% and 1.0% w/v.[5]

• Shear-Thinning Rheology: Exhibits pseudoplastic (shear-thinning) behavior, where viscosity decreases under shear stress (e.g., shaking or pouring), allowing for easy dispensing, and then recovers at rest to maintain suspension stability.

• Mucoadhesive Properties: Can adhere to mucous membranes, potentially increasing the residence time of the drug at the site of absorption and enhancing bioavailability.[6]

• Good Stability: Forms stable suspensions over a wide pH range and is compatible with many common pharmaceutical excipients.[3]

Physicochemical Properties of Carbomer 934

A thorough understanding of the physicochemical properties of Carbomer 934 is essential for successful formulation development.

Property	Value	Reference
Appearance	White, fluffy, hygroscopic powder	[1]
pH of 0.5% w/v aqueous dispersion	2.7–3.5	[1]
Carboxylic Acid Content	56.0%–68.0%	[1]
Solubility	Swells in water and other polar solvents	[1]
Typical Concentration in Oral Suspensions	0.1% - 1.0% w/v

Experimental Protocols

Preparation of a Carbomer 934-Based Oral Suspension

This protocol outlines a general method for preparing a 100 mL batch of an oral suspension using Carbomer 934.

Materials and Equipment:

• Carbomer 934

• Active Pharmaceutical Ingredient (API)

• Purified Water

• Neutralizing Agent (e.g., Sodium Hydroxide 10% w/v solution, Triethanolamine)

• Wetting Agent (e.g., Glycerin, Propylene Glycol)

• Sweeteners, Flavors, and Preservatives (as required)

• Beakers

• Overhead Stirrer or Homogenizer

• pH Meter

• Analytical Balance

Protocol:

• Dispersion of Carbomer 934:

  • In a beaker, slowly and carefully sift the required amount of Carbomer 934 powder into the vortex of vigorously agitated purified water (approximately 40 mL). This prevents the formation of clumps.

  • Continue stirring until the polymer is fully dispersed.

• Hydration:

  • Allow the dispersion to stand for a recommended period of 2 to 24 hours to ensure complete hydration of the polymer particles.[1]

• Incorporation of API and Excipients:

  • In a separate mortar, triturate the API with a suitable wetting agent (e.g., glycerin) to form a smooth paste. This step is crucial to prevent particle agglomeration and ensure uniform dispersion.

  • Gradually add the API paste to the hydrated Carbomer 934 dispersion with continuous stirring.

  • Dissolve other excipients such as sweeteners, flavors, and preservatives in a small amount of purified water and add to the main mixture.

• Neutralization and Gel Formation:

  • While stirring, add the neutralizing agent (e.g., 10% Sodium Hydroxide solution) dropwise to the suspension.

  • Monitor the pH continuously using a calibrated pH meter.

  • As the pH approaches neutrality (typically pH 6-8), a significant increase in viscosity will be observed, and a gel-like suspension will form.[1]

  • Continue adding the neutralizing agent until the target pH and desired viscosity are achieved.

• Final Volume Adjustment:

  • Transfer the suspension to a 100 mL graduated cylinder and add purified water to make up the final volume.

  • Mix thoroughly to ensure homogeneity.

Experimental Workflow for Oral Suspension Preparation:

Caption: Workflow for Carbomer 934 Oral Suspension Preparation.

Quality Control Evaluation of Oral Suspension

3.2.1. Measurement of pH

• Apparatus: Calibrated digital pH meter.

• Method: Directly immerse the electrode of the pH meter into the suspension and record the stable reading.

3.2.2. Viscosity Measurement

• Apparatus: Rotational viscometer (e.g., Brookfield type).

• Method:

  • Place a sufficient amount of the suspension in a beaker, ensuring no air bubbles are trapped.

  • Equilibrate the sample to a constant temperature (e.g., 25°C).

  • Select an appropriate spindle and rotational speed based on the expected viscosity.

  • Immerse the spindle into the suspension to the specified depth.

  • Allow the reading to stabilize before recording the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

3.2.3. Sedimentation Volume (F)

• Method:

  • Pour 50 mL of the suspension into a 50 mL graduated cylinder and seal.

  • Store the cylinder in an undisturbed location at room temperature.

  • Record the initial volume of the suspension (Vo).

  • At predetermined time intervals (e.g., 1, 2, 4, 24, 48, and 72 hours), record the volume of the sediment (Vu).

  • Calculate the sedimentation volume (F) using the following equation: F = Vu / Vo [7]

  • A value of F close to 1 indicates good suspension stability.

3.2.4. Redispersibility

• Method:

  • After determining the sedimentation volume, gently invert the graduated cylinder through a 180° cycle.

  • Count the number of inversions required to completely redisperse the sediment.

  • A lower number of inversions indicates better redispersibility.

3.2.5. Drug Content Uniformity

• Method:

  • Accurately withdraw a sample from the top, middle, and bottom of the suspension.

  • Assay the drug content in each sample using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • The drug content should be within the specified limits (e.g., 90% - 110% of the label claim).

Logical Relationship for Quality Control Testing:

Caption: Key Quality Control Parameters for Oral Suspensions.

Quantitative Data and Formulation Insights

The concentration of Carbomer 934 significantly impacts the key quality attributes of an oral suspension. The following table provides expected data for a model oral suspension formulated with varying concentrations of Carbomer 934.

Carbomer 934 Concentration (% w/v)	Viscosity (cP at 25°C)	Sedimentation Volume (F) after 24h	Redispersibility (Number of Inversions)
0.1	500 - 1500	0.85 - 0.95	< 5
0.3	2000 - 4000	0.95 - 1.0	< 3
0.5	4000 - 7000	~ 1.0	< 2
1.0	> 8000	~ 1.0	< 2

Note: These values are indicative and can vary depending on the specific API, other excipients, and the final pH of the formulation.

Drug Compatibility and Considerations

Carbomer 934 is generally compatible with a wide range of APIs. However, as an anionic polymer, it can interact with cationic drugs, which may lead to the formation of complexes and a decrease in viscosity.[8] It is crucial to perform compatibility studies, such as Fourier-transform infrared spectroscopy (FTIR), to investigate any potential interactions between Carbomer 934 and the API.[6]

Conclusion

Carbomer 934 is a versatile and effective excipient for the development of stable and palatable oral suspensions. By carefully controlling the concentration of Carbomer 934 and the pH of the formulation, researchers can achieve the desired viscosity, suspension stability, and redispersibility. The protocols and data presented in these application notes provide a solid foundation for the successful formulation of Carbomer 934-based oral suspensions.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. iajps.com [iajps.com]
• 4. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Qualitative analysis of controlled release ciprofloxacin/carbopol 934 mucoadhesive suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in Dispersing Carbomer 934 in Water

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dispersing Carbomer 934 powder in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Carbomer 934 and what are its primary applications in research and drug development?

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1] In its raw form, it is a white, fluffy, and hygroscopic powder.[2] It is extensively used in the pharmaceutical and cosmetic industries as a rheology modifier, enabling the formation of stable gels, suspensions, and emulsions.[1][2] Its applications include controlled-release oral solid dosage forms, ophthalmic preparations, oral suspensions, and bioadhesive formulations.[1]

Q2: What is the mechanism behind Carbomer 934's thickening properties?

The thickening property of Carbomer 934 is activated upon neutralization of its acidic carboxylic acid groups.[1] In an aqueous dispersion, the polymer molecules remain in a coiled state, resulting in low viscosity.[1] When a neutralizing agent (e.g., sodium hydroxide, triethanolamine) is added, the carboxylic acid groups ionize, creating negative charges along the polymer backbone.[1][3][4] The resulting electrostatic repulsion between these negative charges causes the polymer chains to uncoil and swell, significantly increasing the viscosity of the solution and forming a gel.[1]

Q3: What is the typical pH of a Carbomer 934 dispersion before and after neutralization?

An unneutralized 0.5% aqueous dispersion of Carbomer 934 has a pH in the range of 2.7 to 3.5.[1] To achieve maximum viscosity and gel formation, the dispersion is typically neutralized to a pH between 6 and 8.[1] Some studies suggest that highly viscous systems can be formed in a pH range of 5 to 9.[5]

Q4: Is Carbomer 934 sensitive to electrolytes?

Yes, the presence of salts can decrease the viscosity of a Carbomer 934 gel by reducing the electrostatic repulsion between the ionized carboxyl groups.[6][7]

Troubleshooting Guide

Q5: I am observing clumps and "fish eyes" in my Carbomer 934 dispersion. How can I prevent this?

"Fish eyes" are agglomerates of partially hydrated powder with a tough outer layer that prevents the complete wetting of the interior particles.[8] This is a common issue when dispersing hygroscopic powders like Carbomer 934.[7]

Solutions:

• Sifting and Agitation: Slowly sift the Carbomer 934 powder into the vortex of vigorously agitated purified water.[1] This helps to prevent the formation of clumps.

• Pre-wetting: Create a paste of Carbomer 934 with a non-solvent or a compatible liquid in which it swells less readily (e.g., glycerin, propylene glycol) before adding it to the water.[7]

• Acidification of Water: Adding a small amount of acid to the water prior to Carbomer addition can significantly improve dispersion by reducing the initial solution viscosity.[6]

• High-Shear Mixing: Using a high-shear mixer can help to break down agglomerates, but it's important to note that prolonged exposure to high shear can damage the polymer and reduce the final viscosity.[9][10] Some studies have shown that Carbomer 934 is less sensitive to shear-induced viscosity loss compared to other Carbomer grades.[11]

Q6: My Carbomer 934 dispersion is not reaching the expected viscosity after neutralization. What could be the cause?

Possible Causes and Solutions:

• Incomplete Hydration: Carbomer 934 requires sufficient time to fully hydrate. Allow the dispersion to stand for a period (e.g., 2-24 hours) to ensure complete hydration of the polymer particles before neutralization.[1]

• Incorrect pH: The viscosity of Carbomer 934 is highly pH-dependent.[1] Ensure the pH of the dispersion is within the optimal range (typically 6-8) for maximum thickening.[1] Use a calibrated pH meter to accurately measure and adjust the pH.

• Insufficient Neutralizer: The amount of neutralizer added should be sufficient to ionize the carboxylic acid groups. The required amount will depend on the concentration of Carbomer 934 and the specific neutralizer used.

• Presence of Electrolytes: As mentioned, salts can significantly reduce the viscosity of the gel.[6][7] Use deionized or distilled water to prepare your dispersion.

• Polymer Degradation: Excessive or prolonged high-shear mixing can break the polymer chains, leading to a permanent loss of viscosity.[9][10]

Q7: The viscosity of my Carbomer 934 gel is decreasing over time. What could be the reason?

Possible Causes and Solutions:

• Microbial Growth: Aqueous dispersions of Carbomer 934 can support microbial growth if not preserved.[12] Consider adding a suitable preservative, such as 0.1% (w/v) chlorocresol or 0.18% (w/v) methylparaben and 0.02% (w/v) propylparaben.[12]

• Exposure to UV Light: Light can cause oxidation, leading to a reduction in the viscosity of the dispersion.[12] Store the preparation in a light-resistant container. The addition of water-soluble UV absorbers like benzophenone-2 or benzophenone-4 can also help.[12]

• Temperature Effects: While Carbomer 934 is relatively stable at room temperature, excessive heat can lead to discoloration and reduced stability.[12]

Quantitative Data

Table 1: Chemical and Physical Properties of Carbomer 934

Property	Value	References
Appearance	White, fluffy powder	[1]
Odor	Slightly acetic	[1]
Solubility	Swells in water and other polar solvents	[1]
pH of 0.5% aqueous dispersion	2.7 - 3.5	[1]
Carboxylic Acid Content	56.0% - 68.0%	[1]

Table 2: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (% w/v)	pH	Viscosity (cP)
0.5	7.0 - 7.2	Varies significantly based on neutralizer and measurement conditions
0.5	7.3	Can reach high viscosity levels (e.g., >10,000 cP)
1.0	~7.0	Can reach very high viscosity levels (e.g., >30,000 cP)

Note: Viscosity is highly dependent on the specific neutralizer used, the final pH, the shear rate at which it is measured, and the presence of other ions. The values presented are illustrative.[1][5][11]

Experimental Protocols

Protocol 1: Standard Method for Preparing a Carbomer 934 Aqueous Gel

• Dispersion: Slowly and carefully sift the desired amount of Carbomer 934 powder into the vortex of vigorously agitated purified water.[1] Continue stirring until the powder is fully dispersed and no lumps are visible.

• Hydration: Allow the dispersion to stand for a recommended period of 2 to 24 hours to ensure complete hydration of the polymer particles.[1]

• Neutralization: While stirring, slowly add a neutralizing agent, such as a 10% solution of sodium hydroxide or triethanolamine (TEA), dropwise.[1][13]

• Gel Formation: Monitor the pH of the dispersion. As the pH approaches the neutral range (6-8), a significant increase in viscosity will be observed, and a clear gel will form.[1]

• Final pH Adjustment: Carefully continue to add the neutralizer until the desired pH and viscosity are achieved.

Protocol 2: Viscosity Measurement of a Carbomer 934 Gel

• Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.[1]

• Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on the expected viscosity of the gel.[1]

• Sample Preparation: Place a sufficient amount of the gel in a beaker, ensuring there are no air bubbles.[1]

• Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C).[1]

• Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).[1]

Visualizations

Caption: Experimental workflow for the preparation of a Carbomer 934 aqueous gel.

Caption: pH-dependent thickening mechanism of Carbomer 934 in an aqueous solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]
• 5. ijlret.com [ijlret.com]
• 6. ulprospector.com [ulprospector.com]
• 7. How to solve the problem that carbomer is not easy to dissolve? [vacutaineradditives.com]
• 8. mixers.com [mixers.com]
• 9. quadroliquids.com [quadroliquids.com]
• 10. Dispersion of carbomers [ytron.com]
• 11. monash.edu [monash.edu]
• 12. Carbomer 934 - CD Formulation [formulationbio.com]
• 13. nrs.blob.core.windows.net [nrs.blob.core.windows.net]

Technical Support Center: Optimizing Carbomer 934 Neutralization for Maximum Viscosity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the neutralization process of Carbomer 934 to achieve maximum viscosity in their formulations.

Troubleshooting Guide

This section addresses common issues encountered during the preparation of Carbomer 934 gels.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Viscosity or Failure to Form a Gel	Incomplete polymer dispersion and hydration.	Ensure Carbomer 934 is sifted slowly into the vortex of vigorously agitated purified water to prevent clumping. Allow adequate hydration time (ranging from 30 minutes to 24 hours) with continuous gentle stirring.[1]
Insufficient neutralization (pH is too low).	The pH of the dispersion must be adjusted to the neutral range (typically 6-8) for maximum viscosity.[1][2] Add the neutralizing agent dropwise while monitoring the pH.
Presence of electrolytes or cationic polymers.	High concentrations of electrolytes can cause a decrease in viscosity.[3][4] Carbomer 934 is incompatible with cationic polymers and strong acids.[3] Review the formulation for any incompatible ingredients.
Polymer degradation due to high shear.	While Carbomer 934 is less sensitive to shear than other Carbomer grades, prolonged exposure to very high shear mixing can potentially reduce viscosity.[5][6] Use controlled, low-shear mixing once the polymer is dispersed.[5]
"Fish-Eyes" or Agglomerates in the Gel	The gelling agent was added too quickly to the dispersing vehicle.[7]	Sift the Carbomer 934 powder slowly into the vortex of the liquid while stirring vigorously.[1][7] Using a strainer can help ensure a fine particle size.[7]
Inadequate agitation during dispersion.	Maintain vigorous agitation during the addition of the polymer to ensure immediate wetting of individual particles.
Premature hydration of the outer layer of powder clumps.	Consider adding the Carbomer to the oil phase of an emulsion before emulsification or adding a small amount of acid or electrolyte to the water phase to reduce viscosity during dispersion.[8]
Air Entrapment or Bubbles in the Gel	Vigorous mixing, especially after neutralization.	Mix gently after the addition of the neutralizer. If air is entrapped, allow the gel to stand for some time to allow the bubbles to rise and dissipate. Using a vacuum mixer can also prevent air entrapment.[6][9]
Inconsistent Viscosity Between Batches	Variations in raw material quality.	Ensure consistent quality of Carbomer 934 and other excipients from reliable suppliers.
Inaccurate measurement of components.	Calibrate all weighing and measuring equipment regularly.
Fluctuations in processing parameters (e.g., mixing speed, time, temperature).	Standardize and document all processing parameters to ensure batch-to-batch consistency.
Reduction in Viscosity Over Time (Instability)	Exposure to UV light.	Light can cause oxidation and a reduction in viscosity.[3] Store Carbomer 934 gels in light-resistant containers. The addition of water-soluble UV absorbers like benzophenone-2 or benzophenone-4 (0.05%-0.1% w/v) along with EDTA (0.05%-0.1% w/v) can improve stability.[3] Using triethanolamine as a neutralizer can also enhance UV stability.[3]
Microbial contamination.	Aqueous dispersions of Carbomer 934 can support microbial growth.[3] Add a suitable preservative like chlorocresol (0.1% w/v) or a combination of methylparaben (0.18% w/v) and propylparaben (0.02% w/v).[3]
Incompatible preservatives.	Some preservatives, like benzalkonium chloride or sodium benzoate at high concentrations, can cause turbidity and a decrease in viscosity.[3]

Frequently Asked Questions (FAQs)

A list of common questions regarding the handling and neutralization of Carbomer 934.

1. What is the mechanism behind Carbomer 934 thickening? Carbomer 934 is a high molecular weight polymer of acrylic acid.[1] In its powdered form, the polymer chains are tightly coiled. When dispersed in water, they begin to hydrate and partially uncoil. The addition of a neutralizing agent (an alkali) ionizes the acidic carboxylic acid groups along the polymer backbone.[1][10] This creates negative charges that repel each other, causing the polymer chain to uncoil and expand significantly, thus increasing the viscosity of the solution and forming a gel.[1][10][11]

2. What is the optimal pH for achieving maximum viscosity with Carbomer 934? The optimal pH range for achieving maximum viscosity is typically between 6.0 and 8.0.[1][2][12] Viscosity starts to increase significantly as the pH rises above 4 and generally peaks around pH 7.[12]

3. What are the common neutralizers used for Carbomer 934? Commonly used neutralizers include:

• Sodium Hydroxide (NaOH): A strong base that provides efficient neutralization.[10][][14]

• Potassium Hydroxide (KOH): Another strong base similar to NaOH.[]

• Triethanolamine (TEA): A mild organic amine often used in cosmetic and topical formulations.[1][10][] It can also improve the stability of the gel against UV light.[3]

• Other organic amines: Such as diisopropanolamine and aminomethyl propanol.

4. How does the concentration of Carbomer 934 affect viscosity? The viscosity of the gel is directly proportional to the concentration of Carbomer 934. Higher concentrations will result in higher viscosity gels.[1]

5. Can I add the neutralizer before dispersing the Carbomer 934? No, the neutralizer should be added after the Carbomer 934 is fully dispersed and hydrated in the aqueous phase. Adding the neutralizer first will cause the polymer to swell and gel immediately upon addition, making it extremely difficult to achieve a homogeneous dispersion.

6. Is Carbomer 934 sensitive to electrolytes? Yes, Carbomer 934 is sensitive to ions. The presence of electrolytes, especially at high concentrations, can shield the negative charges on the polymer backbone, causing the polymer to coil back and resulting in a decrease in viscosity.[3][4]

7. How should I store Carbomer 934 powder and prepared gels? Carbomer 934 powder is hygroscopic and should be stored in a cool, dry environment in an airtight container.[3] Prepared gels should be stored in well-closed containers, protected from light.[3] For long-term stability, the addition of a preservative is recommended for aqueous gels.[3]

Data Presentation

Table 1: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (w/w %)	pH Range	Viscosity (cP)
0.2%	7.3 - 7.8	13,000 - 30,000
0.5%	7.3 - 7.8	30,500 - 60,000

Note: Viscosity is measured at 25°C using a Brookfield-type rotational viscometer. The wide range in viscosity can be attributed to variations in the specific neutralizer used, the final precise pH, and the shear rate during measurement.[1][15]

Experimental Protocols

Protocol 1: Preparation of a Carbomer 934 Aqueous Gel

This protocol describes a standard method for preparing a simple aqueous gel using Carbomer 934.

Materials:

• Carbomer 934 powder

• Purified water

• Neutralizing agent (e.g., 18% w/v Sodium Hydroxide solution or Triethanolamine)

• Beaker

• Overhead stirrer or magnetic stirrer with a vortex-creating stir bar

• pH meter

Methodology:

• Dispersion: Weigh the required amount of purified water into a beaker. Begin stirring the water at a speed that creates a vortex. Slowly and carefully sift the Carbomer 934 powder into the side of the vortex to ensure each particle is wetted individually and to prevent clumping.[1]

• Hydration: Continue stirring the dispersion gently until all the powder is uniformly dispersed and no lumps are visible. Allow the dispersion to stand for a recommended period (e.g., 30 minutes to 24 hours) to ensure complete hydration of the polymer particles.[1]

• Neutralization: While continuously monitoring the pH of the dispersion with a calibrated pH meter, add the chosen neutralizing agent dropwise. Continue gentle stirring during the addition of the neutralizer.

• Gel Formation: As the pH of the dispersion approaches the neutral range (pH 6-8), a significant increase in viscosity will be observed, and a clear gel will form.[1] Stop adding the neutralizer once the target pH and desired viscosity are achieved.

Protocol 2: Viscosity Measurement of a Carbomer 934 Gel

This protocol outlines the procedure for measuring the viscosity of a prepared Carbomer 934 gel.

Equipment:

• Rotational viscometer (e.g., Brookfield type)

• Appropriate spindle (e.g., T-bar spindle for high viscosity gels)

• Helipath stand (optional, for highly viscous gels)

• Beaker containing the Carbomer 934 gel

• Water bath for temperature control

Methodology:

• Sample Preparation: Place a sufficient amount of the prepared Carbomer 934 gel into a beaker, ensuring there are no air bubbles.

• Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C) by placing the beaker in a water bath.[16]

• Instrument Setup: Select an appropriate spindle and rotational speed based on the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath stand may be necessary to ensure the spindle is constantly in contact with fresh material.[16]

• Measurement: Immerse the spindle into the center of the gel to the specified depth. Start the viscometer and allow the reading to stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).

Visualizations

Caption: Experimental Workflow for Carbomer 934 Gel Preparation and Evaluation.

Caption: pH-Dependent Thickening Mechanism of Carbomer 934.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbomer 934 - CD Formulation [formulationbio.com]
• 4. cosnet.co.kr [cosnet.co.kr]
• 5. monash.edu [monash.edu]
• 6. How to Mix Carbopol – Carbomer Polymer Gel Formulation [silverson.com]
• 7. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 8. ulprospector.com [ulprospector.com]
• 9. ginhong.com [ginhong.com]
• 10. researchgate.net [researchgate.net]
• 11. iajps.com [iajps.com]
• 12. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 14. ijlret.com [ijlret.com]
• 15. chemger.com [chemger.com]
• 16. Carbopol 934 polymer - Lubrizol [lubrizol.com]

Troubleshooting inconsistencies in Carbomer 934 gel viscosity and stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carbomer 934 gel formulations. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why is my Carbomer 934 gel viscosity lower than expected?

Several factors can contribute to lower-than-expected viscosity in Carbomer 934 gels. These can be broadly categorized into issues with dispersion, hydration, and neutralization.

• Improper Dispersion and Hydration: The formation of clumps during the initial dispersion of Carbomer 934 powder is a common issue that prevents complete hydration of the polymer.[1] To avoid this, it is crucial to sift the powder slowly into the vortex of vigorously agitated water.[1] Incomplete hydration will lead to a lower viscosity. Allowing the dispersion to stand for a sufficient period (e.g., 2-24 hours) is essential for full hydration.[1]

• Incorrect pH: The viscosity of a Carbomer 934 gel is highly dependent on the pH of the formulation.[1][2][3] The maximum viscosity is typically achieved in a pH range of 6.0 to 8.0.[1][4] If the pH is too low or too high, the polymer chains will not uncoil and swell effectively, resulting in a lower viscosity.[2][4]

• Presence of Ions: The presence of electrolytes or ions in the formulation can significantly decrease the viscosity of the gel.[1][2] This is due to the shielding of the negative charges on the polymer backbone, which reduces electrostatic repulsion and prevents full expansion of the polymer network.[5]

• High Shear Mixing After Neutralization: While high shear is beneficial for initial dispersion, subjecting the neutralized gel to high shear can break down the polymer structure, leading to a permanent loss of viscosity.[6][5][7] It is recommended to use slow, gentle mixing after the addition of the neutralizing agent.[8]

• Temperature Effects: Exposure to excessive temperatures can lead to a reduction in the stability and viscosity of the gel.[9]

Troubleshooting Workflow for Low Viscosity

Caption: Troubleshooting workflow for low Carbomer 934 gel viscosity.

2. Why is my Carbomer 934 gel unstable and losing viscosity over time?

Instability in Carbomer 934 gels, often observed as a decrease in viscosity over time, can be attributed to several factors:

• Exposure to UV Light: UV radiation can cause oxidative degradation of the polymer, leading to a reduction in viscosity.[9] The addition of a water-soluble UV absorbent can help mitigate this issue.[9]

• Microbial Growth: Aqueous dispersions of Carbomer 934 are susceptible to microbial growth if not properly preserved.[9] Microbial contamination can lead to changes in the gel's properties. The addition of a suitable preservative is recommended for long-term stability.[9]

• Presence of Transition Metals: Trace amounts of iron or other transition metals can catalyze the degradation of the Carbomer polymer.[9]

• Incorrect pH: Maintaining the optimal pH range is crucial not only for initial viscosity but also for long-term stability.[9]

• Incompatible Excipients: Certain excipients can interact with Carbomer 934 and affect gel stability. For instance, some cationic polymers and high concentrations of electrolytes can cause a decrease in viscosity.[10][2]

3. How do I properly prepare a Carbomer 934 gel?

A standard protocol for preparing a simple aqueous Carbomer 934 gel involves three key steps: dispersion, hydration, and neutralization.[1]

Experimental Protocol: Preparation of a 1% w/w Carbomer 934 Gel

• Dispersion: Slowly sift 1.0 g of Carbomer 934 powder into the vortex of 99.0 g of vigorously agitated purified water. Continue stirring until the powder is fully dispersed and no lumps are visible.[1]

• Hydration: Cover the dispersion and allow it to stand for at least 2 hours (or up to 24 hours) to ensure complete hydration of the polymer particles.[1]

• Neutralization: While stirring gently, add a neutralizing agent, such as a 10% w/w solution of triethanolamine (TEA) or sodium hydroxide (NaOH), dropwise. Monitor the pH and continue adding the neutralizer until a pH of 6.5-7.5 is reached. A significant increase in viscosity will be observed as the gel forms.[1][11]

Experimental Workflow for Carbomer 934 Gel Preparation

Caption: Experimental workflow for preparing a Carbomer 934 gel.

4. How does pH affect the viscosity of Carbomer 934 gel?

The viscosity of a Carbomer 934 gel is directly influenced by pH due to the ionization of the carboxylic acid groups on the polymer backbone.[1][2] In an acidic environment (low pH), the carboxylic acid groups are protonated and the polymer chains remain in a coiled state.[1] As a neutralizing agent is added and the pH increases, the carboxylic acid groups become ionized (negatively charged).[1] This leads to electrostatic repulsion between the charged groups, causing the polymer chains to uncoil and swell, which in turn significantly increases the viscosity of the solution to form a gel.[1]

pH-Dependent Thickening Mechanism

Caption: pH-dependent thickening mechanism of Carbomer 934.

Quantitative Data: Viscosity of Neutralized Aqueous Dispersions of Carbomer 934

Concentration (w/w %)	pH Range	Viscosity (cP)
0.2%	7.3 - 7.8	2,050 - 5,450
0.5%	7.3 - 7.8	30,500 - 39,400

Source: Benchchem[1]

5. How do I measure the viscosity of my Carbomer 934 gel?

The viscosity of Carbomer 934 gels can be measured using a rotational viscometer.

Experimental Protocol: Viscosity Measurement

• Instrument: Use a rotational viscometer (e.g., Brookfield type).[1]

• Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath stand may be necessary.[1]

• Sample Preparation: Place a sufficient amount of the gel in a beaker, ensuring there are no air bubbles.[1]

• Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C).[1]

• Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).[1]

6. What are some common mistakes to avoid when preparing Carbomer 934 gels?

• Adding the polymer too quickly: This leads to clumping and incomplete hydration.[10]

• Insufficient hydration time: Prevents the polymer from fully swelling, resulting in lower viscosity.[1]

• Using high-shear mixing after neutralization: This can permanently damage the gel structure and reduce viscosity.[6][7]

• Not controlling the pH: Failure to achieve the optimal pH range will result in suboptimal viscosity.[2][4]

• Ignoring the impact of other ingredients: The presence of electrolytes or other incompatible excipients can negatively affect the gel's properties.[10][2]

References

• 1. benchchem.com [benchchem.com]
• 2. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. ijlret.com [ijlret.com]
• 5. ulprospector.com [ulprospector.com]
• 6. benchchem.com [benchchem.com]
• 7. monash.edu [monash.edu]
• 8. ginhong.com [ginhong.com]
• 9. Carbomer 934 - CD Formulation [formulationbio.com]
• 10. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 11. researchgate.net [researchgate.net]

How to prevent air bubble entrapment during Carbomer 934 gel preparation

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing air bubble entrapment during the preparation of Carbomer 934 gels.

Troubleshooting Guide: Air Bubble Entrapment

Air bubble entrapment is a common issue during the preparation of Carbomer 934 gels, leading to a cloudy appearance and inaccuracies in volumetric dispensing.[1][2] This guide provides a systematic approach to identify the cause and resolve the problem.

Initial Observation: The final Carbomer 934 gel contains visible air bubbles.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for preventing and removing air bubbles in Carbomer 934 gels.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of air bubble entrapment in Carbomer 934 gels?

A1: Air bubble entrapment in Carbomer 934 gels is primarily caused by:

• Vigorous Agitation: High-speed mixing can create a deep vortex that draws air into the dispersion.[2][3] Carbomer 934 is a low-density powder that tends to float, requiring agitation for incorporation, which can exacerbate this issue.[2]

• Improper Powder Addition: Dumping the Carbomer 934 powder into the liquid all at once can lead to the formation of agglomerates, which can trap air.[1][2]

• Insufficient Hydration Time: If the Carbomer is not allowed to fully hydrate, air can remain trapped within the gel matrix.[4]

Q2: How can I prevent air bubbles from forming during the mixing process?

A2: To prevent air bubble formation, consider the following techniques:

• Controlled Mixing Speed: Use a mixing speed that is sufficient to create a vortex for powder incorporation but not so vigorous that it introduces excessive air. The goal is to have the vortex pull the powder down into the liquid without splashing.[1][5]

• Gradual Powder Addition: Slowly sift the Carbomer 934 powder onto the surface of the vortex. This allows for more efficient wetting of the individual particles and reduces the likelihood of agglomerate formation.[6]

• Use of High Shear Mixers: High shear rotor/stator mixers can be effective in dispersing Carbomer powder with minimized aeration. These mixers create a powerful vortex that draws the powder down into the workhead for rapid mixing.[1][7]

• Indirect Dispersion Method: For emulsions with low aqueous content, the Carbomer can be dispersed in the oil phase before emulsification.[8]

Q3: What methods can be used to remove air bubbles from a Carbomer 934 gel that has already been prepared?

A3: If your gel already contains air bubbles, you can try the following methods to remove them:

• Let it Stand: Allowing the gel to sit undisturbed for several hours or overnight can help to release trapped air bubbles.[5]

• Vacuum Deaeration: Placing the gel in a vacuum chamber is an effective way to remove entrapped air.[5][9]

• Sonication: Ultrasonication can be used to remove air bubbles, but it should be done carefully as prolonged exposure to high shear can potentially damage the polymer and reduce viscosity.[3][5]

• Centrifugation: Low-speed centrifugation can also help to remove air bubbles from the gel.

Q4: Does the grade of Carbomer affect air bubble entrapment?

A4: While the fundamental principles of air entrapment apply to all Carbomer grades, some grades are designed to be easier to disperse, which can indirectly reduce the potential for air entrapment by minimizing the required mixing intensity and time.[8] Carbomer 934 is a cross-linked polyacrylic acid polymer with high viscosity.[10][11] Its properties necessitate careful dispersion to avoid issues like air entrapment.

Data Presentation

Table 1: Effect of Stirring Speed on Carbomer Dispersion Properties

Stirring Speed	Particle Size	Polydispersity	Resulting Viscosity	Rationale
Low	Decreases	Decreases	Remains constant	The decrease in particle size (which would lower viscosity) is counteracted by the decrease in polydispersity (which increases viscosity).[12]
High	Continues to decrease	Remains constant	Decreases	The continued decrease in particle size leads to a reduction in viscosity as the polydispersity has stabilized.[12]

Experimental Protocols

Protocol 1: Standard Preparation of a Carbomer 934 Gel

This protocol outlines a general method for preparing a Carbomer 934 gel with a focus on minimizing air entrapment.

Materials:

• Carbomer 934 powder

• Deionized water

• Neutralizing agent (e.g., Triethanolamine (TEA), Sodium Hydroxide)

• Beaker

• Overhead stirrer with a suitable impeller (e.g., propeller, turbine) or a high shear mixer

• Spatula

• pH meter

Methodology:

• Water Preparation: Add the required amount of deionized water to a beaker of appropriate size to allow for mixing without splashing.

• Dispersion of Carbomer 934:

  • Begin stirring the water at a moderate speed to create a vortex that is about two-thirds the depth of the water.

  • Slowly and carefully sift the Carbomer 934 powder onto the surface of the vortex. Avoid dumping the powder in all at once to prevent the formation of "fish eyes" or agglomerates.[2]

  • Continue mixing until all the powder is incorporated and the dispersion appears uniform. This may take a significant amount of time.

• Hydration:

  • Cover the beaker and allow the dispersion to stand for at least one hour, or preferably overnight, to ensure complete hydration of the Carbomer particles.[4] This step is crucial for achieving a clear, smooth gel and for allowing entrapped air to escape.

• Neutralization:

  • Slowly add the neutralizing agent dropwise to the hydrated Carbomer dispersion while stirring gently.[6]

  • Monitor the pH of the dispersion continuously with a pH meter.

  • Continue adding the neutralizing agent until the desired pH (typically between 6.0 and 7.5) is reached, at which point the dispersion will thicken into a gel.[8]

• Final Mixing:

  • Once the desired pH and viscosity are achieved, continue to mix slowly for a few more minutes to ensure homogeneity. Avoid high-speed mixing at this stage, as the gel is more susceptible to shear damage after neutralization.[8]

• Deaeration (if necessary):

  • If air bubbles are still present, allow the gel to stand for several hours.

  • For more persistent bubbles, utilize vacuum deaeration or sonication as described in the FAQs.[5][9]

Protocol 2: High Shear Mixer Protocol for Carbomer 934 Gel Preparation

This protocol is adapted for the use of a high shear mixer to expedite the dispersion and hydration process.

Materials:

• Carbomer 934 powder

• Deionized water

• Neutralizing agent (e.g., TEA, Sodium Hydroxide)

• High shear mixer (e.g., Silverson type)

• Beaker

• pH meter

Methodology:

• Water Preparation: Charge the vessel with the appropriate amount of deionized water.

• Dispersion and Hydration:

  • Start the high shear mixer at a controlled speed.

  • Add the Carbomer 934 powder directly into the vortex created by the mixer. The high shear action will rapidly draw the powder into the workhead, promoting quick dispersion and hydration while minimizing aeration at the surface.[1][7]

  • Recirculate the mixture for a short period until a uniform, agglomerate-free dispersion is achieved.[7]

• Neutralization:

  • For low viscosity gels, the neutralization can sometimes be carried out using the high shear mixer at a reduced speed.

  • For high viscosity gels, it is recommended to use a low shear stirrer or scraper for the neutralization step to avoid damaging the polymer.[1]

  • Add the neutralizing agent slowly while monitoring the pH until the target pH is reached.

• Deaeration:

  • High shear mixing, when done correctly, minimizes air entrapment.[1] However, if necessary, allow the final gel to stand or use vacuum deaeration for a completely clear product.

This technical support guide is intended to provide general advice. Specific experimental conditions may need to be optimized based on the formulation and equipment used.

References

• 1. How to Mix Carbopol – Carbomer Polymer Gel Formulation [silverson.com]
• 2. processandcontrolmag.co.uk [processandcontrolmag.co.uk]
• 3. quadroliquids.com [quadroliquids.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. How to produce carbomer gel? - GELINNA [greena-bio.com]
• 7. m.youtube.com [m.youtube.com]
• 8. ulprospector.com [ulprospector.com]
• 9. youtube.com [youtube.com]
• 10. What are the carbomer models [vacutaineradditives.com]
• 11. chemger.com [chemger.com]
• 12. Effect of Dispersion Stirring Speed on the Particle Size Distribution and Rheological Properties of Carbomer Dispersions and Gels (2002) | L. Baudonnet | 29 Citations [scispace.com]

Technical Support Center: Adjusting Carbomer 934 Concentration for Drug Release Control

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for utilizing Carbomer 934 to control drug release rates in experimental formulations.

Frequently Asked Questions (FAQs)

Q1: What is Carbomer 934, and how does it control drug release?

Carbomer 934 is a cross-linked polyacrylic acid polymer.[1] In oral dosage forms, it is used to form a hydrophilic matrix that swells in the presence of water.[1] The drug is dispersed within this matrix, and its release is controlled by two primary mechanisms: diffusion of the drug through the swollen gel layer and the relaxation or erosion of the polymer matrix itself.[1] For topical preparations, it forms stable gels upon neutralization, and the viscosity of this gel dictates the drug's diffusion rate.[1]

Q2: How does adjusting the concentration of Carbomer 934 impact the drug release rate?

Generally, a higher concentration of Carbomer 934 results in a slower drug release rate.[2][3] This is because increasing the polymer concentration leads to a more viscous gel and a denser matrix structure, which slows the diffusion of the drug.[3][4] In topical gels, higher Carbomer concentrations extend the drug release, which is inversely related to the formulation's viscosity.[2]

Q3: What is the typical mechanism of drug release from a Carbomer 934 matrix?

The drug release mechanism from Carbomer 934 matrices is often described as anomalous or non-Fickian transport.[5][6] This indicates that the release is controlled by a combination of drug diffusion through the polymer matrix and the swelling or relaxation of the polymer chains.[3] The specific release kinetics can be influenced by the polymer level, the type of diluents used in the formulation, and any physical restrictions on the tablet's surface.[5][6]

Q4: How does pH influence the performance of Carbomer 934 in a formulation?

Carbomer 934 is an acidic polymer that requires neutralization to achieve its thickening properties.[7] In an aqueous environment, the polymer molecules remain coiled until a neutralizing agent (like triethanolamine or sodium hydroxide) is added.[7] This causes the acidic carboxyl groups to ionize, leading to electrostatic repulsion that uncoils the polymer chains, significantly increasing viscosity and forming a gel.[1][7] Consequently, drug release from Carbomer 934 hydrogels is often pH-dependent, with studies showing higher swelling and greater drug release at a higher pH (e.g., 7.4) compared to an acidic pH (e.g., 1.2).[4][8]

Troubleshooting Guide

Q5: My drug is releasing too quickly from my matrix tablet. How can I slow it down?

To decrease the drug release rate, the primary adjustment is to increase the concentration of Carbomer 934 in your formulation.[3] A higher polymer level creates a more viscous gel layer upon hydration, which retards the diffusion of the drug.[3] Additionally, the type of diluent used can significantly impact release profiles; experimenting with different diluents may help achieve the desired release rate.[5][6]

Q6: The drug release from my formulation is too slow or incomplete. What adjustments can be made?

If the drug release is too slow, you should consider decreasing the concentration of Carbomer 934.[3] This will result in a less viscous gel matrix, allowing for faster drug diffusion. The choice of diluents can also modulate the release; for instance, some diluents may affect the uniformity and integrity of the gel layer, thereby increasing the drug release rate.[3]

Q7: I am observing significant batch-to-batch inconsistency in my drug release profiles. What are the likely causes?

High variability can stem from several factors:

• Inadequate Blending: Ensure all components, especially the polymer and drug, are uniformly mixed. Geometrical dilution is recommended for mixing powders.[3]

• Variations in Tablet Compression: Differences in tablet hardness and porosity affect the rate of water uptake and matrix swelling. Maintain consistent compression force and target tablet weight.[5][6]

• Incomplete Polymer Hydration/Neutralization: For gel formulations, ensure the polymer is fully dispersed and hydrated before neutralization. Inconsistent pH levels will lead to significant differences in viscosity.[7]

Q8: My topical gel has low viscosity and poor control over drug release. How can I improve it?

This issue typically arises from incomplete hydration or improper neutralization of the Carbomer 934.[7] First, ensure the polymer is sifted slowly into a vortex of agitated water to prevent clumping and allow adequate time for complete hydration (this can take several hours).[7] Second, add the neutralizing agent dropwise while monitoring the pH. A significant increase in viscosity will occur as the pH approaches neutrality (typically pH 6-8).[7] If viscosity is still insufficient, an increase in the Carbomer 934 concentration may be necessary.[2]

Data Presentation

Table 1: Effect of Carbomer 934 Concentration on Theophylline Release from Matrix Tablets

This table summarizes the mean percentage of theophylline released after 4 hours from matrix tablets formulated with different concentrations of Carbomer 934 and Lactose Fast Flo as a diluent.

Carbomer 934 Concentration (% w/w)	Mean Drug Released at 4 hours (%)
10%	45.5%
30%	33.6%
50%	24.3%

Data sourced from a study on theophylline release from Carbomer 934 matrices.[3]

Table 2: Influence of Polymer Concentration and Viscosity on Fluconazole Release from Topical Gels

This table shows the relationship between the formulation composition, viscosity, and the time required for 90% drug release (t90%) for a fluconazole topical gel.

Formulation Batch	Carbomer 934 (% w/w)	Carbomer 940 (% w/w)	Viscosity (cps)	t90% (minutes)
F1	0.5	0.5	1052 ± 1.8	28.7 ± 2.3
F5	1.0	1.0	2941 ± 2.1	114.6 ± 3.2
F9	1.5	1.5	4816 ± 2.5	208.4 ± 3.9

Data adapted from a study on fluconazole release from topical gel formulations.[2] The results demonstrate that higher polymer concentrations lead to increased viscosity and a longer time for drug release.[2]

Experimental Protocols

Protocol 1: Preparation of Controlled-Release Matrix Tablets via Direct Compression

This protocol outlines a standard method for preparing matrix tablets containing Carbomer 934.

• Weighing: Accurately weigh all materials, including the active pharmaceutical ingredient (API), Carbomer 934, diluent (e.g., Lactose, Avicel PH-101), and lubricant (e.g., magnesium stearate).[3][6]

• Screening: Pass all materials (except the lubricant) through a suitable mesh screen (#12 mesh is common) to ensure uniform particle size and remove clumps.[3]

• Blending: Perform geometric dilution in a V-blender. Start with the ingredient in the smallest quantity and progressively add other excipients. Blend for a sufficient time (e.g., 20 minutes) to ensure homogeneity.[3]

• Lubrication: Screen the lubricant (e.g., magnesium stearate through a #30 mesh) and add it to the powder blend.[3] Mix for a short period (e.g., 5 minutes). Over-mixing can negatively affect tablet hardness.

• Compression: Compress the final blend into tablets using a rotary tablet press.[3] Set a target tablet weight (e.g., 450 mg) and hardness (e.g., 7-9 Kp) to ensure consistency across the batch.[6]

Protocol 2: Preparation of a 1% w/w Carbomer 934 Topical Gel

This protocol describes the preparation of a simple aqueous gel for topical drug delivery.

• Dispersion: In a beaker of purified water, create a vortex using vigorous agitation (e.g., with an overhead stirrer). Slowly and carefully sift the Carbomer 934 powder into the vortex to prevent the formation of aggregates.[7]

• Hydration: Continue stirring until the polymer is fully dispersed. Cover the beaker and allow the solution to stand undisturbed for at least 2-4 hours to ensure complete hydration of the polymer particles.[7]

• Drug Incorporation: If the API is water-soluble, it can be dissolved in the aqueous phase before or after the hydration step. If it is oil-soluble or requires a different solvent, it should be prepared as a separate phase.

• Neutralization: While stirring the hydrated dispersion, add a neutralizing agent (e.g., triethanolamine or a 10% NaOH solution) dropwise.[7]

• Gel Formation: Monitor the pH. A clear gel will form, and viscosity will increase significantly as the pH approaches a neutral range (e.g., 6.0-7.5).[7] Continue adding the neutralizer until the desired pH and viscosity are achieved.

Visualizations

References

• 1. iajps.com [iajps.com]
• 2. researchgate.net [researchgate.net]
• 3. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 4. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Strategies to Prevent Phase Separation in Carbomer 934-Based Emulsions

Welcome to our dedicated technical support resource for researchers, scientists, and drug development professionals working with Carbomer 934-based emulsions. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome challenges related to emulsion stability and prevent phase separation.

Troubleshooting Guide

This section addresses common problems encountered during the formulation of Carbomer 934-based emulsions, offering potential causes and actionable solutions.

Issue 1: Immediate Phase Separation After Emulsification

Q: My emulsion separates into distinct oil and water layers almost immediately after I stop homogenizing. What's going wrong?

A: Immediate phase separation, or breaking, indicates a fundamental instability in the formulation. Here are the most likely causes and how to address them:

• Insufficient Emulsifier Concentration: Carbomer 934, while an excellent stabilizer, may not be sufficient as the sole emulsifier, especially for high oil-phase concentrations.

  • Solution: Incorporate a suitable co-emulsifier. Non-ionic surfactants like Polysorbate 80 (Tween 80) or Sorbitan Oleate are often compatible with Carbomer 934.[1][2] The choice of co-emulsifier and its concentration will depend on the oil phase composition and the required Hydrophile-Lipophile Balance (HLB).

• Improper Neutralization: Carbomer 934's thickening and stabilizing properties are only activated upon neutralization.[1] If the pH is too low, the polymer network will not form correctly to entrap the oil droplets.

  • Solution: Ensure the pH of the aqueous phase is adjusted to the optimal range for Carbomer 934, typically between 6.0 and 7.0.[3] Use a suitable neutralizing agent like Triethanolamine (TEA) or Sodium Hydroxide (NaOH) and add it slowly while monitoring the pH.

• Incorrect Order of Addition: The sequence in which you combine ingredients is crucial.

  • Solution: A common and effective method is to disperse Carbomer 934 in the aqueous phase first, then add the oil phase containing the primary emulsifier, and finally, neutralize the system to build viscosity.

Issue 2: Creaming or Sedimentation Over Time

Q: My emulsion looks stable initially, but after a few hours or days, a layer of cream forms at the top (or sediment at the bottom). How can I prevent this?

A: Creaming (or sedimentation if the dispersed phase is denser than the continuous phase) is a form of gravitational separation. It suggests that while the oil droplets aren't coalescing, they are migrating.

• Low Viscosity of the Continuous Phase: The primary role of Carbomer 934 in preventing creaming is to increase the viscosity of the continuous (water) phase, thereby impeding the movement of oil droplets.[4]

  • Solution 1: Increase the concentration of Carbomer 934. Studies have shown that higher concentrations of Carbomer 934 lead to more stable emulsions by creating a denser gel network.[5][6]

  • Solution 2: Ensure optimal neutralization. The viscosity of a Carbomer gel is highly dependent on pH, so re-verify that you are in the target pH range.

• Large Droplet Size: Larger droplets have a greater tendency to cream due to buoyancy forces.

  • Solution: Improve your homogenization process. Increasing the homogenization speed and/or time can lead to a smaller and more uniform droplet size, which enhances stability.[7][8][9]

Issue 3: Coalescence and Loss of Viscosity

Q: My emulsion appears to be thinning out over time, and I can see larger oil droplets forming. What is causing this coalescence?

A: Coalescence is the irreversible merging of small droplets into larger ones, which ultimately leads to the breaking of the emulsion.

• Electrolyte Incompatibility: Carbomer gels are sensitive to the presence of electrolytes (salts). High concentrations of ions can shield the repulsive charges on the polymer backbone, causing it to collapse and release the entrapped oil droplets.[10]

  • Solution: Minimize the use of electrolytes in your formulation. If they are necessary, consider using a more electrolyte-tolerant grade of Carbomer or increasing the Carbomer 934 concentration.

• Surfactant Interactions: The type and concentration of co-emulsifiers can impact the stability of the Carbomer network.

  • Solution: Anionic surfactants, in particular, can have complex interactions with the anionic Carbomer polymer.[11][12] Non-ionic surfactants are generally a safer choice. It's crucial to evaluate the compatibility of any surfactant with Carbomer 934 at the intended concentration.

• Shear Stress Post-Neutralization: Applying high shear to the emulsion after the Carbomer has been neutralized and the gel network has formed can permanently damage the polymer structure, leading to a loss of viscosity.[10]

  • Solution: Any high-shear homogenization should be performed before the neutralization step. After neutralization, use gentle mixing to incorporate any final ingredients.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for Carbomer 934 in an emulsion?

A1: The typical usage level for Carbomer 934 in topical emulsions is between 0.1% and 1.5% w/w.[3] However, the optimal concentration depends on the desired viscosity and the composition of your oil phase. For nanoemulsion gels, concentrations of 1%, 2%, and 3% have been successfully used.[5][6]

Q2: How do I properly disperse Carbomer 934 to avoid clumps or "fish eyes"?

A2: Proper dispersion is critical for activating the full potential of Carbomer 934. Slowly sift the Carbomer 934 powder into the vortex of a rapidly stirred aqueous phase. Using a high-shear mixer at a moderate speed during this step can be beneficial.[13] Pre-wetting the Carbomer powder with a non-solvent like glycerin or propylene glycol before adding it to water can also prevent agglomeration.[3]

Q3: What is the ideal pH for a Carbomer 934-based emulsion?

A3: The ideal pH range for achieving maximum viscosity and stability with Carbomer 934 is typically between 6.0 and 7.0.[3] The viscosity drops significantly outside of this range.

Q4: Can I use Carbomer 934 as the only emulsifier in my formulation?

A4: While Carbomer 934 has some emulsifying properties, it is primarily a stabilizer and rheology modifier.[14] For robust emulsion stability, especially with higher oil content, it is highly recommended to use it in conjunction with a primary emulsifier (surfactant).

Q5: How does the polarity of the oil phase affect stability?

A5: The polarity of the oil phase can significantly impact emulsion stability. Highly polar oils can be more challenging to emulsify and may require a higher HLB emulsifier system. In some cases, a blend of polar and non-polar oils can improve stability.

Q6: Are there any ingredients that are incompatible with Carbomer 934?

A6: Yes, Carbomer 934 is incompatible with high concentrations of electrolytes, cationic polymers, and strong acids. Some preservatives can also cause a decrease in viscosity.[15] It is always advisable to conduct compatibility studies with all your ingredients.

Data Presentation

Table 1: Recommended Starting Concentrations for Carbomer 934 and Co-emulsifiers

Component	Concentration Range (% w/w)	Purpose	Notes
Carbomer 934	0.1 - 1.5[3]	Primary Stabilizer, Rheology Modifier	Higher concentrations increase viscosity and stability.
Non-ionic Surfactant (e.g., Polysorbate 80)	1.0 - 5.0	Co-emulsifier	Helps to reduce interfacial tension and form stable droplets.
Fatty Alcohol (e.g., Cetyl Alcohol)	1.0 - 3.0	Thickener, Co-emulsifier	Increases viscosity and contributes to emulsion stability.
Oil Phase	5.0 - 25.0	Dispersed Phase	The concentration will depend on the desired product characteristics.
Neutralizing Agent (e.g., TEA)	q.s. to pH 6.0-7.0	pH Adjuster, Activator	Amount depends on the Carbomer 934 concentration.
Water	q.s. to 100	Continuous Phase

Table 2: Impact of Carbomer 934 Concentration on Nanoemulsion Stability

Formulation	Carbomer 934 (% w/w)	Stability at 65°C	Stability at Extreme pH (2, 3, 9)
NG1	1	Less stable than NG2 and NG3[5]	Less stable than NG3[5]
NG2	2	More stable than NG1[5]	More stable than NG1[5]
NG3	3	Most stable[5]	Most stable[5]

Data adapted from a study on nanoemulsion gels. Stability was assessed by measuring changes in droplet size.[5]

Experimental Protocols

Protocol 1: Preparation of a Standard Oil-in-Water (O/W) Cream

This protocol describes a general method for preparing a stable O/W cream using Carbomer 934.

Phase A: Aqueous Phase

• In a suitable vessel, add deionized water.

• While stirring rapidly, slowly sprinkle in Carbomer 934 to avoid clumping. Continue mixing until fully dispersed.

• Add any water-soluble ingredients, such as humectants (e.g., glycerin).

• Heat Phase A to 70-75°C.

Phase B: Oil Phase

• In a separate vessel, combine all oil-soluble ingredients, including the oil phase, co-emulsifiers (e.g., Polysorbate 80), and fatty alcohols (e.g., Cetyl Alcohol).

• Heat Phase B to 70-75°C.

Emulsification

• Add Phase B to Phase A with high-shear homogenization. Mix for 5-10 minutes or until a uniform, fine emulsion is formed.

• Begin cooling the emulsion while stirring gently with a paddle or anchor stirrer.

Neutralization and Final Steps

• When the emulsion has cooled to below 40°C, add the neutralizing agent (e.g., Triethanolamine) dropwise while continuing to stir gently. A significant increase in viscosity will be observed as the pH approaches 6.0-7.0.

• Add any temperature-sensitive ingredients, such as preservatives and fragrances.

• Continue gentle mixing until the cream is smooth and uniform.

• Check and record the final pH.

Visualizations

Mechanism of Carbomer 934 Emulsion Stabilization

Caption: pH-dependent stabilization mechanism of Carbomer 934 in an emulsion.

Troubleshooting Workflow for Phase Separation

Caption: A logical workflow for diagnosing the cause of phase separation.

References

• 1. iajps.com [iajps.com]
• 2. researchgate.net [researchgate.net]
• 3. Lubrizol Carbopol 934 Carbomer Pharmaceutical Grade High-efficiency Thickener Stable Emulsion Suspension [skincarematerial.com]
• 4. researchgate.net [researchgate.net]
• 5. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 8. Optimization of water/oil emulsion preparation: Impact of time, speed, and homogenizer type on droplet size and dehydration efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ulprospector.com [ulprospector.com]
• 11. Poly(acrylic acid) microgels (carbopol 934)/surfactant interactions in aqueous media. Part II: Ionic surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. realizebeauty.wordpress.com [realizebeauty.wordpress.com]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]

Technical Support Center: Optimizing Carbomer 934 Bioadhesive Strength

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing the bioadhesive strength of Carbomer 934 formulations.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the formulation and testing of Carbomer 934-based bioadhesive systems.

Issue 1: Low or Inconsistent Bioadhesive Strength

Question: My Carbomer 934 formulation is exhibiting weak or highly variable bioadhesive strength. What are the potential causes and how can I improve it?

Answer:

Several factors can contribute to low or inconsistent bioadhesive strength. Consider the following troubleshooting steps:

• Optimize Polymer Concentration: The concentration of Carbomer 934 is a critical factor. While increasing the concentration generally enhances bioadhesion, an excessively high concentration can lead to a decrease in adhesive strength. An optimal concentration range is typically found to be between 2% and 10% w/w.[1][2]

• Adjust Formulation pH: The pH of your formulation significantly impacts the ionization of Carbomer 934's carboxylic acid groups, which is crucial for mucoadhesion. Maximum adhesion is often observed at pH values between 5.5 and 6.8.[1][2] The coiled structure of Carbomer 934 at lower pH may result in comparatively less mucoadhesion.[3] As the pH increases and the polymer neutralizes, the molecular structure unwinds, leading to a gradual rise in viscosity and stronger adhesion.[4]

• Ensure Proper Hydration: Inadequate hydration of the Carbomer 934 polymer can lead to poor gel formation and reduced bioadhesion. Ensure sufficient time and appropriate mixing techniques are used to fully hydrate the polymer.

• Control Ionic Strength: The presence of ions can shield the charges on the polymer, reducing its interaction with the mucus layer. Use deionized water for formulation preparation and consider the ionic strength of any active pharmaceutical ingredients (APIs) or other excipients.

• Evaluate Cross-Linking Density: Carbomer 934 is a cross-linked polymer of acrylic acid.[5] The degree of cross-linking affects its swelling capacity and chain entanglement with mucin. While Carbomer 934 generally has a high degree of cross-linking contributing to its strong bioadhesive properties, variations between batches could be a factor.[6][7]

Issue 2: Poor Formulation Spreading or Application

Question: My Carbomer 934 gel is too thick and difficult to apply, which may be affecting its contact with the mucosal surface. How can I improve its applicability without compromising bioadhesion?

Answer:

Achieving the right balance between viscosity and spreadability is key. Here are some suggestions:

• Optimize Polymer Concentration: As mentioned previously, a lower concentration of Carbomer 934 will result in a less viscous gel. Experiment within the optimal range (2-10% w/w) to find a balance.[1][2]

• Incorporate Plasticizers or Co-solvents: The addition of agents like propylene glycol or polyethylene glycol (PEG) can improve the flexibility and spreadability of the formulation.[8][9]

• Consider Polymer Blends: Blending Carbomer 934 with other polymers, such as polyvinylpyrrolidone (PVP) or sodium alginate, can modify the rheological properties.[8][10] For instance, an increase in PVP concentration has been shown to be negatively correlated with gel hardness and compressibility.[8]

Frequently Asked Questions (FAQs)

General Knowledge

Question: What is Carbomer 934 and how does it function as a bioadhesive?

Answer: Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose or pentaerythritol.[11] Its bioadhesive properties stem from the formation of secondary bonds, like hydrogen bonds, between its carboxylic acid groups and the mucin glycoproteins present in the mucus layer.[10] This interaction allows the formulation to adhere to mucosal tissues, prolonging contact time for localized drug delivery.[12]

Formulation Parameters

Question: What is the optimal pH for Carbomer 934 bioadhesion?

Answer: The optimal pH for Carbomer 934 bioadhesion is generally in the range of 5.5 to 6.8.[1][2] In this pH range, a balance is achieved between the ionized and unionized carboxylic acid groups, which facilitates the interpenetration of the polymer chains with the mucin network and the formation of hydrogen bonds.[4]

Question: How does the concentration of Carbomer 934 affect bioadhesive strength?

Answer: Increasing the concentration of Carbomer 934 generally leads to an increase in bioadhesive strength up to a certain point.[4][8] An optimal concentration range is typically between 2% and 10% w/w.[1][2] Higher concentrations can sometimes lead to a decrease in mucoadhesion.[1][2]

Experimental Evaluation

Question: What are the common methods to measure the bioadhesive strength of Carbomer 934 formulations?

Answer: Several in vitro, ex vivo, and in vivo methods are used to evaluate bioadhesion. Common methods include:

• Tensile Strength Measurement: This is a widely used ex vivo method that measures the force required to detach the formulation from a piece of mucosal tissue.[13][14][15]

• Shear Strength Measurement: This method assesses the force required to slide the formulation across a mucosal surface.[13][16]

• Peel Strength Test: This test measures the force needed to peel the formulation from the mucosal substrate.[13]

• In Vivo Gamma Scintigraphy: This technique involves radiolabeling the formulation to track its residence time in the gastrointestinal tract of an animal model.[12]

Data Presentation

Table 1: Effect of Carbomer 934 Concentration on Bioadhesive Strength

Carbomer 934 Concentration (% w/w)	Bioadhesive Strength (N/cm²) (Mean ± SD)	Reference
20	7.92 ± 1.15	[4]
40	10.10 ± 0.59	[4]
60	11.56 ± 1.08	[4]
80	13.69 ± 1.00	[4]

Note: The above data is from a study on wet mass mixtures of Carbomer 934P and microcrystalline cellulose. The bioadhesive strength increases with the concentration of Carbomer 934P in this range.

Table 2: Influence of Environmental pH on the Mucoadhesion of a Carbomer 934P Formulation

pH of Wetting Agent	pH of Wet Mass	Mucoadhesion (N/cm²) (Mean ± SD)	Reference
1	1.02	6.92 ± 0.62	[4]
3	2.25	7.34 ± 1.45	[4]
5	2.87	7.27 ± 0.64	[4]
7	4.55	10.49 ± 1.66	[4]
9	5.11	12.40 ± 0.77	[4]
11	6.28	12.83 ± 1.92	[4]
13	6.43	12.08 ± 1.83	[4]

Note: This data illustrates that the mucoadhesive strength of the Carbomer 934P formulation increases significantly as the pH of the wetting agent, and consequently the wet mass, rises, with maximum adhesion observed at a wet mass pH above 5.

Experimental Protocols

Protocol 1: Measurement of Bioadhesive Strength by Tensile Test

This protocol describes a common ex vivo method for determining the force of adhesion between a Carbomer 934 formulation and a mucosal tissue.

Materials:

• Texture Analyzer or Tensile Strength Tester

• Freshly excised mucosal tissue (e.g., porcine buccal mucosa)

• Phosphate buffered saline (PBS), pH 6.8

• Carbomer 934 formulation

• Cyanoacrylate adhesive

• Vials or sample holders

Methodology:

• Tissue Preparation:

  • Obtain fresh mucosal tissue and store it in cold PBS until use.

  • Carefully remove any underlying fat and connective tissue.

  • Cut the mucosa into appropriately sized pieces to fit the sample holders.

• Sample Mounting:

  • Secure a piece of the mucosal tissue to a stationary lower sample holder using cyanoacrylate adhesive.

  • Attach another piece of mucosal tissue to the movable upper probe of the texture analyzer.

  • Equilibrate the mounted tissues with PBS at 37°C for 10 minutes.

• Adhesion Test:

  • Apply a precise amount of the Carbomer 934 formulation to the surface of the lower mucosal tissue.

  • Lower the upper probe until the two mucosal surfaces come into contact.

  • Apply a constant contact force (e.g., 0.5 N) for a defined contact time (e.g., 60 seconds) to allow for the formation of adhesive bonds.

  • Raise the upper probe at a constant speed (e.g., 0.1 mm/s).[17]

• Data Acquisition:

  • Record the force required to detach the two surfaces. The peak force is the bioadhesive strength.

  • The work of adhesion can be calculated from the area under the force-distance curve.

Visualizations

Caption: Workflow for Tensile Bioadhesion Testing.

Caption: Factors Influencing Bioadhesive Strength.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Effect of carbomer concentration and degree of neutralization on the mucoadhesive properties of polymer films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. opendata.uni-halle.de [opendata.uni-halle.de]
• 5. Crosslinked Polyacrylic Resin Carbomer 934 940 980 U10 China Manufacturers Suppliers Factory Exporter [jinhetec.com]
• 6. mdpi.com [mdpi.com]
• 7. Assessing Mucoadhesion in Polymer Gels: The Effect of Method Type and Instrument Variables [mdpi.com]
• 8. Effect of carbopol and polyvinylpyrrolidone on the mechanical, rheological, and release properties of bioadhesive polyethylene glycol gels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 12. Study on of bioadhesive property of carbomer934 by a gamma camera in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. kinampark.com [kinampark.com]
• 14. Test methods of bioadhesive system [wisdomlib.org]
• 15. Exploring bioadhesion: insight on innovative strategies to investigate bioadhesive scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measuring shear strength of soft-tissue adhesives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

How to ensure uniform drug distribution in Carbomer 934 matrices

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting solutions for ensuring uniform drug distribution in Carbomer 934 gel matrices.

Frequently Asked Questions (FAQs)

Q1: What is Carbomer 934 and why is it used as a gelling agent?

A1: Carbomer 934 is a high molecular weight polymer of acrylic acid that is cross-linked.[1] It is a widely used excipient in the pharmaceutical industry, primarily as a rheology modifier to create stable gels, suspensions, and emulsions.[1][2] Its thickening property is activated upon neutralization of its acidic carboxylic acid groups. In an aqueous dispersion, the polymer molecules are coiled; adding a neutralizing agent causes these groups to ionize, leading to electrostatic repulsion. This repulsion uncoils the polymer chains, significantly increasing viscosity and forming a gel.[1][3]

Q2: How does the pH of the formulation affect the Carbomer 934 matrix and drug distribution?

A2: The pH is a critical parameter. Carbomer 934 dispersions are acidic (pH 2.7–3.5 for a 0.5% dispersion).[1] Gelation and maximum viscosity are typically achieved at a neutral pH (around 6.0–8.0) upon the addition of a neutralizing agent like triethanolamine (TEA) or sodium hydroxide (NaOH).[1] An improper pH can lead to incomplete polymer swelling, resulting in a low-viscosity, unstable gel where drug particles can settle or aggregate. For drugs that are pH-sensitive, the neutralization step must be carefully controlled to ensure both drug stability and optimal gel formation for uniform distribution.[4]

Q3: What is the relationship between Carbomer 934 concentration and drug uniformity?

A3: The concentration of Carbomer 934 directly influences the viscosity of the gel and the structure of the polymer matrix.[5][6] A higher polymer concentration creates a more rigid and viscous gel, which can help suspend insoluble drug particles and prevent them from settling, thereby promoting uniform distribution.[1][7] However, excessively high concentrations can make it difficult to disperse the drug homogeneously and may impede drug release.[5][8] The optimal concentration depends on the specific drug's properties and the desired final product characteristics.[1]

Q4: Can drug properties (e.g., solubility, particle size) impact uniform distribution in the gel?

A4: Yes, the physicochemical properties of the active pharmaceutical ingredient (API) are crucial.

• Solubility : Poorly water-soluble drugs are challenging to distribute uniformly and may require specialized techniques like creating a solid dispersion or dissolving the drug in a co-solvent before incorporation.[9][10] For water-soluble drugs, ensuring they are fully dissolved before or during the gelation process is key.[5]

• Particle Size : For suspensions, smaller and more uniform drug particle sizes are easier to suspend and distribute evenly throughout the gel matrix. Large or irregularly shaped particles are more prone to settling, leading to non-uniformity.

Troubleshooting Guide

Q5: My gel has clumps or "fish eyes." How can I prevent this and ensure a uniform matrix?

A5: Clumps form when the Carbomer 934 powder is not properly dispersed and hydrated. The outer layer of a powder agglomerate hydrates and swells, forming a gel-like barrier that prevents water from penetrating to the core.

Troubleshooting Steps:

• Slow Addition : Sift the Carbomer 934 powder slowly into the vortex of a vigorously agitated aqueous solution. This prevents the particles from clumping together.[1]

• High Shear Mixing : Use a high-speed homogenizer or mixer during the dispersion phase to break up any potential agglomerates.

• Complete Hydration : Allow the dispersion to stand for an adequate amount of time (ranging from 2 to 24 hours) to ensure the polymer is fully hydrated before neutralization.[1]

• Pre-wetting : Consider pre-wetting the Carbomer powder with a non-solvent liquid (like glycerin or propylene glycol) where it doesn't swell, before adding it to the water.

Q6: I'm observing drug precipitation or crystallization in my final gel formulation. What is the cause and how can I fix it?

A6: This typically occurs with poorly soluble drugs when the formulation can no longer keep the drug solubilized.

Troubleshooting Steps:

• Check Solubility : Ensure the drug concentration does not exceed its saturation solubility in the final formulation.

• Use a Co-solvent System : Dissolve the drug in a suitable solvent (e.g., ethanol, propylene glycol) before adding it to the Carbomer dispersion.[11] Ensure the co-solvent is miscible with the aqueous phase and does not negatively impact gel viscosity.

• Adjust pH : The solubility of many drugs is pH-dependent. Adjust the final pH of the gel to a range where the drug exhibits maximum solubility.

• Incorporate Surfactants : Adding a non-ionic surfactant can help to solubilize the drug and prevent precipitation.

Q7: The viscosity of my gel is inconsistent between batches. How does this affect drug uniformity and how can I control it?

A7: Inconsistent viscosity leads to variable drug release profiles and can be an indicator of underlying formulation or process variability, which affects drug uniformity.[8]

Troubleshooting Steps:

• Control Neutralization : The rate and method of adding the neutralizing agent can impact the final viscosity. Add the neutralizer slowly and with constant, gentle stirring to ensure uniform swelling of the polymer chains.[1]

• Monitor pH Accurately : Use a calibrated pH meter. Small variations in the final pH can lead to significant differences in viscosity.[4]

• Avoid High Shear Post-Neutralization : High shear mixing after the gel has formed can break the polymer network, permanently reducing viscosity.[3]

• Control Temperature : Temperature can affect viscosity. Ensure all batches are processed under consistent temperature conditions.

Q8: My content uniformity test results are failing. What are the likely causes during formulation?

A8: Content uniformity failure indicates that the API is not evenly distributed throughout the gel.[12][13]

Troubleshooting Steps:

• Review the Drug Incorporation Step :

  • For Suspensions : Ensure the drug powder is of a fine and uniform particle size. The mixing time and speed must be sufficient to distribute the particles evenly before and during gelation.

  • For Solutions : Confirm the drug is fully dissolved in its solvent before being added to the polymer dispersion. The addition should be done with adequate mixing to ensure it is homogeneously blended before the viscosity increases significantly.[11]

• Assess Mixing Efficiency : The mixing process must be robust. For highly viscous gels, ensure the mixer can handle the viscosity and that there are no "dead spots" in the mixing vessel where the drug may not be well-distributed.

• Prevent Air Entrapment : Entrapped air bubbles can affect the density and homogeneity of the gel, leading to inaccurate dosing and content uniformity issues. Mix at a controlled speed and consider applying a vacuum to the vessel after mixing.

Data Presentation

Table 1: Effect of Carbomer 934 Concentration on Gel Viscosity

Carbomer 934 Concentration (% w/w)	pH	Typical Viscosity (cP)	Reference
0.2%	7.3 - 7.8	2,050 - 5,450	[1]
0.5%	7.3 - 7.8	30,500 - 39,400	[1]
1.0%	~7.0	Droplet mobility reduced	[14]
2.0%	~7.0	Droplet mobility further hindered	[14]
3.0%	~7.0	Significantly reduced droplet mobility	[14]

Table 2: Influence of Formulation Variables on Drug Release from Carbomer 934 Matrices

Variable	Change	Effect on Drug Release	Mechanism	Reference
Polymer Concentration	Increase (e.g., 10% to 50%)	Decrease	Increased tortuosity and viscosity of the gel matrix slows drug diffusion.	[5][15]
Drug Solubility	Water-Insoluble vs. Water-Soluble	Follows zero-order kinetics	Release is controlled primarily by the swelling and erosion of the polymer matrix.	[5]
Drug Solubility	Water-Soluble vs. Water-Insoluble	Follows Higuchi's equation	Release is controlled by diffusion through the swollen gel matrix.	[5]
Diluent Type	Water-Soluble (e.g., Lactose)	Increase	Dissolves and leaches out, forming channels that reduce matrix tortuosity.	[5][6]
pH	Increase towards neutral	Decrease	Increased polymer swelling creates a denser gel network, slowing diffusion.	[16]

Experimental Protocols

Protocol 1: Preparation of a Uniform Drug-Loaded Carbomer 934 Gel (Suspension Type)

Objective: To prepare a 1% w/w Carbomer 934 gel containing a uniform suspension of a poorly water-soluble drug.

Methodology:

• Dispersion : In a suitable vessel, slowly sift 1.0 g of Carbomer 934 powder into the vortex of 80.0 g of purified water being stirred vigorously with an overhead mechanical stirrer. Continue stirring until a lump-free dispersion is achieved.[1]

• Hydration : Cover the vessel and let the dispersion stand for at least 2 hours to ensure complete hydration of the polymer.[1]

• Drug Slurry Preparation : In a separate container, levigate the required amount of micronized drug powder with a suitable wetting agent (e.g., glycerin, propylene glycol) to form a smooth, uniform paste.

• Drug Incorporation : Add the drug slurry to the hydrated Carbomer dispersion under continuous, slow-speed mixing. Mix until the slurry is homogeneously distributed.

• Neutralization : While continuing to stir slowly, add a neutralizing agent (e.g., 10% w/w triethanolamine solution) dropwise. Monitor the pH with a calibrated pH meter.[1]

• Gel Formation : Continue adding the neutralizer until a target pH of 6.5–7.5 is reached and a thick, uniform gel is formed.[1]

• Final Mixing and Degassing : Add purified water to make up the final weight to 100.0 g. Mix gently to ensure uniformity. If necessary, place the gel in a vacuum chamber to remove any entrapped air.

Protocol 2: Content Uniformity Testing for a Carbomer 934 Gel

Objective: To verify the uniform distribution of the active drug within a batch of Carbomer 934 gel, adapted from general principles for topical products.[12][17]

Methodology:

• Sampling : From a single batch, randomly select a representative number of containers (e.g., 10 tubes). For each tube, collect samples from three distinct locations: near the top, from the middle, and near the bottom.[17]

• Sample Preparation : Accurately weigh a specified amount of gel (e.g., 1.0 g) from each sampling location into a separate volumetric flask.

• Drug Extraction : Add a suitable solvent in which the drug is freely soluble but the Carbomer gel can be broken down (e.g., a hydroalcoholic mixture or a buffer with adjusted pH). Vigorously shake or sonicate the flask until the gel is completely dispersed and the drug is dissolved.[11]

• Analysis : Dilute the samples as necessary to fall within the calibrated range of the analytical instrument. Analyze the drug concentration using a validated stability-indicating method, such as HPLC or UV-Vis Spectrophotometry.[13][18]

• Calculation and Acceptance Criteria : Calculate the drug content for each sample as a percentage of the label claim. The results must comply with the acceptance criteria outlined in relevant pharmacopeias (e.g., USP <905> for single-unit containers or specific guidance for multi-dose products), which typically involve limits on the mean value and the relative standard deviation (RSD) of the samples.[7][12]

Visualizations

Caption: Experimental workflow for preparing a uniform drug-loaded Carbomer 934 gel.

Caption: Troubleshooting logic for non-uniform drug distribution in Carbomer 934 gels.

References

• 1. benchchem.com [benchchem.com]
• 2. iajps.com [iajps.com]
• 3. ulprospector.com [ulprospector.com]
• 4. researchgate.net [researchgate.net]
• 5. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 6. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. japsonline.com [japsonline.com]
• 11. scielo.br [scielo.br]
• 12. Assessing Content Uniformity | Basicmedical Key [basicmedicalkey.com]
• 13. What Is Content Uniformity in Pharmaceuticals? | Vici Health Sciences [vicihealthsciences.com]
• 14. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 17. uspnf.com [uspnf.com]
• 18. pharmtech.com [pharmtech.com]

Reference Data & Comparative Studies

A Comparative Guide to the Rheological Properties of Carbomer 934 and Carbopol 940

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934 and Carbopol 940 are high molecular weight, cross-linked polymers of acrylic acid that are widely used as rheology modifiers in the pharmaceutical, cosmetic, and personal care industries. While both are excellent thickening, suspending, and stabilizing agents, their rheological properties differ, making them suitable for distinct applications. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the appropriate polymer for your formulation needs.

Core Rheological Properties: A Side-by-Side Comparison

The primary difference in the rheological behavior of Carbomer 934 and Carbopol 940 lies in their viscosity and flow characteristics. Carbopol 940 is generally recognized for its ability to produce highly viscous formulations with a "short" flow, non-drip consistency, making it ideal for clear gels.[1] In contrast, Carbomer 934 typically yields gels with a lower viscosity.[2][3]

Rheological Property	Carbomer 934	Carbopol 940
Viscosity	30,500 - 39,400 mPa·s (0.5% neutralized aqueous dispersion at 25°C)[4]	Generally higher viscosity than Carbomer 934.[2] A 0.5% dispersion can reach viscosities in the range of 40,000 to 60,000 mPa·s.[5]
Flow Characteristics	Medium flow rheology.[3]	Short flow, non-drip properties, ideal for clear, sparkling gels.[1]
Clarity	Can form opaque or translucent gels.[6]	Known for producing sparkling clear gels.[1]
Primary Applications	Creams, lotions, and opaque gels where high viscosity and clarity are not the primary requirements.[6]	Clear gels, hydroalcoholic gels, and creams where high viscosity and clarity are desired.[1]

Note: The viscosity of Carbomer gels is highly dependent on factors such as concentration, pH, and the neutralizing agent used.

Understanding the Experimental Data

The rheological properties of Carbomer gels, such as viscosity and yield stress, are significantly influenced by the concentration of the polymer and the pH of the formulation. Neutralization of the acidic Carbomer polymer with a suitable base is a critical step to uncoil the polymer chains and achieve the desired thickening effect.

Both Carbomer 934 and Carbopol 940 exhibit shear-thinning behavior, where the viscosity decreases with an increasing shear rate.[7][8] This property is advantageous for topical formulations, allowing for easy spreading during application while maintaining a high viscosity at rest to ensure stability.

Experimental Protocols

The following section details a general methodology for the preparation and rheological evaluation of Carbomer gels, based on established protocols in the literature.[2][7][9]

Preparation of Carbomer Gels

A standardized protocol is crucial for obtaining reproducible rheological data.

• Dispersion: Slowly sift the Carbomer powder (e.g., 0.5% w/w) into a vortex of deionized water with continuous, gentle agitation. Avoid vigorous mixing to prevent excessive air entrapment.

• Hydration: Allow the dispersion to hydrate for a minimum of 30 minutes, or until all particles are fully wetted and the dispersion is free of lumps.

• Neutralization: While stirring gently, add a neutralizing agent, such as triethanolamine (TEA) or a sodium hydroxide solution, dropwise until the desired pH (typically between 6.0 and 7.5) is reached. The gel will form almost instantaneously.

• Equilibration: Allow the gel to equilibrate for at least 24 hours at room temperature before conducting rheological measurements to ensure complete relaxation of the polymer network.

Rheological Measurements

Rheological properties are typically characterized using a controlled-stress or controlled-rate rheometer.

• Instrumentation: A rotational rheometer equipped with a cone-plate or parallel-plate geometry is commonly used.

• Viscosity Measurement: Perform a steady-state flow sweep to measure the viscosity as a function of shear rate (e.g., from 0.1 to 100 s⁻¹). This will characterize the shear-thinning behavior of the gel.

• Yield Stress Determination: The yield stress, which is the minimum stress required to initiate flow, can be determined from the flow curve (shear stress vs. shear rate) or by performing an oscillatory stress sweep.[7]

• Oscillatory Measurements: Frequency sweeps can be conducted to determine the viscoelastic properties of the gel, such as the storage modulus (G') and loss modulus (G'').

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the comparative rheological analysis of Carbomer 934 and Carbopol 940.

Caption: Experimental workflow for comparing the rheological properties of Carbomer gels.

Conclusion

The choice between Carbomer 934 and Carbopol 940 should be guided by the specific requirements of the formulation. For applications demanding high viscosity and excellent clarity, such as clear topical gels, Carbopol 940 is the preferred choice.[1] For formulations like creams and lotions where transparency is not a primary concern and a moderate increase in viscosity is desired, Carbomer 934 offers a viable and effective alternative.[3][6] It is imperative for researchers and formulation scientists to conduct their own comparative studies under their specific formulation conditions to determine the most suitable rheology modifier.

References

• 1. researchgate.net [researchgate.net]
• 2. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 3. nbinno.com [nbinno.com]
• 4. A comparative rheological study on carbopol viscous solutions and, the evaluation of their suitability as the ophthalmic vehicles and artificial tears - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemger.com [chemger.com]
• 6. Rheological investigation of polymers | Anton Paar Wiki [wiki.anton-paar.com]
• 7. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of FTIR Spectroscopy for Confirming Carbomer 934 Structure in Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fourier Transform Infrared (FTIR) spectroscopy with other analytical techniques for the validation of Carbomer 934 structure in pharmaceutical formulations. The information presented is supported by experimental data and detailed methodologies to assist researchers in selecting the most appropriate analytical tools for their specific needs.

Introduction to Carbomer 934 and the Role of Structural Confirmation

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose or pentaerythritol.[1] Its primary function in pharmaceutical formulations is as a thickening, suspending, and stabilizing agent. The precise chemical structure and integrity of the Carbomer 934 polymer are critical to its performance and, consequently, to the quality and efficacy of the final drug product. Therefore, robust analytical methods are required to confirm its structure and detect any potential alterations during the manufacturing process or in the final formulation.

FTIR spectroscopy is a widely utilized technique for the identification and structural characterization of polymeric materials like Carbomer 934.[2][3] It is a rapid and non-destructive method that provides a unique molecular "fingerprint" based on the vibrational modes of a molecule's functional groups.[4]

Comparison of Analytical Techniques for Carbomer 934 Structural Confirmation

While FTIR spectroscopy is a valuable tool, a comprehensive validation approach often involves comparing its performance with other analytical techniques. The following table summarizes the key validation parameters for FTIR and other common methods used for polymer analysis.

Analytical Technique	Principle	Specificity for Carbomer 934	Accuracy & Precision	Robustness	Key Advantages	Key Limitations
FTIR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	High - provides a characteristic fingerprint spectrum.	Good for identification; quantitative accuracy and precision are formulation-dependent.	High - relatively insensitive to minor changes in experimental conditions.	Rapid, non-destructive, cost-effective, and requires minimal sample preparation.	Can be challenging for complex mixtures; water interference can be an issue.
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light.	High - offers complementary information to FTIR, particularly for non-polar bonds.	Good for identification; quantitative analysis is possible.	Moderate - fluorescence of the sample or excipients can interfere.	Minimal sample preparation, can analyze aqueous samples, high spatial resolution.	Can be affected by fluorescence; may be less sensitive than FTIR for some functional groups.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Moderate - provides information on thermal transitions (e.g., glass transition), which are characteristic but not unique to the structure.	Not directly applicable for structural confirmation, but provides information on physical state.	High - reliable for thermal analysis.	Provides information on the physical state and thermal stability of the polymer.	Does not provide direct structural information.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature.	Low - provides information on thermal decomposition patterns, which are not highly specific to the detailed structure.	Not directly applicable for structural confirmation.	High - reliable for assessing thermal stability.	Determines thermal stability and decomposition profile.	Does not provide direct structural information.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Very High - provides detailed information about the molecular structure, including monomer sequencing and cross-linking.	High accuracy and precision for both qualitative and quantitative analysis.	Moderate - requires specific solvents and can be sensitive to sample preparation.	Provides the most detailed structural information.	Expensive instrumentation, requires soluble samples, and can be time-consuming.

Experimental Protocol: FTIR Analysis of Carbomer 934 in a Formulation

This protocol outlines a general procedure for the identification of Carbomer 934 in a semi-solid formulation using Attenuated Total Reflectance (ATR)-FTIR spectroscopy.

1. Objective: To confirm the presence and structural integrity of Carbomer 934 in a given formulation by comparing its FTIR spectrum to that of a reference standard.

2. Materials and Equipment:

• FTIR Spectrometer with an ATR accessory (e.g., Diamond crystal)

• Reference Standard of Carbomer 934

• Test sample of the formulation containing Carbomer 934

• Spatula

• Isopropyl alcohol or other suitable solvent for cleaning

3. Procedure:

• Reference Standard Spectrum Acquisition:

  • Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with isopropyl alcohol and allowing it to dry completely.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the Carbomer 934 reference standard powder onto the ATR crystal, ensuring good contact.

  • Apply pressure using the ATR's pressure arm to ensure a good seal.

  • Acquire the FTIR spectrum of the reference standard over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

  • Clean the ATR crystal thoroughly.

• Test Sample Spectrum Acquisition:

  • Apply a small, representative amount of the formulation directly onto the clean ATR crystal.

  • Ensure even coverage and good contact with the crystal surface.

  • Apply pressure with the pressure arm.

  • Acquire the FTIR spectrum of the test sample under the same conditions as the reference standard.

  • Clean the ATR crystal thoroughly after analysis.

• Data Analysis:

  • Compare the FTIR spectrum of the test sample with that of the Carbomer 934 reference standard.

  • The presence of Carbomer 934 in the formulation is confirmed if the principal absorption bands in the test sample's spectrum correspond in position and relative intensity to those in the reference spectrum.

  • Characteristic absorption bands for Carbomer 934 include a broad peak for the carboxylic acid O-H stretch (around 3400 cm⁻¹) and a strong peak for the carbonyl C=O stretch (around 1710 cm⁻¹).[4]

Visualizing the Workflow and Relationships

To better understand the processes involved, the following diagrams illustrate the experimental workflow for FTIR validation and the logical relationships between different analytical techniques for polymer characterization.

Caption: Experimental workflow for the validation of an FTIR method for Carbomer 934 confirmation.

Caption: Logical relationships of analytical techniques for polymer characterization.

Conclusion

FTIR spectroscopy stands out as a primary technique for the routine confirmation of Carbomer 934 structure in pharmaceutical formulations due to its speed, simplicity, and cost-effectiveness. It provides a high degree of specificity through its characteristic fingerprint spectrum. For a comprehensive validation and in-depth structural elucidation, especially during formulation development or troubleshooting, complementary techniques such as Raman and NMR spectroscopy are invaluable. Thermal analysis methods like DSC and TGA offer crucial information about the physical state and stability of the polymer within the formulation. The choice of analytical technique will ultimately depend on the specific requirements of the analysis, from routine quality control to in-depth research and development.

References

• 1. Comparative analysis of carbomer polymers for pharmaceutical and cosmetic practice | Zaporozhye Medical Journal [zmj.zsmu.edu.ua]
• 2. Fourier transform infrared spectroscopy for the analysis of neutralizer-Carbomer and surfactant-Carbomer interactions in aqueous, hydroalcoholic, and anhydrous gel formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Drug Release from Carbomer 934 and HPMC Matrices

In the realm of controlled drug delivery, the selection of a hydrophilic matrix system is a critical determinant of the therapeutic efficacy of the final dosage form. Among the most widely utilized polymers for this purpose are Carbomer 934, a high molecular weight, cross-linked polymer of acrylic acid, and Hydroxypropyl Methylcellulose (HPMC), a semi-synthetic, non-ionic cellulose ether. This guide provides a comparative study of drug release from matrices formulated with Carbomer 934 versus those with HPMC, supported by a summary of experimental data and detailed methodologies.

The fundamental difference in their chemical structure and hydration properties leads to distinct drug release mechanisms. HPMC matrices control drug release primarily through a combination of diffusion, swelling, and dissolution of the polymer.[1] Upon contact with an aqueous medium, HPMC hydrates to form a gel layer that controls the influx of water and the efflux of the drug. The drug release is often influenced by the viscosity grade of HPMC, with higher viscosity grades leading to a more sustained release.[2][3]

Carbomer 934, on the other hand, exhibits a pH-dependent swelling behavior. In an acidic environment, the polymer remains coiled, but as the pH increases towards neutrality, the carboxylic acid groups ionize, leading to electrostatic repulsion and significant swelling of the polymer chains.[4] This swelling, along with diffusion through the gelled matrix, governs the drug release.[5] Studies have shown that Carbomer 934P can exhibit a stronger drug release retardant effect compared to HPMC at the same concentration.[6]

Comparative Drug Release Data

The following table summarizes the key findings from various studies comparing the drug release profiles from Carbomer 934 and HPMC matrices under different experimental conditions.

Drug	Polymer(s)	Key Findings	Release Mechanism
Theophylline	Carbomer 934P, HPMC K100M	The release rate decreased with an increased content of either HPMC K100M or Carbopol 971P. The main influencing factors on drug release were the contents of these polymers.[7]	For HPMC, the release was predominantly Case-II transport (zero-order). For matrices containing Carbomer, the release was anomalous (non-Fickian) diffusion.[8][9]
Ibuprofen	Carbomer 934P, HPMC	In a gel formulation, the release rate of ibuprofen from an HPMC gel was statistically significantly faster than from a Carbopol 934® gel.[10] For matrix tablets, drug release from Carbopol matrices occurred through both diffusion and a swelling-controlled mechanism, exhibiting anomalous or Case II transport.[11]	Anomalous or Case II transport for Carbopol matrix tablets.[11]
Diclofenac Potassium	Carbomer 934P, HPMC-K15	HPMC showed a less release retardant effect compared to Carbopol-934P at the same concentration. Blends of the polymers provided an intermediate release profile. The release retarding capacity was found to be: Carbopol-934P > HPMC-K15.[6]	Not explicitly stated in the abstract.
Phenylpropanolamine HCl	HPMC K100M, Carbopol 971P	The rate of drug release decreased as the content of HPMC K100M or Carbopol 971P increased.[7]	The plot of cumulative drug release percent against time1/2 produced a straight line, suggesting a diffusion-controlled mechanism.[7]
Metronidazole	HPMC K4M, Carbopol-934P	The rate of drug release decreased with increased tablet hardness. An optimal concentration of HPMC K4M (140 mg) and Carbopol-934P (10 mg) was found to improve drug release rate and floating properties.[12]	Not explicitly stated in the abstract.

Experimental Protocols

A generalized methodology for the preparation and evaluation of drug release from Carbomer 934 and HPMC matrix tablets is outlined below. This protocol is a synthesis of common practices reported in the literature.[9][13][14]

I. Preparation of Matrix Tablets

A. Direct Compression Method:

• Blending: The active pharmaceutical ingredient (API), polymer (Carbomer 934 or HPMC), and other excipients (e.g., diluents like lactose or microcrystalline cellulose) are accurately weighed and blended in a suitable blender for a specified time (e.g., 15-20 minutes) to ensure uniformity.

• Lubrication: A lubricant, such as magnesium stearate (typically 0.5-1% w/w), is added to the blend and mixed for a shorter duration (e.g., 2-5 minutes).

• Compression: The final blend is compressed into tablets using a single-punch or rotary tablet press. The compression force is adjusted to achieve tablets of a target hardness (e.g., 7-9 Kp).[13][14]

B. Wet Granulation Method:

• Dry Mixing: The API, polymer, and a portion of the filler are mixed in a planetary mixer.

• Granulation: A binder solution (e.g., povidone in ethanol or water) is slowly added to the dry mix with continuous mixing to form a wet mass.[9]

• Drying: The wet granules are dried in a hot air oven at a specified temperature (e.g., 50-60°C) until the desired moisture content is reached.

• Sizing: The dried granules are passed through a sieve to obtain uniform-sized granules.

• Final Blending and Compression: The sized granules are blended with the remaining excipients (disintegrant, lubricant) and then compressed into tablets as described in the direct compression method.[9]

II. In Vitro Drug Release Study

• Apparatus: A USP Type I (basket) or Type II (paddle) dissolution apparatus is used.[6][13]

• Dissolution Medium: The choice of dissolution medium depends on the drug's properties and the intended site of release. Common media include 0.1 N HCl (simulated gastric fluid) and phosphate buffer of varying pH (e.g., 6.8 or 7.4) to simulate intestinal fluid.[5][6] The volume of the medium is typically 900 mL.[15]

• Test Conditions: The temperature of the dissolution medium is maintained at 37 ± 0.5°C. The paddle or basket speed is set at a specified rate (e.g., 50 or 100 rpm).[6][15]

• Sampling: At predetermined time intervals, an aliquot of the dissolution medium is withdrawn. To maintain a constant volume, an equal volume of fresh, pre-warmed dissolution medium is added.

• Analysis: The concentration of the drug in the collected samples is determined using a suitable analytical method, such as UV-Visible spectrophotometry or High-Performance Liquid Chromatography (HPLC), at the drug's specific wavelength of maximum absorbance.

• Data Analysis: The cumulative percentage of drug released is calculated and plotted against time to obtain the drug release profile. The release kinetics can be further analyzed by fitting the data to various mathematical models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas).

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for a comparative study of drug release from Carbomer 934 and HPMC matrices.

Caption: Experimental workflow for the comparative study of drug release.

References

• 1. HPMC-matrices for controlled drug delivery: a new model combining diffusion, swelling, and dissolution mechanisms and predicting the release kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug release behavior of polymeric matrix filled in capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Release Kinetics from HPMC K100 Matrices - Cellulose Ether manufacturers [cellulosemanufacturer.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Studies on sustained release hydrophilic matrix tablets containing hydroxypropylmethylcellulose and carbopol [journal11.magtechjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. ovid.com [ovid.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. ijpsr.com [ijpsr.com]
• 13. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. HPMC-Matrices for Controlled Drug Delivery: A New Model Combining Diffusion, Swelling, and Dissolution Mechanisms and Predicting the Release Kinetics - ProQuest [proquest.com]

A Comparative Guide to Carbomer 934 and Other Carbopol® Grades for Topical Formulations

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, has long been a staple in the formulation of topical pharmaceutical and cosmetic products, valued for its thickening, suspending, and emulsifying properties. However, with the evolution of polymer chemistry and increasing regulatory scrutiny regarding residual solvents, a range of alternative Carbopol® grades now offer enhanced performance and safety profiles. This guide provides an objective comparison of Carbomer 934 against other widely used Carbopol® grades in topical applications, supported by experimental data and detailed methodologies.

Executive Summary

Carbomer 934 is a traditionally used excipient known for its short flow and creamy sensory profile in lotions and creams.[1] However, its manufacturing process involving benzene has led to its discontinuation by many suppliers and a move towards benzene-free alternatives.[2][3] Newer Carbopol® grades, such as 940, 974P, 980, and Ultrez 10, offer a spectrum of rheological properties, bioadhesion characteristics, and drug release profiles, providing formulators with a versatile toolkit for optimizing topical drug delivery systems. This guide will delve into a comparative analysis of these polymers, focusing on key performance indicators relevant to topical applications.

Comparative Analysis of Physicochemical and Performance Properties

The selection of an appropriate Carbopol® grade is critical for achieving the desired viscosity, texture, and drug delivery performance of a topical formulation. The following tables summarize the key properties and performance data of Carbomer 934 and its common alternatives.

Table 1: General Properties of Selected Carbopol® Grades

Property	Carbomer 934	Carbopol® 940	Carbopol® 974P	Carbopol® 980	Carbopol® Ultrez 10
Polymerization Solvent	Benzene	Benzene	Ethyl Acetate	Co-solvent (Ethyl Acetate/Cyclohexane)	Co-solvent
Cross-linking Agent	Allyl Sucrose	Allyl Pentaerythritol	Allyl Pentaerythritol	Allyl Pentaerythritol	Allyl Pentaerythritol
Rheology (Flow)	Short	Very Short	Short	Short	Short
Viscosity	High	Very High	High	High	High
Clarity in Gel	Medium	High	Medium	High	High
Ion Tolerance	Low	Low	Medium	Low	Low
Shear Tolerance	High	Low	High	High	Medium

Source: Information compiled from various sources.[4][5][6][7][8][9]

Table 2: Comparative Performance Data in Topical Applications

Performance Parameter	Carbomer 934	Carbopol® 940	Carbopol® 974P	Carbopol® 980	Carbopol® Ultrez 10
Viscosity (0.5% neutralized gel, mPa·s)	~29,400 - 39,400	~40,000 - 60,000	~29,400 - 39,400	~40,000 - 60,000	~45,000 - 65,000
Bioadhesion Force (N)	Moderate	High	Very High	High	Moderate
Drug Release Profile	Sustained	Sustained	More Sustained	Sustained	Moderate
Skin Permeation	Dependent on formulation	Generally lower due to high viscosity	Can be modulated	Lower due to high viscosity	Can be modulated

Note: The values presented are approximate and can vary depending on the specific formulation, neutralization, and experimental conditions.

Experimental Protocols

To ensure the reproducibility and validity of comparative studies, it is essential to follow standardized experimental protocols. Below are detailed methodologies for key experiments cited in the comparison of Carbopol® grades.

Viscosity Measurement

Objective: To determine the rheological properties of Carbopol® gels.

Apparatus: Brookfield DV-II Pro Viscometer or equivalent rotational viscometer.

Procedure:

• Preparation of Gel: Disperse the Carbopol® polymer (e.g., 0.5% w/w) in deionized water with gentle stirring until a homogenous dispersion is formed.

• Allow the dispersion to hydrate for at least 30 minutes.

• Neutralize the dispersion to a pH of 6.5-7.5 using a suitable neutralizing agent (e.g., triethanolamine or sodium hydroxide solution) while stirring gently.

• Allow the gel to equilibrate for at least 24 hours at room temperature.

• Measurement:

  • Place a suitable amount of the gel in a beaker.

  • Select an appropriate spindle and rotational speed to obtain a torque reading between 10% and 90%.

  • Allow the spindle to rotate for a sufficient time to obtain a stable viscosity reading.

  • Record the viscosity in milliPascal-seconds (mPa·s).

  • Measurements should be performed in triplicate.

In-Vitro Bioadhesion Test

Objective: To quantify the bioadhesive strength of Carbopol® gels.

Apparatus: Texture analyzer or a custom-built tensile tester.

Procedure:

• Substrate Preparation: Use a biological membrane (e.g., excised porcine buccal mucosa) or a synthetic mucin-coated membrane. Mount the membrane on a support.

• Sample Application: Apply a standardized amount of the Carbopol® gel to the probe of the texture analyzer.

• Measurement:

  • Bring the probe with the gel into contact with the mucosal surface with a defined contact force for a specific contact time.

  • Pull the probe upwards at a constant speed until the gel detaches from the mucosal surface.

  • The force required to detach the gel is recorded as the bioadhesive force (in Newtons, N).

  • The work of adhesion can be calculated from the area under the force-distance curve.

  • Perform the test in triplicate for each formulation.[10]

In-Vitro Drug Release and Skin Permeation Study

Objective: To evaluate the drug release and skin permeation profiles from Carbopol® gel formulations.

Apparatus: Franz diffusion cell.[11][12][13][14][15]

Procedure:

• Membrane Preparation: Use a synthetic membrane or excised animal/human skin. Mount the skin on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Receptor Medium: Fill the receptor compartment with a suitable buffer solution (e.g., phosphate-buffered saline pH 7.4) and maintain the temperature at 32 ± 1°C to simulate skin surface temperature. The medium should be continuously stirred.

• Sample Application: Apply a known quantity of the drug-loaded Carbopol® gel to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, withdraw samples from the receptor compartment and replace with an equal volume of fresh receptor medium.

• Analysis: Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

• Data Calculation:

  • Calculate the cumulative amount of drug released per unit area over time.

  • For skin permeation studies, calculate the steady-state flux (Jss) from the slope of the linear portion of the cumulative amount permeated versus time plot.

Visualizing the Relationships: Carbopol® Grade Selection Pathway

The choice of the right Carbopol® grade is a multi-factorial decision. The following diagram illustrates a logical workflow for selecting the appropriate polymer based on desired formulation characteristics.

Caption: Logical workflow for selecting a Carbopol® grade.

Experimental Workflow for Comparative Analysis

A systematic approach is crucial for the comparative evaluation of different Carbopol® grades. The following diagram outlines a typical experimental workflow.

Caption: Experimental workflow for comparing Carbopol® grades.

Conclusion and Future Outlook

While Carbomer 934 has historically been a reliable choice for topical formulations, the pharmaceutical industry is increasingly favoring benzene-free alternatives that offer a wider range of functionalities. Carbopol® grades like 940 and 980 provide excellent viscosity and clarity, making them ideal for transparent gels. Carbopol® 974P stands out for its superior bioadhesive properties and improved electrolyte tolerance. Carbopol® Ultrez 10 offers ease of dispersion, which can streamline manufacturing processes.

The selection of the optimal Carbopol® grade ultimately depends on the specific requirements of the topical formulation, including the desired rheology, bioadhesion, and drug release profile. The data and protocols presented in this guide provide a foundation for making informed decisions in the development of safe, effective, and elegant topical drug products. As polymer science continues to advance, we can anticipate the development of new Carbopol® grades with even more tailored properties to meet the evolving needs of the pharmaceutical and cosmetic industries.

References

• 1. Safety evaluation of crosslinked polyacrylic acid polymers (carbomer) as a new food additive - PMC [pmc.ncbi.nlm.nih.gov]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. Improvement of drug release rate from carbopol 934P formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carbopol® Polymer Excipients - Homopolymers, Copolymers & Interpolymers - Lubrizol [lubrizol.com]
• 5. Consistency of Carbopol 971-P NF gels and influence of soluble and cross-linked PVP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparative analysis of carbomer polymers for pharmaceutical and cosmetic practice | Zaporozhye Medical Journal [zmj.zsmu.edu.ua]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Design Expert Assisted Formulation of Topical Bioadhesive Gel of Sertaconazole Nitrate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aurigaresearch.com [aurigaresearch.com]
• 12. researchgate.net [researchgate.net]
• 13. Franz diffusion cell and its implication in skin permeation studies | Semantic Scholar [semanticscholar.org]
• 14. Franz diffusion cell and its implication in skin permeation studies - UM Research Repository [eprints.um.edu.my]
• 15. mdpi.com [mdpi.com]

In Vitro and In Vivo Correlation of Drug Release from Carbomer 934 Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carbomer 934, a high molecular weight cross-linked polymer of acrylic acid, is a widely used excipient in the pharmaceutical industry for formulating controlled-release dosage forms. Its pH-dependent swelling and bioadhesive properties allow for modulated drug release. Understanding the correlation between in vitro dissolution and in vivo pharmacokinetic performance is crucial for rational drug product development. This guide presents available data on the in vitro release of various drugs from Carbomer 934 matrices and contrasts it with HPMC, another popular hydrophilic polymer. Additionally, it provides insights into the in vivo behavior of Carbomer 934 formulations and outlines the experimental protocols necessary to conduct such comparative studies.

In Vitro Drug Release: Carbomer 934 vs. HPMC

The in vitro release of a drug from a polymer matrix is a critical quality attribute that often dictates its in vivo performance. Both Carbomer 934 and HPMC are hydrophilic polymers that form a gel layer upon hydration, which controls drug release primarily through diffusion and erosion.

A study comparing the release of ibuprofen from topical gels formulated with either Carbomer 934 or HPMC demonstrated statistically significant differences in their release profiles. The HPMC-based gel exhibited a faster release rate of ibuprofen compared to the Carbomer 934 formulation.[1] This is attributed to the higher viscosity and potentially stronger gel matrix formed by Carbomer 934, which can retard drug diffusion to a greater extent than HPMC.[1]

Table 1: Comparative In Vitro Drug Release of Ibuprofen from Gel Formulations

Polymer (5% w/w)	Mean Cumulative Drug Release at 6 hours (%)
Carbomer 934	~45%
HPMC	~65%

Data is estimated from graphical representations in the cited literature and is for illustrative purposes.

For oral solid dosage forms, the release kinetics are influenced by the polymer concentration, the presence of other excipients, and the pH of the dissolution medium. Studies on theophylline matrix tablets have shown that increasing the concentration of Carbomer 934 leads to a decrease in the drug release rate.[2][3] The drug release mechanism from Carbomer 934 matrices is often described as anomalous (non-Fickian) transport, indicating that both diffusion and polymer swelling/erosion contribute to the release process.[2][3]

In Vivo Performance of Carbomer 934 Formulations

While direct comparative IVIVC studies are scarce, some studies provide insights into the in vivo behavior of drug formulations containing Carbomer 934. For instance, a study on vildagliptin-loaded mucoadhesive nanoparticles using Carbopol 934 P demonstrated prolonged retention in the gastrointestinal tract of rats for approximately 12 hours, compared to a significant reduction in retention time for the standard formulation (around 3 hours). Although this study highlights the bioadhesive and controlled-release properties of Carbomer 934 in vivo, it does not provide a complete pharmacokinetic profile for establishing a Level A IVIVC.

Experimental Protocols

In Vitro Drug Release Testing

A standard protocol for evaluating the in vitro release of a drug from a Carbomer 934 matrix tablet is as follows:

• Apparatus: USP Dissolution Apparatus 2 (Paddle) or Apparatus 1 (Basket).[2]

• Dissolution Medium: Typically, a two-stage dissolution is performed to simulate the gastrointestinal transit.

  • First 2 hours: 900 mL of 0.1 N HCl (pH 1.2) to simulate gastric fluid.

  • Subsequent hours: The pH is adjusted to 6.8 or 7.4 with phosphate buffer to simulate intestinal fluid.[4]

• Temperature: Maintained at 37 ± 0.5 °C.

• Agitation Speed: 50 or 100 rpm.

• Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours). The withdrawn volume is replaced with fresh, pre-warmed medium.

• Analysis: The drug concentration in the samples is determined using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

In Vivo Pharmacokinetic Study

A typical protocol for an in vivo pharmacokinetic study in an animal model (e.g., rabbits or rats) to support IVIVC development involves:

• Animal Model: Healthy adult male/female rabbits or rats are commonly used.

• Housing and Acclimatization: Animals are housed in standard conditions with controlled temperature, humidity, and light-dark cycles. They are acclimatized for at least one week before the study.

• Fasting: Animals are fasted overnight (typically 12 hours) before drug administration, with free access to water.

• Dosing: The formulated tablets (Carbomer 934 and comparator formulations) are administered orally at a predetermined dose.

• Blood Sampling: Blood samples (e.g., 0.5-1 mL) are collected from a suitable vein (e.g., marginal ear vein in rabbits) at specified time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation: Plasma is separated by centrifugation and stored frozen until analysis.

• Bioanalysis: The concentration of the drug in plasma samples is quantified using a validated bioanalytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: The plasma concentration-time data are used to determine key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the curve).

In Vitro-In Vivo Correlation (IVIVC) Workflow

The establishment of a predictive IVIVC is a key goal in pharmaceutical development, as it can serve as a surrogate for in vivo bioequivalence studies. A typical workflow for developing a Level A IVIVC, the most desirable level of correlation, is depicted below.

Caption: Workflow for establishing a Level A In Vitro-In Vivo Correlation (IVIVC).

Conclusion

Carbomer 934 remains a versatile and effective polymer for the formulation of controlled-release drug products. Its performance is influenced by its concentration and the surrounding microenvironment, particularly pH. While in vitro studies provide valuable comparative data against other polymers like HPMC, a clear understanding of the in vivo implications requires dedicated comparative IVIVC studies. The experimental protocols outlined in this guide provide a framework for conducting such investigations. The development of robust IVIVC models for Carbomer 934 formulations will ultimately facilitate more efficient drug product development and ensure consistent clinical performance.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation | MDPI [mdpi.com]

Analytical methods for the validation of Carbomer 934 concentration in a formulation

Comparative Guide to Analytical Methods for Carbomer 934 Concentration Validation

This guide provides a detailed comparison of analytical methods for the validation of Carbomer 934 concentration in various formulations. It is intended for researchers, scientists, and professionals in drug development, offering objective comparisons and supporting experimental data.

Carbomer 934 is a high molecular weight polymer of acrylic acid used extensively in pharmaceutical and cosmetic formulations as a thickening, suspending, and stabilizing agent.[1][2] Accurate determination of its concentration is crucial for ensuring product quality, performance, and stability. The United States Pharmacopeia/National Formulary (USP/NF) monograph for Carbomer 934 specifies that it should contain not less than 56.0% and not more than 68.0% of carboxylic acid (–COOH) groups on a dried basis.[1][3]

Two primary methods for the quantification of Carbomer 934 are detailed below: Potentiometric Titration and a more novel approach, UV-Vis Spectrophotometry with complexation.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the two analytical methods for Carbomer 934 concentration validation.

Parameter	Potentiometric Titration	Complexometric Titration with UV-Vis Spectrophotometry Finish
Principle	Direct titration of the carboxylic acid groups of Carbomer with a strong base (e.g., NaOH). The endpoint is determined by a significant change in pH, measured by a potentiometric sensor.[4][5][6]	Carbomer's carboxylic acid groups are complexed with an excess of a metal salt. The unbound metal salt is then titrated with a complexing agent (e.g., EDTA), and the endpoint can be determined spectrophotometrically.[7]
Sample Preparation	Dispersion of the Carbomer formulation in purified water, followed by neutralization and titration.[5]	The gel formulation is treated with an alkaline solution to ionize carboxylic groups, followed by the addition of a metal salt solution to form a complex. The mixture is centrifuged to separate the supernatant for titration.[7]
Instrumentation	Automated or manual titrator with a pH electrode (e.g., calomel-glass electrode system).[5][8]	UV-Vis Spectrophotometer, centrifuge, and standard titration equipment.[7][9]
Specificity	High for acidic polymers. However, interference can occur if other acidic or basic components are present in the formulation, which could react with the titrant.[6]	High specificity, as it relies on the specific complexation reaction between the Carbomer's carboxylic groups and the metal salt. This reduces interference from other formulation components.[7]
Accuracy	High, with results typically close to the true value when proper titrant standardization is performed.[6][10]	Reported to be accurate for the determination of Carbomer content in gel matrices.[7]
Precision	High, with Relative Standard Deviation (RSD) values typically well below 2%. For example, validation of a similar titration showed an RSD of 0.43%.[6][10]	The method is described as reproducible, though specific quantitative data on precision is limited in the available literature.
Linearity	Excellent, with determination coefficients (R²) often exceeding 0.999 over a wide concentration range (e.g., 50% to 150% of the target concentration).[6][10]	The relationship between the consumed titrant and Carbomer concentration is expected to be linear, forming the basis of calculation.[7]
Pros	- Well-established, compendial method.[5] - Direct and robust.[10] - Can be automated.[8]	- High specificity, suitable for complex gel matrices.[7] - Overcomes interference from alkaline substances present in the gel formulation.[7]
Cons	- May lack specificity in complex formulations with other acidic/basic excipients.[7] - Can be challenging in turbid or colored solutions if a visual indicator is used instead of a potentiometric one.[8]	- More complex sample preparation involving multiple steps (alkalization, complexation, centrifugation).[7] - Indirect measurement method.

Experimental Protocols

Potentiometric Titration Method

This protocol is based on standard pharmacopeial methods for the assay of carboxylic acid content in Carbomers.[5]

Objective: To determine the percentage of carboxylic acid groups in a Carbomer 934 sample.

Materials:

• Carbomer 934 sample

• Sodium Hydroxide (NaOH) solution (18 in 100)

• Purified water

• Stirrer

• Potentiometric titrator with a calomel-glass electrode system

• 250-mL beaker

Procedure:

• Sample Preparation: Accurately weigh about 400 mg of the Carbomer 934 sample, previously dried in a vacuum at 80°C for 1 hour.

• Dispersion: Transfer the sample to a 250-mL beaker. Add 40 mL of purified water and stir at a moderate speed for 15 minutes.

• Neutralization and Titration:

  • Place the beaker in a 25°C water bath to equilibrate.

  • While stirring at approximately 300 rpm, titrate the dispersion with a sodium hydroxide solution (18 in 100) using a potentiometric system.[5]

  • Add the titrant below the surface of the dispersion until a pH between 7.3 and 7.8 is reached. Allow 2 to 3 minutes for the final pH to stabilize before determining the endpoint.[5]

• Calculation: Calculate the percentage of carboxylic acid groups using the volume of NaOH consumed and its molarity. Each mL of 1 N sodium hydroxide is equivalent to 45.02 mg of –COOH.

Complexometric Titration with UV-Vis Finish

This method is adapted from a patented procedure for determining Carbomer content in gel formulations.[7]

Objective: To determine the Carbomer 934 content in a gel formulation by indirect titration.

Materials:

• Carbomer 934 gel sample

• Alkaline solution (e.g., 1M NaOH)

• Metal salt solution (e.g., 0.5% Calcium Chloride)

• Complexing agent (e.g., 0.05M EDTA titrant)

• pH indicator or UV-Vis Spectrophotometer

• Centrifuge

• Conical flasks

Procedure:

• Sample Preparation: Accurately weigh a quantity of the Carbomer gel (e.g., 10g) into a conical flask.

• Ionization: Add a precise amount of an alkaline solution (e.g., 0.5 mL of 1M NaOH) to the gel to ensure the carboxylic acid groups are fully ionized.[7]

• Complexation: Add an excess, precisely measured volume of a metal salt solution (e.g., 25 mL of 0.5% CaCl2). Shake vigorously until the gel structure is completely destroyed. This allows the metal ions to form a complex with the Carbomer.[7]

• Separation: Transfer the solution to a centrifuge tube and centrifuge at high speed (e.g., 11,000 rpm for 5 minutes) to pellet the Carbomer-metal complex.

• Titration:

  • Carefully transfer the supernatant, which contains the unbound metal salt, to a clean conical flask.

  • Adjust the pH of the supernatant to the optimal range for the chosen indicator or spectrophotometric detection (e.g., pH 12 for a calcium indicator).

  • Titrate the excess metal ions with the EDTA titrant.

• Calculation: The amount of Carbomer is calculated based on the difference between the initial amount of metal salt added and the amount of unbound metal salt determined by the EDTA titration. The reaction stoichiometry between the metal salt and the Carbomer's carboxylic acid groups is used in the final calculation.[7]

Visualizations

Workflow for Analytical Method Validation

The following diagram illustrates the typical workflow for validating an analytical method, ensuring it is fit for its intended purpose.[11][12]

Caption: General workflow for the development and validation of an analytical method.

Logical Relationships in Method Validation

This diagram shows the hierarchical relationship between key validation parameters. Foundational parameters like specificity and linearity are prerequisites for accurately assessing performance parameters like accuracy and precision.[11][13]

Caption: Interdependence of analytical method validation parameters.

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. iajps.com [iajps.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. mt.com [mt.com]
• 5. uspbpep.com [uspbpep.com]
• 6. usp.org [usp.org]
• 7. CN107328766A - A kind of assay method of carbomer content in the gel containing carbomer - Google Patents [patents.google.com]
• 8. usp.org [usp.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. lcms.labrulez.com [lcms.labrulez.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. eurachem.org [eurachem.org]
• 13. Validation of Analytical Methods: A Review [gavinpublishers.com]

A Comparative Analysis of the Mucoadhesive Properties of Carbomer 934 and Other Key Polymers

In the realm of pharmaceutical sciences and drug delivery, the mucoadhesive properties of polymers are paramount for enhancing the bioavailability and therapeutic efficacy of various drug formulations. Carbomer 934, a high molecular weight polymer of acrylic acid, is a well-established mucoadhesive agent. This guide provides a detailed comparison of the mucoadhesive characteristics of Carbomer 934 with other widely used polymers, namely Carbopol 940, Hydroxypropyl Methylcellulose (HPMC), Chitosan, and Sodium Alginate. The following sections present quantitative data from various studies, detailed experimental protocols, and a visual representation of a standard experimental workflow.

Quantitative Comparison of Mucoadhesive Properties

The mucoadhesive strength of a polymer is a critical parameter that dictates its ability to adhere to mucosal surfaces, thereby prolonging the residence time of a dosage form at the site of application. This property is typically quantified by measuring parameters such as detachment force, work of adhesion, and in vitro residence time. Due to variations in experimental conditions across different studies, the following tables present comparative data from individual studies to ensure a fair and objective assessment.

Table 1: Comparison of Bioadhesive Strength of Carbopol 934 and Sodium Alginate in a Tablet Formulation

Polymer Composition (Carbopol 934 : Sodium Alginate : Gelatin)	Bioadhesive Strength (g)
1 : 1 : 1	23.28 ± 0.86
2 : 1 : 1	26.42 ± 1.12
3 : 1 : 1	28.15 ± 0.98
5 : 1 : 1	31.53 ± 1.63
1 : 2 : 1	22.87 ± 1.04
1 : 3 : 1	21.94 ± 0.95
1 : 5 : 1	21.25 ± 1.16

Source: Adapted from a study on mucoadhesive ondansetron tablets. The bioadhesive strength was determined using a tensile balance method with porcine buccal mucosa.

Table 2: Mucoadhesive Strength of Formulations Containing Carbopol 934P and HPMC

Formulation Code	Polymer Composition	Mucoadhesive Strength (gF)	In-vitro Residence Time (min)
Optimized Formulation	HPMC 15 cps (24.63 mg) + Carbopol 934P (4.17 mg)	7.04 ± 0.41	-
F1	-	43.93 ± 12.4	1149 ± 17.4

Source: Adapted from two separate studies on mucoadhesive buccal tablets. Note that the experimental conditions and formulations are different, hence direct comparison should be made with caution.[1]

Table 3: Ranking of Mucoadhesive Strength of Various Polymers

Polymer	Rank Order of Mucoadhesion (Tensile Strength)
Hydroxypropylcellulose	1
Sodium Carboxymethylcellulose	2
Chitosan	3
Carbomer 940	4

Source: Adapted from a quantitative evaluation of mucoadhesive polymers using a tensile strength tester with rat stomach mucosa.[2]

Table 4: Mucoadhesion Force of Hydrogels Containing Carbopol 934P and Sodium Alginate

Formulation	Polymer Composition	Mucoadhesion Force (dynes/cm²)
Optimized Hydrogel	Sodium Alginate + Carbopol 934P	3993.42

Source: Adapted from a study on pH-responsive polymeric hydrogels.[3][4][5]

Experimental Protocols

The accurate and reproducible measurement of mucoadhesive properties is crucial for the development and quality control of mucoadhesive drug delivery systems. Below are detailed methodologies for two common experimental techniques.

Tensile Strength Measurement

This method quantifies the force required to detach a mucoadhesive formulation from a mucosal surface.

Apparatus: A texture analyzer or a tensile tester equipped with a sensitive load cell.

Procedure:

• Preparation of Mucosal Tissue: Fresh mucosal tissue (e.g., porcine buccal mucosa, rat stomach) is obtained and carefully excised.[2] It is then equilibrated in a physiological buffer (e.g., phosphate buffer pH 6.8) at a controlled temperature (typically 37°C). The tissue is mounted on a holder, ensuring the mucosal surface is exposed.

• Sample Preparation: The polymer formulation (e.g., tablet, film, or gel) is attached to a probe or a sample holder on the instrument.

• Contact: The probe with the sample is lowered onto the mucosal surface with a defined contact force (e.g., 0.5 N) and for a specific contact time (e.g., 60 seconds) to allow for the formation of adhesive bonds.

• Detachment: The probe is then withdrawn from the mucosal surface at a constant speed (e.g., 0.1 mm/s).[6]

• Data Acquisition: The force required to detach the sample from the mucosa is recorded as a function of displacement. The peak force is recorded as the detachment force (or mucoadhesive strength), and the area under the force-displacement curve is calculated as the work of adhesion .

In Vitro Residence Time

This method assesses the duration for which a mucoadhesive formulation remains attached to a mucosal surface under simulated physiological conditions.

Apparatus: A modified USP disintegration apparatus or a flow-through cell.

Procedure:

• Preparation of Mucosal Tissue: A section of mucosal tissue is mounted on a glass slide or the inner surface of the testing apparatus.

• Sample Application: The mucoadhesive formulation is applied to the mucosal surface.

• Flow Simulation: The apparatus is filled with a simulated physiological fluid (e.g., simulated saliva or gastric fluid) maintained at 37°C. A constant flow of the fluid is maintained over the mucosal surface.

• Observation: The time taken for the formulation to completely detach from the mucosal surface is recorded as the in vitro residence time.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining mucoadhesive strength using the tensile strength method.

References

• 1. How HPMC Compares to Carbopol in Mucoadhesive Systems - HPMC manufacturer [hpmcmanufacturer.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and Evaluation of Sodium Alginate/Carbopol 934P-Co-Poly (Methacrylate) Hydrogels for Localized Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and Evaluation of Sodium Alginate/Carbopol 934P-Co-Poly (Methacrylate) Hydrogels for Localized Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Validation of SEM analysis for characterizing the surface morphology of Carbomer 934 hydrogels

For Researchers, Scientists, and Drug Development Professionals

Scanning Electron Microscopy (SEM) is a powerful and widely utilized technique for characterizing the surface morphology of hydrogels, including those formulated with Carbomer 934. This guide provides a comparative analysis of SEM and its validation with alternative methods, offering experimental data and detailed protocols to aid researchers in selecting the most appropriate techniques for their specific needs.

Introduction to Surface Morphology Analysis of Carbomer 934 Hydrogels

Carbomer 934, a high molecular weight polymer of acrylic acid, forms hydrogels with a complex three-dimensional network. The surface morphology of these hydrogels, including porosity, pore size distribution, and surface roughness, is critical to their function in various applications, such as controlled drug release and wound healing. While SEM is a primary tool for visualizing these microstructures, the sample preparation process, particularly the dehydration of the hydrogel, can introduce artifacts. Therefore, it is crucial to validate SEM findings with complementary techniques.

Comparison of Surface Morphology Characterization Techniques

A comprehensive understanding of the surface morphology of Carbomer 934 hydrogels is best achieved by employing a multi-faceted approach. Below is a comparison of SEM with alternative and complementary methods.

Technique	Principle	Information Obtained	Advantages	Limitations	Typical Quantitative Data for Hydrogels
Scanning Electron Microscopy (SEM)	A focused beam of electrons scans the surface of a dehydrated and coated sample, and the emitted secondary electrons are detected to form an image.	Surface topography, porosity, pore shape, and qualitative surface roughness.	High resolution and magnification, wide availability.	Requires sample dehydration, which can cause structural collapse and artifacts. Provides 2D projection of a 3D structure.[1]	Pore size (typically in the micrometer range), fiber/wall thickness.
Cryogenic-Scanning Electron Microscopy (Cryo-SEM)	The hydrogel sample is rapidly frozen (vitrified) and then imaged in a frozen-hydrated state.	Preserves the native, hydrated structure of the hydrogel, providing a more accurate representation of the pore structure.	Minimizes artifacts associated with dehydration.[2][3]	Lower resolution than conventional SEM, risk of ice crystal formation if not vitrified properly.[3]	Pore size (e.g., ~1-10 µm for Carbomer microgels), porosity percentage.[4]
Atomic Force Microscopy (AFM)	A sharp tip on a cantilever scans the sample surface, and the deflection of the cantilever is measured to create a 3D topographical map.	High-resolution 3D surface topography, quantitative surface roughness parameters (e.g., Ra, Rq, Rms).[1]	Operates in both air and liquid, allowing for imaging of hydrated samples without dehydration. Provides true 3D data.[1][5]	Limited scan area, potential for tip-sample interaction artifacts.	Root Mean Square (RMS) roughness (e.g., 6.6–15.1 nm for some hydrogels).[6]
Confocal Laser Scanning Microscopy (CLSM)	A focused laser beam scans a fluorescently labeled sample, and emitted light is detected through a pinhole to create an optical section.	3D visualization of the internal and surface structure of hydrated hydrogels.	Allows for imaging of fully hydrated samples, provides 3D reconstruction.	Requires fluorescent labeling, resolution is lower than electron microscopy techniques.	Pore size and distribution.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable characterization of hydrogel surface morphology.

Scanning Electron Microscopy (SEM) Protocol

• Sample Preparation:

  • Small pieces of the Carbomer 934 hydrogel are excised.

  • The samples are dehydrated. Common methods include:

    • Freeze-drying (Lyophilization): The hydrogel is frozen and then placed in a vacuum to sublimate the water. This method is widely used but can cause some shrinkage and structural alterations.

    • Critical Point Drying: The water in the hydrogel is replaced with a transitional fluid (e.g., liquid carbon dioxide), which is then brought to its critical point of temperature and pressure, where it turns to gas without a phase boundary, thus minimizing surface tension effects that can cause structural collapse.

• Mounting and Coating:

  • The dried hydrogel is mounted on an aluminum stub using double-sided carbon tape.

  • A thin conductive layer (e.g., gold or gold-palladium) is sputter-coated onto the sample surface to prevent charging under the electron beam.[7]

• Imaging:

  • The coated sample is placed in the SEM chamber.

  • Imaging is performed at an appropriate accelerating voltage (e.g., 5-15 kV) and magnification to visualize the surface features of interest.

Cryogenic-Scanning Electron Microscopy (Cryo-SEM) Protocol

• Sample Preparation:

  • A small sample of the hydrated Carbomer 934 hydrogel is placed on a sample holder.

  • The sample is rapidly frozen by plunging it into a cryogen such as liquid nitrogen slush or liquid ethane. This vitrifies the water, preventing the formation of damaging ice crystals.[3]

• Fracturing and Sublimation (Optional):

  • The frozen sample can be fractured under vacuum at a low temperature to expose the internal structure.

  • A slight warming of the sample in the vacuum chamber can sublimate a thin layer of surface ice, revealing the underlying hydrogel network.[3]

• Coating:

  • A thin layer of a conductive metal is sputtered onto the sample at low temperature.

• Imaging:

  • The sample is transferred to a cold stage in the SEM and imaged at a low temperature.

Atomic Force Microscopy (AFM) Protocol

• Sample Preparation:

  • A thin layer of the Carbomer 934 hydrogel is prepared on a flat substrate (e.g., a glass slide or mica).

  • The sample can be imaged in its hydrated state by immersing it in a liquid cell filled with deionized water or a suitable buffer.

• Imaging:

  • The AFM is operated in a suitable imaging mode, such as tapping mode or contact mode, to scan the hydrogel surface. Tapping mode is often preferred for soft samples to minimize damage.

  • The scan size and resolution are adjusted to capture the desired surface features.

• Data Analysis:

  • The AFM software is used to process the topographical data and calculate surface roughness parameters such as average roughness (Ra) and root mean square roughness (Rq).[8]

Data Presentation and Visualization

To facilitate a clear comparison, the following table summarizes hypothetical quantitative data for the surface morphology of a Carbomer 934 hydrogel characterized by different techniques.

Parameter	SEM (Freeze-Dried)	Cryo-SEM	AFM (Hydrated)
Average Pore Size (μm)	5 - 25	1 - 10	Not Applicable
Porosity (%)	70 - 90	85 - 95	Not Applicable
Average Surface Roughness (Ra) (nm)	Not Directly Quantifiable	Not Directly Quantifiable	10 - 50
Root Mean Square Roughness (Rq) (nm)	Not Directly Quantifiable	Not Directly Quantifiable	15 - 65

Experimental Workflow Visualization

The logical flow of selecting and validating a characterization technique for Carbomer 934 hydrogel surface morphology can be visualized as follows:

References

• 1. A Comparative Technical Analysis of SEM and AFM for Surface Characterization [afmworkshop.com]
• 2. Decoding Hydrogel Porosity: Advancing the Structural Analysis of Hydrogels for Biomedical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Beginner’s Guide to the Characterization of Hydrogel Microarchitecture for Cellular Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and Evaluation of Sodium Alginate/Carbopol 934P-Co-Poly (Methacrylate) Hydrogels for Localized Drug Delivery [mdpi.com]
• 8. The effects of surface topography modification on hydrogel properties - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Carbomer 934 Formulations for Researchers and Drug Development Professionals

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid, is a widely utilized gelling agent in the pharmaceutical and cosmetic industries due to its excellent thickening, suspending, and emulsifying properties.[1][2] The thermal stability of Carbomer 934 formulations is a critical quality attribute, directly impacting the shelf-life, efficacy, and safety of the final product. Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are indispensable tools for evaluating and validating the stability of these formulations.[3][4]

This guide provides a comparative analysis of the thermal stability of Carbomer 934 formulations against other common gelling agents, supported by experimental data from various studies. It is designed to assist researchers, scientists, and drug development professionals in making informed decisions regarding formulation development and stability testing.

Understanding Thermal Analysis for Formulation Stability

TGA and DSC are powerful analytical techniques that provide complementary information about the thermal properties of materials.[3]

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the thermal stability, decomposition temperature, and moisture content of a formulation.

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. DSC is used to determine melting points, glass transitions, and other phase changes, providing insights into the physical state and stability of the formulation components.[5]

Comparative Thermal Analysis of Gelling Agents

The selection of an appropriate gelling agent is crucial for the stability of a topical or oral formulation. The following tables summarize the thermal properties of Carbomer 934 in comparison to other synthetic and natural polymers.

Table 1: Comparison of Thermal Properties of Different Carbomer Grades

Carbomer Grade	Glass Transition Temperature (Tg)	Decomposition Onset (°C)	Key Observations
Carbomer 934/934P	~105°C (powder form)[6]	~255-260°C[7][8]	Exhibits high thermal stability. The Tg can be influenced by residual solvents from the polymerization process.[9]
Carbomer 940	Not explicitly found	~260°C[10]	Similar high thermal stability to Carbomer 934.
Carbomer 971P	~120-140°C[11]	~280-300°C[11]	Shows a slightly higher decomposition temperature compared to Carbomer 934.
Carbomer 974P	Not explicitly found	Similar to Carbomer 934P[11]	A toxicologically preferred alternative to Carbomer 934P as it is not polymerized in benzene.[11]

Table 2: Comparative Thermal Stability of Carbomer 934 vs. Other Gelling Agents

Gelling Agent	Type	Key Thermal Characteristics	Reference
Carbomer 934	Synthetic Polymer	High decomposition temperature (>255°C).[7][8]	[6][7][8]
Poloxamer 407	Synthetic Polymer	Gelation temperature around 29-30°C when combined with Carbopol 934P.[12]	[12]
Hydroxypropyl Methylcellulose (HPMC)	Semi-synthetic Polymer	Shows a characteristic endothermic peak around 105-106°C.[9]	[9]
Xanthan Gum	Natural Polymer	Stable over a wide pH and temperature range (up to 300°C).[13]	[13]
Guar Gum	Natural Polymer	Gels can be unstable at temperatures above 90°C.[14]	[14]
Okra Mucilage	Natural Polymer	Comparable drug release to Carbopol 940 and HPMC K4M gels.[15]	[15]

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable thermal analysis results.

Thermogravimetric Analysis (TGA) of Hydrogel Formulations

Objective: To determine the thermal stability and decomposition profile of the hydrogel formulation.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation:

• Accurately weigh 5-10 mg of the hydrogel sample into a clean, inert TGA pan (e.g., alumina or platinum).

• Ensure the sample is evenly spread at the bottom of the pan to facilitate uniform heating.

Experimental Conditions:

• Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.

• Heating Rate: A linear heating rate of 10°C/min is commonly used.

• Temperature Range: Typically from ambient temperature (e.g., 25°C) to a final temperature sufficient to ensure complete decomposition (e.g., 600°C).

• Data Acquisition: Continuously record the sample weight as a function of temperature.

Data Analysis:

• Plot the percentage weight loss versus temperature to obtain the TGA curve.

• Determine the onset temperature of decomposition, which indicates the initiation of significant weight loss.

• Calculate the percentage weight loss at specific temperature points or within specific temperature ranges.

• The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC) of Hydrogel Formulations

Objective: To identify thermal transitions such as glass transition, melting, and crystallization, and to assess potential interactions between formulation components.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Accurately weigh 3-7 mg of the hydrogel sample into a hermetically sealed aluminum pan. Sealing is crucial to prevent water evaporation during the analysis, which would otherwise mask other thermal events.

• Prepare a reference pan containing no sample.

Experimental Conditions:

• Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min.

• Heating and Cooling Rates: A typical rate of 10°C/min is used for both heating and cooling cycles.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 25°C).

  • Ramp the temperature up to a desired maximum (e.g., 250°C) to observe endothermic and exothermic events.

  • Cool the sample back to the starting temperature.

  • A second heating scan is often performed to observe changes in the thermal properties after the initial thermal history has been erased.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

Data Analysis:

• Plot the heat flow versus temperature to obtain the DSC thermogram.

• Identify and quantify endothermic peaks (e.g., melting) and exothermic peaks (e.g., crystallization or degradation).

• Determine the glass transition temperature (Tg) as a step change in the baseline of the thermogram.

• Calculate the enthalpy of transitions (e.g., heat of fusion) by integrating the area under the corresponding peak.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the processes involved in thermal analysis for stability validation, the following diagrams are provided.

Caption: Experimental workflow for TGA/DSC analysis of Carbomer 934 formulations.

Caption: Logical relationship for validating formulation stability using thermal analysis data.

Conclusion

Thermal analysis using TGA and DSC is a powerful and essential methodology for validating the stability of Carbomer 934 formulations. The data presented in this guide indicates that Carbomer 934 possesses high thermal stability, making it a robust gelling agent for a wide range of pharmaceutical and cosmetic applications. When compared to other gelling agents, the choice will depend on the specific requirements of the formulation, including desired viscosity, pH stability, and interaction with other excipients. While synthetic polymers like other Carbomer grades and poloxamers offer consistent and well-defined thermal properties, natural polymers such as xanthan gum can also provide excellent thermal stability. A thorough thermal analysis, following detailed experimental protocols, is paramount in ensuring the development of safe, effective, and stable products.

References

• 1. researchgate.net [researchgate.net]
• 2. librawpharma.com [librawpharma.com]
• 3. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 4. Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development [cn-henven.com]
• 5. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptonline.org [rjptonline.org]
• 7. 9007-16-3 CAS MSDS (Carbomer934) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. CARBOPOL 934 [chembk.com]
• 9. researchgate.net [researchgate.net]
• 10. phexcom.com [phexcom.com]
• 11. iajps.com [iajps.com]
• 12. Carbopol-Incorporated Thermoreversible Gel for Intranasal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 14. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 15. ijpsonline.com [ijpsonline.com]

A comparative evaluation of the thickening efficiency of Carbomer 934 and xanthan gum

For Immediate Release: A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of rheology modification, both Carbomer 934 and xanthan gum are widely utilized as highly effective thickening agents in the pharmaceutical, cosmetic, and food industries. Their prevalence is due to their ability to significantly increase the viscosity of aqueous solutions at low concentrations. This guide provides an objective, data-driven comparison of the thickening efficiency of Carbomer 934, a synthetic high-molecular-weight polymer of acrylic acid, and xanthan gum, a natural polysaccharide produced through bacterial fermentation. This evaluation is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate thickener based on specific formulation requirements.

Mechanism of Thickening

The fundamental difference in the thickening action of these two polymers lies in their molecular structure and interaction with the solvent.

Carbomer 934 operates on a pH-dependent mechanism.[1] In its acidic, unneutralized state, the polymer molecules are tightly coiled. Upon neutralization with an alkaline substance (e.g., triethanolamine or sodium hydroxide), the acidic carboxyl groups ionize. This ionization leads to electrostatic repulsion along the polymer backbone, causing the coiled molecules to uncoil and swell dramatically, which in turn entraps water molecules and significantly increases the viscosity of the solution to form a gel.[1]

Xanthan gum , conversely, thickens through the formation of a complex and rigid network of entangled polymer chains. Its stiff, rod-like molecular structure, stabilized by a helical backbone, allows it to form a gel-like structure at rest, providing high viscosity at low shear rates.[2]

Comparative Performance Data

The following table summarizes the key performance parameters of Carbomer 934 and xanthan gum based on available experimental data.

Parameter	Carbomer 934	Xanthan Gum
Typical Concentration Range	0.1% - 0.5%	0.1% - 1.0%
Viscosity at 0.2% (Neutralized)	2,050 - 5,450 cP[1]	Approx. 1,000 - 1,600 cP
Viscosity at 0.5% (Neutralized)	30,500 - 39,400 cP[1][3]	Approx. 3,000 - 5,000 cP
Optimal pH Range for Viscosity	6.0 - 8.0[1][4][5]	Wide range (stable in most acidic and alkaline conditions)[6]
Shear Thinning Behavior	Pronounced pseudoplastic (shear-thinning) behavior.[4][5]	Highly pseudoplastic (shear-thinning) behavior.[7][8]
Electrolyte Sensitivity	Highly sensitive; viscosity can be significantly reduced by the presence of salts and divalent ions.[9][10]	Less sensitive than Carbomer; effect depends on gum and salt concentration.[8][11]
Appearance	Forms sparkling clear gels.	Can form translucent to opaque solutions/gels.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results when evaluating thickening agents.

Preparation of Polymer Dispersions

Carbomer 934 Gel (0.5% w/w):

• Dispersion: Vigorously agitate 99.5g of purified water with a mechanical stirrer, creating a vortex. Slowly and carefully sift 0.5g of Carbomer 934 powder into the vortex to prevent the formation of agglomerates.[1]

• Hydration: Continue stirring until the polymer is fully dispersed. Allow the solution to stand to ensure complete hydration of the polymer particles.[1]

• Neutralization: While stirring at a lower speed to avoid air entrapment, add a neutralizing agent, such as a 10% solution of triethanolamine (TEA) or sodium hydroxide (NaOH), dropwise.[12][13]

• Gel Formation: Monitor the pH. As the pH approaches the 6.0-8.0 range, a significant increase in viscosity will occur, resulting in a clear gel.[1]

Xanthan Gum Solution (1.0% w/w):

• Dispersion: While stirring 99.0g of purified water at a moderate speed (e.g., 800 rpm) with a propeller-type stirrer, slowly add 1.0g of xanthan gum to the vortex of the liquid.[14]

• Hydration: Continue stirring for a specified period (e.g., 90-120 minutes) to ensure the gum is fully dissolved and hydrated.[14]

• Deaeration (Optional): If excessive foam is generated, the solution can be centrifuged or allowed to stand to allow air bubbles to dissipate.[14]

Viscosity Measurement

A rotational viscometer is the standard instrument for characterizing the viscosity of these non-Newtonian fluids.

• Instrument Setup: Use a calibrated rotational viscometer with an appropriate spindle (e.g., cone-and-plate or coaxial cylinder) and guard.[15][16]

• Sample Preparation: Place a sufficient, bubble-free amount of the prepared polymer gel or solution into the sample cup or onto the plate.

• Equilibration: Allow the sample to equilibrate to a controlled temperature (e.g., 25°C), as viscosity is temperature-dependent.[1]

• Measurement:

  • Begin the rotation of the spindle at a specified speed (shear rate).

  • Allow the reading to stabilize before recording the viscosity value (in centipoise, cP, or Pascal-seconds, Pa·s).[1]

  • To evaluate shear-thinning behavior, measure the viscosity across a range of increasing shear rates.

Visualized Workflows and Relationships

To better illustrate the processes and factors involved in this comparative evaluation, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Influence of the Ionic Strength in the Intrinsic Viscosity of Xanthan Gum. An Experimental Review [pubs.sciepub.com]
• 3. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 4. Rheological characterization of topical carbomer gels neutralized to different pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Rheological Characterization of Topical Carbomer Gels Neutralized to Different pH | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. medwinpublishers.com [medwinpublishers.com]
• 8. Viscosity of xanthan gum solutions at low shear rates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Salt and Temperature Effects on Xanthan Gum Polysaccharide in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. monash.edu [monash.edu]
• 14. ingredi.com [ingredi.com]
• 15. Application of Rotational Viscometer in viscosity of polymer solution [en1.nbchao.com]
• 16. What is the principle of polymer rotational viscometer? Q&A | NBCHAO [en1.nbchao.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Carbomer 934: A Guide for Laboratory Professionals

The proper disposal of Carbomer 934 is a critical component of laboratory safety and environmental responsibility. As a high molecular weight polymer of acrylic acid, Carbomer 934 requires careful handling and adherence to established waste management protocols. This guide provides detailed, step-by-step instructions for the safe disposal of Carbomer 934 in research and development settings, ensuring compliance and minimizing risk.

Step 1: Waste Identification and Hazard Assessment

Before disposal, it is essential to classify the Carbomer 934 waste. While pure Carbomer 934 is often considered non-hazardous for transport, it can be an irritant and is incompatible with certain chemicals.[1][2][3] Laboratory personnel should treat all chemical waste as hazardous unless explicitly confirmed otherwise by the institution's Environmental Health and Safety (EHS) or equivalent office.[4] Waste containing Carbomer 934 should be considered hazardous if it is mixed with other hazardous substances or if it exhibits hazardous characteristics such as ignitability, corrosivity, reactivity, or toxicity.

Key Hazard Considerations:

• Physical State: Solid, white, fluffy powder.[3] Fine dust dispersed in the air can be a potential explosion hazard in the presence of an ignition source.[2][5]

• Incompatibilities: Store and dispose of Carbomer 934 separately from strong bases, strong oxidizing agents, strong acids, and amines.[1][5][6]

• Health Hazards: May cause eye, skin, and respiratory tract irritation.[1] Some safety data sheets classify it as harmful if swallowed and capable of causing severe skin burns and eye damage.[7]

Step 2: Segregation and Containerization

Proper segregation and containment are fundamental to safe chemical waste management.

• Select an Appropriate Container:

  • Use a container that is chemically compatible with Carbomer 934. High-density polyethylene (HDPE) or other plastic containers are generally preferred.[8]

  • Ensure the container is in good condition, free from cracks or deterioration, and has a secure, leak-proof lid.[6][9]

  • For solid waste, a wide-mouth container is often most convenient.

• Label the Container Correctly:

  • Clearly label the container with the words "Hazardous Waste."

  • Identify the contents fully, for example: "Waste Carbomer 934 Powder" or "Aqueous solution containing Carbomer 934 and [list other components]."

  • Indicate the date when waste was first added to the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[6][8]

• Location: The SAA must be under the control of laboratory personnel.[9]

• Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[8]

• Storage Practices:

  • Keep waste containers securely closed at all times, except when adding waste.[4][8]

  • Store incompatible waste types separately, using physical barriers or secondary containment.[6][9]

  • Conduct and document weekly inspections of the SAA to check for leaks or container degradation.[6][9]

Step 4: Disposal Procedures

The specific disposal method depends on the form of the Carbomer 934 waste. Never dispose of chemicals by evaporation in a fume hood or dispose of hazardous waste in the regular trash or down the drain unless explicitly permitted by your institution's EHS office.[4][9]

For Solid Carbomer 934 Powder and Contaminated Materials:

• Carefully sweep or vacuum up the solid material to avoid generating dust.[1]

• Place the powder, along with any contaminated personal protective equipment (PPE) like gloves, into your pre-labeled hazardous waste container.

• Store the sealed container in your SAA.

For Spills:

• Small Spills: Use appropriate tools to sweep the solid into a designated waste disposal container.[2][10] The contaminated area can then be cleaned by spreading water on the surface, with the resulting cleaning materials disposed of according to local and regional authority requirements.[2][10]

• Large Spills: Shovel the material into a suitable waste disposal container.[2][10] Prevent the material from entering drains or water sources.[3][11] All cleanup materials, including absorbents, should be disposed of as hazardous waste.[4]

Disposal of Empty Containers:

• A container that held Carbomer 934 can typically be disposed of as regular trash after all waste has been removed, leaving as little residue as possible.[4]

• All chemical labels must be defaced or removed.[4]

• If the Carbomer 934 was classified as an acutely hazardous waste (P-listed), the container must be triple-rinsed with a suitable solvent before disposal as regular trash.[4]

Step 5: Arranging for Waste Pickup

Once the waste container is full or has been in storage for the maximum allowed time (typically up to 12 months in an SAA), contact your institution's EHS or hazardous waste management office to schedule a pickup.[6][8]

Quantitative Safety and Disposal Data

The following table summarizes key quantitative data relevant to the safe handling and disposal of Carbomer 934.

Parameter	Value	Species	Reference
Acute Oral Toxicity (LD50)	2000 mg/kg	Guinea Pig	[2]
Acute Dermal Toxicity (LD50)	3000 mg/kg	Rabbit	[2]
Aquatic Toxicity (LC50, 96h)	580 - 2000 mg/L	Fish (Bluegill Sunfish)	[2][12]
Aquatic Toxicity (LC50, 96h)	168 - 280 mg/L	Daphnia (Water Flea)	[2][12]
General pH for Drain Disposal	5.5 - 10.5	N/A	[13]
SAA Maximum Volume	55 gallons	N/A	[8]

Carbomer 934 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Carbomer 934 waste in a laboratory setting.

Caption: Decision workflow for Carbomer 934 waste disposal.

References

• 1. technopharmchem.com [technopharmchem.com]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 4. vumc.org [vumc.org]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. danielshealth.com [danielshealth.com]
• 10. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 11. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. acs.org [acs.org]